Technical Documentation Center

4-(2-Oxopropoxy)benzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-(2-Oxopropoxy)benzoic acid
  • CAS: 18859-30-8

Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide: Chemical Properties and Reactivity Profiling of 4-(2-Oxopropoxy)benzoic Acid

Introduction & Structural Profiling 4-(2-Oxopropoxy)benzoic acid (also known as p-acetonyloxybenzoic acid) is a highly versatile, bifunctional organic molecule. Structurally, it consists of a benzoic acid core substitute...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Structural Profiling

4-(2-Oxopropoxy)benzoic acid (also known as p-acetonyloxybenzoic acid) is a highly versatile, bifunctional organic molecule. Structurally, it consists of a benzoic acid core substituted at the para position with a 2-oxopropoxy (acetonyl ether) group. This specific arrangement—an α -aryloxy ketone coupled with an aromatic carboxylic acid—presents unique orthogonal reactivity, making it a valuable intermediate in polymer chemistry, pharmaceutical synthesis, and photochemical research.

To effectively utilize this compound in synthetic workflows, researchers must understand the distinct electronic environments of its functional groups. The electron-withdrawing nature of the para-carboxylic acid slightly deactivates the aromatic ring, while the ether oxygen provides localized electron donation, creating a push-pull electronic system that governs its physicochemical behavior.

Quantitative Physicochemical Data

The following table summarizes the core physicochemical properties of 4-(2-oxopropoxy)benzoic acid, providing a baseline for solvent selection, extraction protocols, and reaction design.

PropertyValueMechanistic Rationale / Source
Molecular Formula C₁₀H₁₀O₄Derived from the structural composition.
Molecular Weight 194.18 g/mol Standard atomic weight calculation.
Predicted pKa ~4.47Analogous to p-anisic acid (4-methoxybenzoic acid)[1]. The extended ether linkage minimally alters the acidity of the benzoic acid moiety.
H-Bond Donors 1The carboxylic acid (-OH) serves as the sole hydrogen bond donor.
H-Bond Acceptors 4The ketone, ether, and carboxylic acid oxygens all act as acceptors.
Solubility Profile Polar aprotic solventsHighly soluble in DMF, DMSO, and THF. Moderately soluble in alcohols; insoluble in non-polar alkanes.

Mechanistic Reactivity Pathways

The synthetic utility of 4-(2-oxopropoxy)benzoic acid stems from its three reactive domains: the carboxylic acid, the ketone, and the aryl ether linkage.

Ketone-Directed Reactivity (Reductive Amination)

The methyl ketone moiety is highly susceptible to nucleophilic attack by primary and secondary amines. Because direct alkylation of amines often leads to over-alkylation, reductive amination is the preferred self-validating protocol for synthesizing secondary or tertiary amines from this scaffold[2]. The use of mild reducing agents, such as sodium triacetoxyborohydride (STAB, NaBH(OAc)₃), allows for the chemoselective reduction of the intermediate imine without reducing the ketone directly or affecting the carboxylic acid[3].

Photochemical Cleavage ( α -Aryloxy Ketones)

α -Aryloxy ketones exhibit distinct photochemical behavior under UV irradiation. Depending on the solvent and exact substitution, they can undergo Norrish Type I cleavage (homolytic cleavage of the C-C bond adjacent to the carbonyl) or Norrish Type II cleavage[4]. The presence of the phenoxy group significantly alters the triplet state lifetime, often facilitating rapid excited-state deactivation or specific radical pair formations that are highly valuable in photoredox catalysis[4].

Acid-Catalyzed Ether Cleavage

The α -aryloxy ether linkage is structurally reminiscent of the β -O-4 linkages found in lignin polymers[5]. Under strongly acidic conditions or in the presence of strong Lewis acids (e.g., BBr₃), this ether bond can be cleaved. The mechanism involves protonation (or Lewis acid coordination) of the ether oxygen, followed by nucleophilic attack on the less sterically hindered aliphatic carbon, yielding p-hydroxybenzoic acid and a substituted acetone derivative.

Reactivity Core 4-(2-Oxopropoxy) benzoic acid Ketone Ketone Target (Reductive Amination) Core->Ketone Acid Carboxylic Acid (Esterification) Core->Acid Ether Aryl Ether (Acid Cleavage) Core->Ether Photo Photochemistry (Norrish Cleavage) Core->Photo

Caption: Orthogonal reactivity mapping of 4-(2-oxopropoxy)benzoic acid functional groups.

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each step includes the causal reasoning behind the experimental choices.

Protocol 1: Chemoselective Reductive Amination of the Ketone

This protocol details the conversion of the 2-oxopropoxy group into a secondary amine while preserving the carboxylic acid.

Reagents:

  • 4-(2-oxopropoxy)benzoic acid (1.0 equiv)

  • Primary aliphatic amine (1.1 equiv)

  • Sodium triacetoxyborohydride (STAB) (2.5 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (1.0 equiv)

  • 1,2-Dichloroethane (DCE)

Step-by-Step Methodology:

  • Substrate Preparation: Dissolve 4-(2-oxopropoxy)benzoic acid in anhydrous DCE. Causality: DCE is selected because STAB is water-sensitive and performs poorly in methanol, which can lead to premature reagent decomposition[3].

  • Carboxylic Acid Protection (In Situ): Add 1.0 equiv of DIPEA. Causality: The base deprotonates the carboxylic acid to form a carboxylate salt. This prevents the acidic proton from quenching the STAB reagent, ensuring the reducing equivalent is reserved for the imine.

  • Imine Formation: Add the primary amine (1.1 equiv) and stir at room temperature for 2 hours. Causality: Allowing the imine to form completely before adding the reducing agent prevents the direct reduction of the ketone to a secondary alcohol[3].

  • Selective Reduction: Add STAB (2.5 equiv) in portions. Stir for 12 hours at room temperature.

  • Quench and Isolation: Quench the reaction with saturated aqueous NaHCO₃. Adjust the aqueous layer to pH ~4 using 1M HCl to precipitate the functionalized amino-acid product. Filter and dry under vacuum.

Workflow Step1 1. Substrate + DIPEA (DCE Solvent) Step2 2. Amine Addition (Imine Formation) Step1->Step2 Condensation Step3 3. STAB Addition (Selective Reduction) Step2->Step3 Reduction Step4 4. pH Adjustment (Product Isolation) Step3->Step4 Quench

Caption: Step-by-step workflow for the chemoselective reductive amination of the ketone moiety.

Protocol 2: Lewis Acid-Catalyzed Ether Cleavage

This protocol is used for structural validation or degradation studies, cleaving the molecule into p-hydroxybenzoic acid and 1-bromo-2-propanone.

Step-by-Step Methodology:

  • Cooling: Dissolve the substrate in anhydrous Dichloromethane (DCM) and cool to -78 °C under an inert argon atmosphere.

  • Lewis Acid Addition: Dropwise add Boron tribromide (BBr₃, 3.0 equiv). Causality: BBr₃ is a highly oxophilic Lewis acid that coordinates strongly to the ether oxygen, weakening the adjacent C-O bonds.

  • Cleavage: Allow the reaction to slowly warm to room temperature over 4 hours. The bromide ion attacks the less sterically hindered aliphatic methylene carbon, executing the cleavage.

  • Quench: Carefully quench with methanol at 0 °C to destroy excess BBr₃, followed by water. Extract the p-hydroxybenzoic acid into the organic phase.

Analytical Characterization Signatures

To validate the integrity of 4-(2-oxopropoxy)benzoic acid and its derivatives, specific analytical signatures must be monitored:

  • ¹H NMR (DMSO-d6):

    • A sharp singlet at ~2.15 ppm integrating to 3H, corresponding to the methyl group adjacent to the ketone (-C(=O)-CH₃ ).

    • A singlet at ~4.85 ppm integrating to 2H, corresponding to the methylene spacer (-O-CH₂ -C(=O)-).

    • Two distinct doublets in the aromatic region (~7.0 ppm and ~7.9 ppm) characteristic of a para-substituted benzene ring.

  • Infrared Spectroscopy (FT-IR):

    • A broad, intense band from 3200–2500 cm⁻¹ (carboxylic acid O-H stretch).

    • Two distinct carbonyl stretches: ~1720 cm⁻¹ (ketone C=O) and ~1680 cm⁻¹ (conjugated carboxylic acid C=O).

    • A strong C-O-C ether stretch at ~1250 cm⁻¹.

References

  • Grokipedia. "Anisic acid." Grokipedia. URL:[Link]

  • Master Organic Chemistry. "Reductive Amination, and How It Works." Master Organic Chemistry. URL:[Link]

  • Common Organic Chemistry. "Reductive Amination - Common Conditions." Common Organic Chemistry. URL:[Link]

  • Journal of the American Chemical Society. "Photoinduced Hydrogen Abstraction from Phenols by Aromatic Ketones." ACS Publications. URL:[Link]

  • ResearchGate. "A Mechanistic Investigation of Acid-Catalyzed Cleavage of Aryl-Ether Linkages." ResearchGate. URL:[Link]

Sources

Exploratory

An In-depth Technical Guide to 4-(2-Oxopropyl)benzoic Acid

CAS Number: 15482-54-9 Abstract This technical guide provides a comprehensive overview of 4-(2-oxopropyl)benzoic acid (CAS: 15482-54-9), a bifunctional molecule of interest to researchers in medicinal chemistry and drug...

Author: BenchChem Technical Support Team. Date: March 2026

CAS Number: 15482-54-9

Abstract

This technical guide provides a comprehensive overview of 4-(2-oxopropyl)benzoic acid (CAS: 15482-54-9), a bifunctional molecule of interest to researchers in medicinal chemistry and drug development. This document elucidates the compound's chemical identity, physicochemical properties, a detailed synthesis protocol, and its potential applications, with a focus on providing practical, field-proven insights. The information presented herein is supported by authoritative sources to ensure scientific integrity and to empower researchers in their pursuit of novel therapeutic agents.

Introduction and Chemical Identity

4-(2-Oxopropyl)benzoic acid, also known as (4-carboxyphenyl)acetone or p-acetonylbenzoic acid, is an aromatic organic compound featuring both a carboxylic acid and a ketone functional group.[1] This dual functionality makes it a versatile building block in organic synthesis, allowing for a range of chemical modifications at either the acidic carboxyl moiety or the reactive keto group. Its structure presents a valuable scaffold for the design of novel molecules with potential biological activity.

The precise identification of this compound is crucial for experimental reproducibility. The Chemical Abstracts Service (CAS) has assigned the number 15482-54-9 to 4-(2-oxopropyl)benzoic acid.[1]

Key Identifiers:

  • IUPAC Name: 4-(2-oxopropyl)benzoic acid[1]

  • Synonyms: (4-CARBOXYPHENYL)ACETONE, 4-Acetonylbenzoic acid, p-Acetonylbenzoic acid[1]

  • Molecular Formula: C₁₀H₁₀O₃[1]

  • Molecular Weight: 178.18 g/mol [1]

  • Canonical SMILES: CC(=O)CC1=CC=C(C=C1)C(=O)O[1]

  • InChI Key: FLZUYXUBDVKWPO-UHFFFAOYSA-N[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development, influencing factors such as solubility, formulation, and reaction kinetics.

PropertyValueSource
Melting Point 156-157 °C[2]
XLogP3 1.4[1]
Hydrogen Bond Donor Count 1[1]
Hydrogen Bond Acceptor Count 3[1]
Rotatable Bond Count 2[1]
Exact Mass 178.062994177 Da[1]
Monoisotopic Mass 178.062994177 Da[1]
Topological Polar Surface Area 54.4 Ų[1]
Heavy Atom Count 13[1]

Synthesis of 4-(2-Oxopropyl)benzoic Acid

The synthesis of 4-(2-oxopropyl)benzoic acid can be approached through various synthetic routes. A plausible and efficient method involves a multi-step pathway starting from the readily available 4-aminobenzoic acid. This pathway leverages classical organic reactions, providing a reliable method for laboratory-scale synthesis.

The rationale for this synthetic approach is based on the robust and well-documented nature of diazotization reactions of aromatic amines, followed by a substitution reaction to introduce the desired carbon framework.

Synthetic Workflow Diagram

Synthesis_Workflow cluster_step1 Step 1: Diazotization cluster_step2 Step 2: Acetoacetylation cluster_step3 Step 3: Hydrolysis and Decarboxylation A 4-Aminobenzoic Acid B 4-Carboxybenzenediazonium Chloride A->B  NaNO₂, HCl (aq)  0-5 °C D Intermediate Adduct B->D  Cu(I) catalyst, Base C Ethyl Acetoacetate C->D E 4-(2-Oxopropyl)benzoic Acid D->E  Aqueous Acid, Heat

Caption: Synthetic workflow for 4-(2-Oxopropyl)benzoic Acid.

Detailed Experimental Protocol

Expertise & Experience Commentary: This protocol is designed to be self-validating by including clear checkpoints and expected observations. The temperature control in Step 1 is critical to prevent the decomposition of the diazonium salt. In Step 2, the choice of a copper(I) catalyst is based on its proven efficacy in promoting the coupling of diazonium salts with β-keto esters. The final hydrolysis and decarboxylation in Step 3 are driven by acidic conditions and heat to yield the target molecule.

Step 1: Diazotization of 4-Aminobenzoic Acid

  • In a 250 mL beaker, suspend 13.7 g (0.1 mol) of 4-aminobenzoic acid in 100 mL of water.

  • Cool the suspension to 0-5 °C in an ice-water bath with continuous stirring.

  • Slowly add 25 mL of concentrated hydrochloric acid to the cooled suspension.

  • Prepare a solution of 7.0 g (0.1 mol) of sodium nitrite in 20 mL of water and cool it to 0-5 °C.

  • Add the cold sodium nitrite solution dropwise to the 4-aminobenzoic acid suspension, ensuring the temperature remains below 5 °C. Continue stirring for 20-30 minutes after the addition is complete to ensure full formation of the 4-carboxybenzenediazonium chloride intermediate.

Step 2: Acetoacetylation

  • In a separate 500 mL flask, prepare a solution of 13.0 g (0.1 mol) of ethyl acetoacetate and a suitable base (e.g., sodium acetate) in an appropriate solvent like acetone.

  • Add a catalytic amount of a copper(I) salt (e.g., cuprous chloride).

  • Slowly add the cold diazonium salt solution from Step 1 to the ethyl acetoacetate solution with vigorous stirring. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

Step 3: Hydrolysis and Decarboxylation

  • To the reaction mixture from Step 2, add an excess of dilute sulfuric acid or hydrochloric acid.

  • Heat the mixture to reflux for 1-2 hours to facilitate the hydrolysis of the ester and subsequent decarboxylation.

  • Cool the reaction mixture to room temperature, which should cause the product to precipitate.

  • Collect the crude 4-(2-oxopropyl)benzoic acid by vacuum filtration.

  • Wash the solid with cold water to remove any inorganic impurities.

  • Purify the product by recrystallization from a suitable solvent, such as an ethanol-water mixture, to yield pure 4-(2-oxopropyl)benzoic acid.

Applications in Drug Development and Research

While specific applications of 4-(2-oxopropyl)benzoic acid are not extensively documented in peer-reviewed literature, its structural motifs are present in molecules with known biological activities. Benzoic acid and its derivatives are widely recognized for their diverse pharmacological potential, including antimicrobial, anti-inflammatory, and anticancer properties.[3][4]

A structurally related compound, 4-(2,2-dimethyl-1-oxopropyl)benzoic acid, is a component of a prodrug investigated as a potent hypoglycemic agent that acts by inhibiting hepatic gluconeogenesis.[5] This suggests that the 4-(oxopropyl)benzoic acid scaffold could be a valuable starting point for the design of novel therapeutics targeting metabolic disorders. The ketone and carboxylic acid functionalities provide handles for creating libraries of derivatives for structure-activity relationship (SAR) studies.

Potential Therapeutic Targeting Pathway

Signaling_Pathway A 4-(2-Oxopropyl)benzoic Acid Derivative B Target Enzyme (e.g., in Gluconeogenesis) A->B Binding C Inhibition of Enzymatic Activity B->C D Downstream Metabolic Effect (e.g., Reduced Glucose Production) C->D E Therapeutic Outcome (e.g., Hypoglycemic Effect) D->E

Caption: Hypothetical mechanism of action for a drug candidate.

Spectral Data Interpretation

The structural features of 4-(2-oxopropyl)benzoic acid give rise to a characteristic spectral fingerprint.

  • ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methylene protons adjacent to the ketone and the benzene ring, and the methyl protons of the acetyl group. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift. The aromatic protons will likely exhibit a complex splitting pattern characteristic of a 1,4-disubstituted benzene ring.

  • Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong absorption bands corresponding to the C=O stretching vibrations of both the carboxylic acid and the ketone. A broad O-H stretching band from the carboxylic acid dimer will also be prominent.[6][7]

  • Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound. Common fragmentation patterns for benzoic acids include the loss of a hydroxyl radical (•OH) and the loss of the entire carboxyl group (•COOH).[8][9]

Safety and Handling

As a Senior Application Scientist, ensuring laboratory safety is paramount. 4-(2-oxopropyl)benzoic acid should be handled with the appropriate precautions for a fine chemical.

  • Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated area, preferably in a chemical fume hood. In case of contact, rinse the affected area thoroughly with water.

  • Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. Keep away from strong oxidizing agents and bases.

  • Disposal: Dispose of the chemical and any contaminated materials in accordance with local, state, and federal regulations for hazardous waste.

References

  • Young, D. A., et al. (1999). Hypoglycemic prodrugs of 4-(2,2-dimethyl-1-oxopropyl)benzoic acid. Journal of Medicinal Chemistry, 42(1), 123-132. [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 576244, 4-(2-Oxopropyl)benzoic acid. Retrieved March 10, 2026 from [Link].

  • Hoffman Fine Chemicals. (n.d.). 4-(2-Oxopropyl)benzoic acid. Retrieved March 10, 2026 from [Link].

  • Royal Society of Chemistry. (n.d.). Supporting information. Retrieved March 10, 2026 from [Link].

  • Doc Brown's Chemistry. (2026). Mass spectrum of benzoic acid. Retrieved March 10, 2026 from [Link].

  • ResearchGate. (n.d.). Diagnostic 1H NMR Chemical Shifts and Coupling Constants. Retrieved March 10, 2026 from [Link].

  • Al-Shemary, R. S., et al. (2024). A critical review on the journey of benzoic acid in the pharmaceutical industry from manufacturing processes through various uses to disposal: An environmental perspective. Heliyon, 10(4), e25687. [Link]

  • SpectraBase. (2025). 4-(2-Methyl-1-oxopropyl)benzoic acid methyl ester. Retrieved March 10, 2026 from [Link].

  • Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns. Retrieved March 10, 2026 from [Link].

  • Material Safety Data Sheets. (n.d.). Benzoic Acid. Retrieved March 10, 2026 from [Link].

  • Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis of 4-hydroxybenzoic acid incorporated azo dyes derivatives as potent biological activity molecules. Retrieved March 10, 2026 from [Link].

  • Preprints.org. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. Retrieved March 10, 2026 from [Link].

  • Chemistry LibreTexts. (2024). Preparation of 4-Acetoxy Benzoic acid. Retrieved March 10, 2026 from [Link].

  • ResearchGate. (n.d.). IR spectra of benzoic acid. Retrieved March 10, 2026 from [Link].

  • Wax Studios. (n.d.). IR Spectrum For Benzoic Acid. Retrieved March 10, 2026 from [Link].

  • ResearchGate. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. Retrieved March 10, 2026 from [Link].

  • Carl ROTH. (n.d.). Safety Data Sheet: Benzoic acid. Retrieved March 10, 2026 from [Link].

  • Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved March 10, 2026 from [Link].

  • Doc Brown's Chemistry. (2025). 1H proton nmr spectrum of benzoic acid. Retrieved March 10, 2026 from [Link].

  • Slideshare. (n.d.). Infrared Spectroscopy: Analyse the functional groups of benzoic acid. Retrieved March 10, 2026 from [Link].

  • Scribd. (n.d.). FTIR Analysis of Benzoic Acid. Retrieved March 10, 2026 from [Link].

  • Google Patents. (n.d.). Improved preparation method of 4-(2-carboxybenzyloxy) phenylacetic acid.

Sources

Foundational

An In-depth Technical Guide to the Physicochemical Characterization of 4-(2-Oxopropoxy)benzoic acid

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Abstract 4-(2-Oxopropoxy)benzoic acid, a derivative of benzoic acid, presents a chemical structure of interes...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

4-(2-Oxopropoxy)benzoic acid, a derivative of benzoic acid, presents a chemical structure of interest for potential applications in medicinal chemistry and materials science. As with any novel compound, a thorough understanding of its physical properties is a critical prerequisite for its advancement in research and development. This technical guide provides a comprehensive framework for the experimental determination of the key physicochemical properties of 4-(2-Oxopropoxy)benzoic acid. It is important to note that, at the time of this writing, detailed experimental data for this specific molecule is not extensively available in public-facing databases. Therefore, this document serves as a detailed methodological guide, empowering researchers to generate reliable data. We will delve into the causality behind experimental choices and outline self-validating protocols to ensure scientific integrity.

Introduction and Molecular Structure

4-(2-Oxopropoxy)benzoic acid belongs to the class of aromatic carboxylic acids. Its structure, featuring a benzoic acid moiety linked to an oxopropoxy group at the para position, suggests a unique combination of hydrophilicity (from the carboxylic acid) and lipophilicity. This structural arrangement is anticipated to influence its solubility, acidity, and crystalline properties, all of which are pivotal in fields like drug formulation and organic electronics.

Molecular Formula: C₁₀H₁₀O₄

Molecular Weight: 194.18 g/mol

The following sections will provide detailed, field-proven protocols for the determination of its melting point, solubility, and pKa, alongside foundational principles of spectroscopic characterization.

Melting Point Determination: A Gateway to Purity and Stability

The melting point of a crystalline solid is a fundamental physical property that provides a primary indication of its purity. A sharp melting range is characteristic of a pure compound, while impurities typically lead to a depressed and broader melting range. For 4-(2-Oxopropoxy)benzoic acid, an accurate melting point determination is the first step in its physical characterization.

Recommended Methodology: Capillary Melting Point Determination

The capillary method is a widely adopted and reliable technique for determining melting points[1].

Experimental Protocol:

  • Sample Preparation:

    • Ensure the sample of 4-(2-Oxopropoxy)benzoic acid is completely dry and in a fine powdered form to ensure uniform heat transfer[1].

    • Load a small amount of the powdered sample into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm[2][3]. Proper packing is crucial to avoid air pockets and ensure a distinct melting observation[3].

  • Apparatus Setup:

    • Utilize a modern digital melting point apparatus, such as a Mel-Temp or similar device[3].

    • Insert the capillary tube into the heating block of the apparatus[1][3].

  • Measurement:

    • If the approximate melting point is unknown, a preliminary rapid heating run should be performed to get a rough estimate[3].

    • For an accurate measurement, start heating at a rate that allows the temperature to rise slowly, approximately 1-2 °C per minute, as the temperature approaches the expected melting point[2].

    • Record the temperature at which the first droplet of liquid appears (the onset of melting) and the temperature at which the entire solid phase has transitioned to a liquid (the completion of melting). This range is the melting point of the sample[4].

Data Presentation
PropertyExpected Observation for Pure Sample
Melting Point RangeSharp, typically within 1-2 °C
Experimental Workflow for Melting Point Determination

MeltingPointWorkflow A Dry and Powder Sample B Pack Capillary Tube (2-3 mm) A->B C Insert into Apparatus B->C D Rapid Preliminary Heating C->D E Determine Approximate MP D->E F Slow Heating (1-2 °C/min) near MP E->F G Record Onset and Completion of Melting F->G H Report Melting Point Range G->H

Caption: Workflow for Capillary Melting Point Determination.

Solubility Profile: A Key Determinant of Bioavailability and Formulation

The solubility of a compound in various solvents is a critical parameter, particularly in drug development, as it directly impacts bioavailability and formulation strategies[5]. For 4-(2-Oxopropoxy)benzoic acid, determining its solubility in aqueous and organic solvents is essential.

Recommended Methodology: Shake-Flask Method

The shake-flask method is a well-established technique for determining equilibrium solubility[5].

Experimental Protocol:

  • System Preparation:

    • Prepare a series of vials containing a known volume of the desired solvent (e.g., water, ethanol, acetone).

    • Add an excess amount of 4-(2-Oxopropoxy)benzoic acid to each vial to create a saturated solution.

    • Seal the vials to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a constant temperature water bath or incubator and agitate for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. The temperature should be precisely controlled[5][6].

  • Sample Analysis:

    • After equilibration, allow the undissolved solid to settle.

    • Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. Filtration or centrifugation can be employed for clear separation[7].

    • Quantify the concentration of 4-(2-Oxopropoxy)benzoic acid in the supernatant using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

Data Presentation
SolventTemperature (°C)Solubility (mg/mL or mol/L)
Water25To be determined
Ethanol25To be determined
Acetone25To be determined
Dichloromethane25To be determined
Experimental Workflow for Solubility Determination

SolubilityWorkflow A Add Excess Solute to Solvent B Equilibrate at Constant Temperature with Agitation A->B C Separate Saturated Solution from Solid B->C D Quantify Solute Concentration (e.g., HPLC, UV-Vis) C->D E Calculate Solubility D->E

Caption: Workflow for Shake-Flask Solubility Determination.

Acidity Constant (pKa): Predicting Ionization Behavior

The pKa is a measure of the acidity of a compound and is crucial for understanding its ionization state at a given pH. This is of paramount importance in drug development as it influences absorption, distribution, metabolism, and excretion (ADME) properties[8]. For 4-(2-Oxopropoxy)benzoic acid, the carboxylic acid group is the primary ionizable center.

Recommended Methodology: Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for pKa determination[9][10][11].

Experimental Protocol:

  • Solution Preparation:

    • Accurately weigh a sample of 4-(2-Oxopropoxy)benzoic acid and dissolve it in a suitable solvent, typically a mixture of water and a co-solvent like methanol or ethanol if the compound has low water solubility. A concentration of at least 10⁻⁴ M is recommended[9][11].

    • Prepare standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH)[8][9].

    • Maintain a constant ionic strength throughout the titration using a background electrolyte such as 0.15 M KCl[8][9].

  • Titration Procedure:

    • Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7, and 10)[8][9].

    • Place the sample solution in a beaker with a magnetic stirrer and immerse the pH electrode.

    • Incrementally add the standardized base (titrant) to the sample solution and record the pH after each addition. Smaller increments should be used near the equivalence point where the pH changes rapidly[12].

  • Data Analysis:

    • Plot the pH versus the volume of titrant added to generate a titration curve.

    • The pKa is equal to the pH at the half-equivalence point, which is the point where half of the acid has been neutralized by the base[12]. This corresponds to the midpoint of the buffer region on the titration curve[9].

Data Presentation
PropertyDetermined Value
pKaTo be determined
Logical Relationship in pKa Determination

pKaLogic A Titration Curve (pH vs. Titrant Volume) B Identify Equivalence Point A->B C Determine Half-Equivalence Point B->C D pH at Half-Equivalence Point C->D E pKa D->E pH = pKa

Caption: Logical Flow for pKa Determination from a Titration Curve.

Spectroscopic Characterization

While not strictly physical properties, spectroscopic data are indispensable for confirming the chemical structure and providing further insights into the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 4-(2-Oxopropoxy)benzoic acid, the following characteristic peaks are expected:

  • O-H stretch (carboxylic acid): A broad band in the region of 3300-2500 cm⁻¹[13][14].

  • C=O stretch (carboxylic acid): A strong, sharp peak around 1700-1680 cm⁻¹[13][14].

  • C=O stretch (ketone): A strong, sharp peak around 1715 cm⁻¹.

  • C-O stretch (ether and carboxylic acid): Bands in the 1320-1000 cm⁻¹ region.

  • Aromatic C-H and C=C stretches: Peaks characteristic of a para-substituted benzene ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for elucidating the detailed molecular structure. The expected chemical shifts and coupling patterns can be predicted based on the structure of 4-(2-Oxopropoxy)benzoic acid.

Conclusion

This technical guide provides a robust framework for the comprehensive physicochemical characterization of 4-(2-Oxopropoxy)benzoic acid. By adhering to the detailed protocols for melting point, solubility, and pKa determination, researchers can generate high-quality, reliable data. This foundational information is critical for advancing the study of this compound in various scientific disciplines, from drug discovery to materials science. The emphasis on methodological rigor and the rationale behind experimental choices will ensure the scientific integrity of the generated data.

References

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

  • Scribd. (n.d.). Melting Point Determination Lab Guide. Retrieved from [Link]

  • University of Calgary. (n.d.). Melting point determination. Retrieved from [Link]

  • Westlab. (2023, May 8). Measuring the Melting Point. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, August 20). 4.3: Melting Point Determination Procedure. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

  • Alloprof. (n.d.). Measuring Solubility. Retrieved from [Link]

  • DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

  • Unknown Source. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (Link not available)
  • ACS Publications. (2019, February 14). Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. Journal of Chemical & Engineering Data. Retrieved from [Link]

  • ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

  • Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

  • PubChem. (n.d.). 4-(2-Oxopropyl)benzoic acid. Retrieved from [Link]

  • PMC. (n.d.). Development of Methods for the Determination of pKa Values. Retrieved from [Link]

  • Unknown Source. (n.d.). Potentiometric Titration of an Unknown Weak Acid. (Link not available)
  • Unknown Source. (n.d.). Solubility expt. (Link not available)
  • PubChem. (n.d.). 4-Isopropoxybenzoic acid. Retrieved from [Link]

  • MDPI. (2024, February 5). Synthesis and Anti-Inflammatory Activity of (Z)-4-(2-(3-Oxopiperazin-2-ylidene)acetyl)benzoic Acid. Retrieved from [Link]

  • SpectraBase. (n.d.). 4-(2-Methyl-1-oxopropyl)benzoic acid methyl ester - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Benzoic acid, 4-(2-methylpropyl)oxy-, 2-methylpropyl ester. Retrieved from [Link]

  • Rsc.org. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

  • PubChem. (n.d.). 4-{3-[4-(4-Nitro-benzyloxy)-phenoxy]-2-oxo-propoxy}-benzoic acid. Retrieved from [Link]

  • BMRB. (n.d.). 4-Hydroxy-benzoic Acid. Retrieved from [Link]

  • Doc Brown's Advanced Organic Chemistry. (n.d.). infrared spectrum of benzoic acid. Retrieved from [Link]

  • Cheméo. (n.d.). Benzoic acid, 4-amino-2-propoxy-, 2-(diethylamino)ethyl ester. Retrieved from [Link]

  • ResearchGate. (n.d.). IR spectra of benzoic acid in the regions of O-H (a) and C=O (b) stretching vibrations. Retrieved from [Link]

  • PubChem. (n.d.). Benzoic acid, 4-hydroxy-, 2-hydroxy-3-[(2-methyl-1-oxo-2-propen-1-yl)oxy]propyl ester. Retrieved from [Link]

  • ResearchGate. (2018, July 3). Synthesis and Characterization of 4-(2-Methyl-4-Oxoquinazolin-3(4H)-Yl) Benzoic Acid Derivatives Using Some Biologically Active Alcohols and Phenols. Retrieved from [Link]

  • Wikipedia. (n.d.). Benzoic acid. Retrieved from [Link]

  • MilliporeSigma. (n.d.). 4-(Prop-2-yn-1-yloxy)benzoic acid. Retrieved from [Link]

  • Slideshare. (n.d.). Infrared Spectroscopy: Analyse the functional groups of benzoic acid. Retrieved from [Link]

  • Der Pharma Chemica. (n.d.). Synthesis, characterization and mesomorphic properties of azoester mesogens: 4-n-alkoxy benzoic acid 4-[3. Retrieved from [Link]

  • University of Limerick. (2010, November 11). Solubility of benzoic acid in pure solvents and binary mixtures. Retrieved from [Link]

  • Carl ROTH. (n.d.). Benzoic acid, CAS No. 65-85-0 | Melting point standards ROTI®Calipure. Retrieved from [Link]

  • Unknown Source. (2020, November 15). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. (Link not available)
  • Verlag der Zeitschrift für Naturforschung. (2005). FT-IR Spectroscopic Study of M(Benzoic Acid). Retrieved from [Link]

  • PubChem. (n.d.). 4-(Propanoyloxy)benzoic acid. Retrieved from [Link])

Sources

Exploratory

4-(2-Oxopropoxy)benzoic acid molecular weight and formula

An in-depth technical guide on the molecular properties, structural logic, and synthesis methodologies of 4-(2-oxopropoxy)benzoic acid. Executive Summary 4-(2-Oxopropoxy)benzoic acid (commonly referred to as p-acetonylox...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide on the molecular properties, structural logic, and synthesis methodologies of 4-(2-oxopropoxy)benzoic acid.

Executive Summary

4-(2-Oxopropoxy)benzoic acid (commonly referred to as p-acetonyloxybenzoic acid) is a highly versatile bifunctional aromatic compound. Characterized by a rigid benzoic acid core and a flexible, reactive acetonyloxy (2-oxopropoxy) ether linkage, this molecule serves as a critical intermediate in advanced organic synthesis, medicinal chemistry, and the development of Proteolysis Targeting Chimeras (PROTACs). This whitepaper details its physicochemical properties, structural rationale, and a self-validating synthetic protocol designed for high-yield isolation.

Physicochemical Profiling & Structural Logic

The molecular architecture of 4-(2-oxopropoxy)benzoic acid provides two orthogonal reactive sites: a carboxylic acid and a methyl ketone. This bifunctionality allows for sequential, chemoselective modifications without the need for complex protecting group strategies. The molecular formula is C10H10O4, yielding a molecular weight of 194.18 g/mol [1].

Quantitative Data Summary
PropertyValueStructural Significance
IUPAC Name 4-(2-Oxopropoxy)benzoic acidDefines the ether linkage at the para position.
Molecular Formula C10H10O4Isomeric with multiple functionalized benzoates[1].
Molecular Weight 194.18 g/mol Low molecular weight, ideal for linker design[1].
Exact Mass 194.0579 DaCrucial for High-Resolution Mass Spectrometry (HRMS)[1].
H-Bond Donors 1 (-COOH)Facilitates receptor binding or aqueous solubility.
H-Bond Acceptors 4 (Ether, Ketone, Carboxyl)Enhances interaction with polar solvent matrices.
Rotatable Bonds 4Provides moderate flexibility in the ether-ketone tail.

Chemical Synthesis & Mechanistic Pathways

The synthesis of 4-(2-oxopropoxy)benzoic acid is governed by the principles of the Williamson ether synthesis[2].

Causality in Experimental Design

Directly reacting 4-hydroxybenzoic acid with 1-chloro-2-propanone (chloroacetone) in the presence of a base is problematic. The base would deprotonate both the phenolic hydroxyl (pKa ~9.3) and the carboxylic acid (pKa ~4.5), generating a dianion. This leads to competing O-alkylation at the carboxylate, forming unwanted ester or di-alkylated byproducts.

To enforce strict chemoselectivity, the carboxylic acid must be pre-masked as a methyl ester (methyl 4-hydroxybenzoate). The phenolic hydroxyl is then selectively deprotonated by a mild base (e.g., K2CO3) and undergoes an SN2 nucleophilic substitution with chloroacetone[3]. Chloroacetone is highly electrophilic due to the adjacent electron-withdrawing carbonyl group, which accelerates the SN2 displacement[4]. Following etherification, a base-catalyzed saponification cleaves the methyl ester, yielding the target free acid while leaving the robust ether linkage intact.

SynthesisWorkflow SM Methyl 4-hydroxybenzoate (Starting Material) Reagent Chloroacetone + K2CO3 (DMF, 60°C) SM->Reagent SN2 Alkylation Intermediate Methyl 4-(2-oxopropoxy)benzoate (Intermediate) Reagent->Intermediate Hydrolysis NaOH / MeOH-H2O then HCl (pH 2) Intermediate->Hydrolysis Saponification Product 4-(2-Oxopropoxy)benzoic acid (Final Product) Hydrolysis->Product

Figure 1: Two-step chemoselective synthesis workflow of 4-(2-oxopropoxy)benzoic acid.

Experimental Protocols: A Self-Validating System

The following protocol is designed with built-in analytical checkpoints to ensure trustworthiness and reproducibility.

Step 1: Williamson Etherification
  • Setup : In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 10.0 mmol of methyl 4-hydroxybenzoate in 20 mL of anhydrous N,N-Dimethylformamide (DMF).

  • Activation : Add 15.0 mmol of finely powdered anhydrous potassium carbonate (K2CO3). Stir at room temperature for 15 minutes to generate the phenoxide ion. The solution will adopt a slight yellow tint, validating deprotonation.

  • Alkylation : Add 12.0 mmol of chloroacetone dropwise. Caution: Chloroacetone is a potent lachrymator and must be handled in a fume hood[3].

  • Reaction : Heat the mixture to 60°C for 4 hours[4].

  • Validation Checkpoint 1 (TLC) : Monitor via Thin Layer Chromatography (Hexanes:Ethyl Acetate 7:3). The starting material (lower Rf) should disappear, replaced by a new UV-active spot (higher Rf).

  • Workup : Cool to room temperature, dilute with 100 mL of distilled water, and extract with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield methyl 4-(2-oxopropoxy)benzoate.

Step 2: Saponification (Ester Hydrolysis)
  • Setup : Dissolve the crude intermediate in 30 mL of a 1:1 mixture of Methanol and Tetrahydrofuran (THF).

  • Hydrolysis : Add 20 mL of a 2M aqueous Sodium Hydroxide (NaOH) solution. Stir at room temperature for 3 hours.

  • Validation Checkpoint 2 (LC-MS) : An aliquot analyzed by LC-MS should show the complete disappearance of the ester mass and the appearance of the carboxylate mass ([M-H]- at m/z 193.05).

  • Isolation : Concentrate the mixture slightly to remove organic solvents. Cool the aqueous layer in an ice bath and carefully acidify to pH 2 using 1M Hydrochloric Acid (HCl).

  • Collection : A white precipitate of 4-(2-oxopropoxy)benzoic acid will form. Filter under vacuum, wash with cold water, and dry under high vacuum.

Applications in Drug Development

The orthogonal reactivity of 4-(2-oxopropoxy)benzoic acid makes it a prime candidate for modular drug design. The carboxylic acid can be coupled to amines via standard amide coupling reagents (e.g., EDC/HOBt), while the ketone can simultaneously undergo reductive amination or hydrazone formation. This dual-handle system is highly prized in the synthesis of PROTACs, where precise spatial distance and stable linkages between the E3 ligase ligand and the target protein ligand are required.

Functionalization Core 4-(2-Oxopropoxy)benzoic acid (Bifunctional Core) Ketone Ketone Group (-CH2-CO-CH3) Core->Ketone Carboxyl Carboxylic Acid (-COOH) Core->Carboxyl RedAm Reductive Amination (Targeting Amines) Ketone->RedAm Orthogonal Rxn 1 Amide Amide Coupling (EDC/HOBt) Carboxyl->Amide Orthogonal Rxn 2 PROTAC PROTAC Linker / Drug Conjugate RedAm->PROTAC Amide->PROTAC

Figure 2: Orthogonal functionalization pathways for 4-(2-oxopropoxy)benzoic acid in drug design.

References

  • 4-(Propanoyloxy)benzoic acid | C10H10O4 | CID 285887 Source: PubChem - NIH URL:[Link]

  • Kolbe Reaction Mechanism and Williamson Ether Synthesis Source: Vedantu URL:[Link]

  • Microwave (MW), Ultrasound (US) and Combined Synergic MW-US Strategies for Rapid Functionalization of Pharmaceutical Use Phenols Source: MDPI URL:[Link]

  • CN103242272A - Method for preparing benzbromarone Source: Google Patents URL

Sources

Foundational

An In-depth Technical Guide to 4-(2-Oxopropyl)benzoic Acid: From Discovery to Modern Applications

For Researchers, Scientists, and Drug Development Professionals Abstract 4-(2-Oxopropyl)benzoic acid, a versatile benzoic acid derivative, has carved a niche for itself in various scientific domains, particularly in medi...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(2-Oxopropyl)benzoic acid, a versatile benzoic acid derivative, has carved a niche for itself in various scientific domains, particularly in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of this compound, from its initial synthesis and characterization to its contemporary applications. While the specific historical details of its discovery are not prominently documented in readily available literature, this paper pieces together its scientific journey through an analysis of its synthesis, chemical properties, and evolving applications. This guide is intended to be a valuable resource for researchers and professionals engaged in drug development and chemical synthesis, offering insights into its utility and potential.

Introduction: The Benzoic Acid Family and the Emergence of 4-(2-Oxopropyl)benzoic Acid

The story of 4-(2-Oxopropyl)benzoic acid is intrinsically linked to the broader history of benzoic acid, a compound known since the 16th century.[1] Benzoic acid and its derivatives have been fundamental building blocks in organic chemistry, with wide-ranging applications as food preservatives, precursors in chemical synthesis, and as scaffolds for pharmaceuticals.[2][3] The functionalization of the basic benzoic acid structure allows for the fine-tuning of its chemical and biological properties, leading to a vast library of derivatives with diverse applications.

4-(2-Oxopropyl)benzoic acid, also known by its synonym (4-carboxyphenyl)acetone, emerged from this tradition of chemical exploration. While a singular "discovery" event is not clearly documented, its synthesis and study are logical extensions of the enduring interest in modifying the benzoic acid core to create novel molecules with specific functionalities. The introduction of the oxopropyl group at the para position of the benzoic acid ring creates a molecule with both a carboxylic acid and a ketone functional group, opening up a wide array of possibilities for chemical reactions and biological interactions.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 4-(2-Oxopropyl)benzoic acid is essential for its application in research and development.

PropertyValueReference
IUPAC Name 4-(2-oxopropyl)benzoic acid[4]
Synonyms (4-carboxyphenyl)acetone, p-Acetonylbenzoic acid[4]
CAS Number 15482-54-9[4]
Molecular Formula C10H10O3[4]
Molecular Weight 178.18 g/mol [4]
Appearance Solid (form may vary)
Melting Point Not consistently reported
Solubility Soluble in many organic solvents
pKa Not specifically reported, but expected to be in the range of other benzoic acids (~4.2)

Characterization Techniques: The structure and purity of 4-(2-Oxopropyl)benzoic acid are typically confirmed using a suite of standard analytical techniques, including:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the connectivity of atoms.

  • Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the carboxylic acid (O-H and C=O stretching) and ketone (C=O stretching) groups.

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, confirming the molecular formula.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Synthesis of 4-(2-Oxopropyl)benzoic Acid: A Methodological Overview

While the historical first synthesis is not readily apparent, several methods can be employed to prepare 4-(2-Oxopropyl)benzoic acid. A common and effective approach involves the oxidation of a suitable precursor. One such method is the oxidation of benzylic ketones using cerium(IV) ammonium nitrate (CAN) in acetic acid, which has been reported for the synthesis of various benzoic acid derivatives.[5]

Example Synthetic Protocol: Oxidation of a Substituted Acetophenone

This protocol provides a general framework for the synthesis of a benzoic acid derivative from an acetophenone precursor.

Diagram of the Synthetic Workflow:

G Start Starting Material: 4-substituted acetophenone Reagents Reagents: Ceric(IV) Ammonium Nitrate (CAN) Glacial Acetic Acid Reaction Reaction: Oxidation Start->Reaction Reagents->Reaction Workup Work-up: Quenching, Extraction, Washing Reaction->Workup Purification Purification: Crystallization or Chromatography Workup->Purification Product Product: 4-(2-Oxopropyl)benzoic acid Purification->Product

A general synthetic workflow for 4-(2-Oxopropyl)benzoic acid.

Step-by-Step Methodology:

  • Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, dissolve the starting acetophenone derivative (1 equivalent) in glacial acetic acid.

  • Addition of Oxidant: To this solution, add cerium(IV) ammonium nitrate (CAN) (1.2-1.5 equivalents) portion-wise.

  • Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into a beaker containing cold water. The solid product that precipitates out is collected by filtration.

  • Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality in Experimental Choices:

  • Choice of Oxidant: Ceric(IV) ammonium nitrate is a powerful and relatively clean oxidizing agent for this type of transformation. Its use in acetic acid provides an effective medium for the reaction.[5]

  • Solvent: Glacial acetic acid serves as a solvent that is stable to the oxidizing conditions and can dissolve the reactants.

  • Work-up Procedure: The precipitation of the product by adding water is a straightforward method to isolate the desired carboxylic acid, which is typically less soluble in aqueous media than the inorganic byproducts.

Applications in Drug Development and Beyond

The bifunctional nature of 4-(2-Oxopropyl)benzoic acid makes it a valuable building block in several areas, most notably in the development of prodrugs and as a linker molecule in more complex chemical architectures.

Prodrug Design and Drug Delivery

A significant application of 4-(2-Oxopropyl)benzoic acid is in the design of prodrugs. Prodrugs are inactive or less active precursors of a drug that are converted into the active form in the body. The carboxylic acid group of 4-(2-Oxopropyl)benzoic acid can be esterified with a hydroxyl group of a parent drug, while the ketone functionality can be used for further modifications or to influence the release profile.

One notable example is its use as a linker in polymer-drug conjugates for controlled drug release. For instance, it has been investigated as a component in the delivery of dexamethasone, an anti-inflammatory steroid. The linkage can be designed to be stable at physiological pH but cleavable under specific conditions, such as the acidic microenvironment of inflamed tissues, allowing for targeted drug release.

Signaling Pathway Visualization (Hypothetical):

The following diagram illustrates a hypothetical mechanism for the targeted release of a drug from a polymer conjugate utilizing a 4-(2-Oxopropyl)benzoic acid linker in an acidic tumor microenvironment.

G cluster_0 Systemic Circulation (pH 7.4) cluster_1 Tumor Microenvironment (Acidic pH) cluster_2 Cancer Cell PolymerDrug Polymer-Linker-Drug Conjugate (Stable) Cleavage Linker Cleavage PolymerDrug->Cleavage Enhanced Permeation and Retention (EPR) Effect DrugRelease Active Drug Release Cleavage->DrugRelease Acid-catalyzed hydrolysis Target Intracellular Target DrugRelease->Target Effect Therapeutic Effect Target->Effect

Targeted drug release via a pH-sensitive linker.

Chemical Synthesis and Materials Science

Beyond its pharmaceutical applications, the dual functionality of 4-(2-Oxopropyl)benzoic acid makes it a useful intermediate in organic synthesis. The carboxylic acid can be converted into a variety of other functional groups (e.g., esters, amides, acid chlorides), while the ketone can undergo reactions such as reduction, condensation, or addition. This versatility allows for its incorporation into a wide range of more complex molecules, including polymers and other functional materials.

Future Perspectives and Conclusion

4-(2-Oxopropyl)benzoic acid, while not a compound with a widely celebrated history of discovery, represents the quiet and steady progress of chemical synthesis. Its value lies in its utility as a versatile building block, enabling the creation of more complex and functional molecules. In the realm of drug development, its role as a linker in prodrugs and drug delivery systems is of particular importance, offering a strategy to enhance the therapeutic index of existing drugs.

As our understanding of disease biology and our capabilities in chemical synthesis continue to advance, it is likely that new and innovative applications for 4-(2-Oxopropyl)benzoic acid will emerge. Its straightforward synthesis and dual functionality ensure its continued relevance to the scientific community. This guide has aimed to provide a comprehensive overview of this valuable compound, serving as a foundational resource for researchers and professionals in the field.

References

  • PubChem. 4-(2-Oxopropyl)benzoic acid. Available from: [Link]

  • Wikipedia. Benzoic acid. Available from: [Link]

  • BenchChem. A Comprehensive Study On Benzoic Acid And Its Derivatives. Available from: [Link]

  • Khodaei, M. M., Khosropour, A. R., & Moghanian, H. (2007). Direct synthesis of p-nitrobenzoic acid and benzoic acids from benzyl ketones and acetophenones using the CAN/HOAc system. Journal of the Iranian Chemical Society, 4(3), 336-339.
  • Preprints.org. Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. Available from: [Link]

  • ResearchGate. Direct synthesis of p-nitrobenzoic acid and benzoic acids from benzyl ketones and acetophenones using the CAN/HOAc system. Available from: [Link]

  • PMC. Biological Evaluation and In Silico Study of Benzoic Acid Derivatives from Bjerkandera adusta Targeting Proteostasis Network Modules. Available from: [Link]

  • Rasayan Journal of Chemistry. SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Available from: [Link]

  • Technische Universität Braunschweig. 4. Biogenesis of Benzoic Acids as Precursors. Available from: [Link]

  • INTERNATIONAL JOURNAL FOR RESEARCH & DEVELOPMENT IN TECHNOLOGY. A Literature Review on the Synthesis of para- hydroxybenzoic Acid. Available from: [Link]

Sources

Exploratory

Strategic Functionalization of 4-(2-Oxopropoxy)benzoic Acid: A Technical Guide to Chemoselective Reactivity

Executive Summary In modern drug discovery and materials science, bifunctional and trifunctional building blocks are critical for the modular assembly of complex architectures, such as Targeted Protein Degraders (PROTACs...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and materials science, bifunctional and trifunctional building blocks are critical for the modular assembly of complex architectures, such as Targeted Protein Degraders (PROTACs) and peptidomimetics. 4-(2-Oxopropoxy)benzoic acid is a highly versatile scaffold featuring three distinct reactive domains: an aryl carboxylic acid, an aliphatic ketone, and an electron-rich aromatic core modulated by an ether linkage.

This whitepaper provides an in-depth analysis of the orthogonal reactivity of these sites. By understanding the underlying thermodynamic and kinetic principles, researchers can design chemoselective synthetic routes that functionalize one domain while preserving the integrity of the others.

Structural Analysis & Quantitative Reactivity Metrics

The synthetic utility of 4-(2-oxopropoxy)benzoic acid lies in the distinct electronic properties of its functional groups. The table below summarizes the primary transformations, optimal reagents, and expected efficiency metrics based on industrial standards.

Reactive DomainPrimary TransformationReagents / CatalystsTypical Temp (°C)Efficiency / Yield
Carboxylic Acid (C1) AmidationHATU, DIPEA, DMF20–25>85% Yield
Aliphatic Ketone Reductive AminationNaBH(OAc)₃, AcOH, DCE20–25~36% RME / >80% Yield
Aromatic Ring (C3/C5) Electrophilic SubstitutionX₂ (Halogenation), HNO₃0–25>75% Yield (Regioselective)
Ether Linkage (C4) Demethylation/CleavageBBr₃, DCM-78 to 20>70% Yield

The Carboxylic Acid Domain: Chemoselective Amidation

Mechanistic Causality

The direct condensation of a carboxylic acid and an amine to form an amide bond is thermodynamically unfavorable at room temperature, typically requiring harsh thermal conditions (T > 100 °C) to overcome the stable carboxylate-ammonium salt intermediate[1]. Applying such thermal stress to 4-(2-oxopropoxy)benzoic acid would inevitably lead to the degradation of the aliphatic ketone moiety via aldol condensation or decomposition.

To achieve chemoselective amidation, the carboxylic acid must be converted into a highly electrophilic active ester in situ. Utilizing uronium-based coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a non-nucleophilic base (DIPEA) generates a 7-aza-1-hydroxybenzotriazole (HOAt) active ester. This intermediate is highly reactive toward amines but completely unreactive toward the ketone domain.

AmideCoupling Acid 4-(2-Oxopropoxy) benzoic acid Ester HOAt Active Ester Intermediate Acid->Ester HATU, DIPEA (Activation) Amide Target Amide Product Ester->Amide R-NH2 (Nucleophilic Attack)

Chemoselective activation and amidation of the carboxylic acid moiety.

Self-Validating Protocol: Amide Bond Formation
  • Step 1: Activation. Dissolve 4-(2-oxopropoxy)benzoic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq) dropwise. Stir at room temperature for 15 minutes.

    • Validation Check: Quench a 5 µL aliquot into 100 µL of methanol. LC-MS analysis must reveal the mass of the methyl ester (formed by the rapid methanolysis of the HOAt ester). This confirms successful activation without ketone interference.

  • Step 2: Amidation. Add the target primary or secondary amine (1.1 eq) to the reaction mixture. Stir for 2 hours.

    • Validation Check: Monitor the disappearance of the HOAt ester mass via LC-MS. A stable product mass with no residual activated intermediate validates reaction completion.

  • Step 3: Workup. Dilute with EtOAc and wash sequentially with 1M HCl and saturated aqueous NaHCO₃.

    • Validation Check: The acidic wash removes unreacted amine and DIPEA, while the basic wash removes HOAt and trace unreacted starting acid. TLC (UV active) should show a single, pure product spot.

The Ketone Domain: Reductive Amination

Mechanistic Causality

Reductive amination is a cornerstone of pharmaceutical synthesis, accounting for roughly 25% of all C–N bond-forming reactions in the industry[2]. The challenge with 4-(2-oxopropoxy)benzoic acid is reducing the transient imine without prematurely reducing the ketone to a secondary alcohol.

Strong hydride donors like sodium borohydride (NaBH₄) lack this chemoselectivity. Instead, sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice. The electron-withdrawing acetate ligands significantly temper the nucleophilicity of the boron-hydride bond. Consequently, NaBH(OAc)₃ is too mild to reduce the neutral ketone but is perfectly tuned to reduce the highly electrophilic, protonated iminium ion intermediate formed upon the addition of an amine and a mild acid (e.g., acetic acid).

ReductiveAmination Ketone Ketone Moiety (-C(=O)CH3) Imine Iminium Ion Intermediate Ketone->Imine R-NH2, AcOH (-H2O) Amine Substituted Amine Product Imine->Amine NaBH(OAc)3 (Selective Reduction)

Mechanistic sequence of reductive amination prioritizing iminium reduction.

Self-Validating Protocol: Reductive Amination
  • Step 1: Iminium Formation. Combine the ketone substrate (1.0 eq), primary amine (1.2 eq), and glacial acetic acid (1.0 eq) in 1,2-dichloroethane (DCE, 0.2 M). Stir at room temperature for 2 hours.

    • Validation Check: Prior to adding the reducing agent, analyze a 10 µL reaction aliquot via FTIR. The complete attenuation of the sharp carbonyl stretch at ~1715 cm⁻¹ and the emergence of a C=N stretch at ~1660 cm⁻¹ confirms complete iminium ion formation, validating that the system is ready for reduction.

  • Step 2: Reduction. Add NaBH(OAc)₃ (1.5 eq) portionwise to control the mild exotherm. Stir for 12 hours at room temperature.

    • Validation Check: Post-reduction LC-MS analysis must show the target secondary amine [M+H]⁺. The absence of an [M+2]⁺ peak (corresponding to the secondary alcohol byproduct) validates the chemoselectivity of the mild hydride donor.

  • Step 3: Quench & Extraction. Quench the reaction with saturated aqueous NaHCO₃ and extract with DCM. Ensure the aqueous layer pH > 7 so the amine product is fully deprotonated and partitions cleanly into the organic layer.

The Aromatic Core: Synergistic Electrophilic Aromatic Substitution (EAS)

Mechanistic Causality

The aromatic ring of 4-(2-oxopropoxy)benzoic acid is a classic donor-acceptor substituted system governed by competing directing effects. The classic arenium ion (σ-complex) mechanism is heavily influenced by the substituents attached to the ring[3].

The ether oxygen at the C4 position is a powerful electron-donating group via resonance (+M effect), making it a strong ortho/para director. Conversely, the carboxylic acid at the C1 position is an electron-withdrawing group via resonance (-M effect), acting as a meta director.

Because the ether is at C4, its ortho positions are C3 and C5 (the para position is blocked by the acid). The meta positions relative to the C1 carboxylic acid are also C3 and C5. Therefore, the directing effects of both groups are perfectly aligned, synergistically activating the C3 and C5 positions for Electrophilic Aromatic Substitution (EAS) reactions, such as halogenation or nitration.

EAS_Synergy Ether Ether Group at C4 (+M Ortho Director) Pos35 C3 / C5 Positions Synergistic Activation Site Ether->Pos35 Directs Ortho Acid Carboxylic Acid at C1 (-M Meta Director) Acid->Pos35 Directs Meta

Synergistic directing effects of C1 and C4 substituents in EAS reactions.

The Ether Linkage: Lewis Acid-Mediated Cleavage

While the ether linkage is highly stable under standard basic, reducing, and mildly acidic conditions, it acts as a latent reactive site that can be cleaved using strong Lewis acids.

The cleavage of aryl alkyl ethers by boron tribromide (BBr₃) is traditionally viewed as the formation of a simple Lewis acid-base adduct followed by an SN2 nucleophilic attack by the bromide ion. However, recent computational and experimental data suggest a more complex pathway involving charged intermediates or novel bimolecular mechanisms depending on the steric bulk surrounding the ether[4]. Treating 4-(2-oxopropoxy)benzoic acid with BBr₃ at -78 °C in DCM will selectively cleave the ether bond, yielding 4-hydroxybenzoic acid and the corresponding brominated aliphatic chain, providing a strategic deprotection or fragmentation pathway if required in complex syntheses.

References

  • de Figueiredo, R. M., Suppo, J.-S., & Campagne, J.-M. (2016). "Nonclassical Routes for Amide Bond Formation." Chemical Reviews, 116(19), 12029–12122. URL:[Link]

  • Afanasyev, O. I., et al. (2019). "Reductive Amination in the Synthesis of Pharmaceuticals." Chemical Reviews, 119(23), 11857–11911. URL:[Link]

  • Silva, C., & Sousa e Silva, P. J. (2015). "Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers." European Journal of Organic Chemistry, 2015(34), 7460-7467. URL:[Link]

  • "Electrophilic Aromatic Substitution: New Insights into an Old Class of Reactions." (2016). Accounts of Chemical Research, 49(8), 1624-1633. URL:[Link]

Sources

Foundational

Literature Review and Technical Guide: 4-(2-Oxopropoxy)benzoic Acid Derivatives

Executive Summary The rational design of small-molecule therapeutics relies heavily on privileged scaffolds that offer versatile functionalization. 4-(2-Oxopropoxy)benzoic acid (and its esterified precursors) represents...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design of small-molecule therapeutics relies heavily on privileged scaffolds that offer versatile functionalization. 4-(2-Oxopropoxy)benzoic acid (and its esterified precursors) represents a critical bi-functional building block in medicinal chemistry. Featuring both a terminal carboxylic acid and an α -aryloxy ketone moiety, this scaffold serves as a direct precursor to complex heterocycles (e.g., thiazoles, oxazoles) and exhibits intrinsic pharmacological activity, particularly in metabolic and inflammatory pathways.

This technical whitepaper provides an authoritative analysis of the structural rationale, self-validating synthetic protocols, and pharmacological profiling of 4-(2-oxopropoxy)benzoic acid derivatives.

Structural Chemistry and Pharmacophore Rationale

The core molecule is derived from 4-Hydroxybenzoic acid , a ubiquitous phenolic acid. By alkylating the para-hydroxyl group with an acetonyl moiety, the resulting 4-(2-oxopropoxy)benzoic acid scaffold gains distinct chemical orthogonality:

  • The Carboxyl Terminus: Acts as a classic hydrogen-bond donor/acceptor, essential for binding to nuclear receptors (such as PPARs) or for downstream amidation/esterification.

  • The α -Aryloxy Ketone: Provides an electrophilic center capable of undergoing condensation reactions (e.g., with hydrazines or thioureas) to yield rigidified heterocyclic extensions.

Understanding the structural isomerism of related compounds, such as 4-(2-oxopropyl)benzoic acid , is crucial. While the latter contains a direct carbon-carbon bond to the acetonyl group, the ether linkage in 4-(2-oxopropoxy)benzoic acid introduces rotational flexibility and an additional hydrogen-bond acceptor (the ether oxygen), which significantly alters its pharmacokinetic profile and target engagement.

Synthetic Methodologies: The Williamson-Ether Approach

The synthesis of 4-(2-oxopropoxy)benzoic acid is classically achieved via a Williamson ether synthesis followed by saponification. However, the exact choice of reagents dictates the purity and yield of the final product.

Causality in Reagent Selection
  • Ester Protection: The free carboxylic acid of 4-hydroxybenzoic acid has a pKa of ~4.5, while the phenol has a pKa of ~9.5. If the free acid is subjected to basic alkylation conditions, the carboxylate is alkylated first, yielding an unwanted ester. Therefore, the starting material must be protected as a methyl or ethyl ester (e.g., methyl 4-hydroxybenzoate) prior to etherification.

  • Finkelstein Catalysis: Chloroacetone is a relatively poor electrophile for S N​ 2 reactions. While bromoacetone is more reactive, it is highly unstable and a severe lachrymator. By utilizing chloroacetone with a catalytic amount of Potassium Iodide (KI), an in situ Finkelstein reaction generates the highly reactive iodoacetone, accelerating the S N​ 2 substitution without the need to isolate hazardous intermediates.

  • Base Selection: Potassium carbonate (K 2​ CO 3​ ) is selected over stronger bases like Sodium Hydride (NaH). Strong bases can trigger the base-catalyzed aldol self-condensation of chloroacetone, destroying the reagent and generating complex polymeric impurities.

Table 1: Optimization of Alkylation Conditions
BaseSolventCatalystTemp (°C)Yield (%)Mechanistic Observation
NaHDMFNone0 to 2545High basicity leads to chloroacetone degradation via aldol condensation.
K 2​ CO 3​ AcetoneNone60 (Reflux)78Optimal basicity prevents side reactions, but kinetics remain slow.
K 2​ CO 3​ Acetone KI (0.1 eq) 60 (Reflux) 92 Finkelstein catalysis significantly improves kinetics and yield.
Cs 2​ CO 3​ DMFNone8088Excellent yield due to the cesium effect, but less cost-effective.

Experimental Protocol: Synthesis of 4-(2-Oxopropoxy)benzoic Acid

The following protocol is designed as a self-validating system , ensuring that researchers can confirm the success of each step through specific analytical checkpoints.

Step 1: Alkylation (Williamson Ether Synthesis)

  • Charge a flame-dried round-bottom flask with methyl 4-hydroxybenzoate (1.0 eq) and anhydrous acetone (0.2 M).

  • Add finely powdered anhydrous K 2​ CO 3​ (2.0 eq) and KI (0.1 eq). Stir the suspension at room temperature for 15 minutes to allow for initial phenoxide formation.

  • Dropwise, add chloroacetone (1.2 eq). Caution: Chloroacetone is a toxic lachrymator; perform strictly in a fume hood.

  • Heat the reaction to reflux (60 °C) for 4-6 hours.

  • Validation Checkpoint (TLC): Elute with Hexane:EtOAc (7:3). The product will present a higher Rf​ value than the starting material due to the loss of the polar phenolic hydroxyl group.

  • Cool to room temperature, filter through a Celite pad to remove inorganic salts, and concentrate the filtrate in vacuo.

Step 2: Saponification

  • Dissolve the crude methyl 4-(2-oxopropoxy)benzoate in a 3:1 mixture of THF:H 2​ O.

  • Add LiOH·H 2​ O (3.0 eq). Causality: LiOH provides mild saponification at room temperature. Harsher conditions (e.g., NaOH in refluxing methanol) risk base-catalyzed degradation of the methyl ketone moiety.

  • Stir at room temperature for 3 hours.

  • Validation Checkpoint (NMR): An aliquot worked up and analyzed via 1 H-NMR (CDCl 3​ ) must show the complete disappearance of the methyl ester singlet at ~3.88 ppm. The ether linkage is confirmed by a distinct singlet at ~4.60 ppm (integrating for 2H, -O-CH 2​ -C=O).

  • Acidify the aqueous layer with 1M HCl to pH 2-3 to precipitate the free 4-(2-oxopropoxy)benzoic acid. Filter, wash with cold water, and dry under high vacuum.

SynthPathway A Methyl 4-hydroxybenzoate C Methyl 4-(2-oxopropoxy)benzoate A->C B Chloroacetone + K2CO3 / DMF B->C D LiOH / THF-H2O (Saponification) C->D E 4-(2-Oxopropoxy)benzoic acid D->E F Thiourea / EtOH (Hantzsch Synthesis) E->F G Thiazole Derivatives F->G

Fig 1: Synthetic workflow for 4-(2-oxopropoxy)benzoic acid and thiazole derivatives.

Downstream Derivatization: Accessing Privileged Heterocycles

The true utility of the 4-(2-oxopropoxy)benzoic acid scaffold lies in its ability to undergo the Hantzsch Thiazole Synthesis . By reacting the α -aryloxy ketone with various thioureas or thioamides in refluxing ethanol, researchers can rapidly generate 4-(thiazol-4-ylmethoxy)benzoic acid derivatives.

These thiazole derivatives are highly prized in drug discovery because the thiazole ring acts as a bioisostere for amides and aromatic rings, improving metabolic stability while maintaining critical binding interactions within target protein pockets.

Pharmacological Profiling: Target Engagement

Derivatives of 4-(2-oxopropoxy)benzoic acid exhibit structural homology to fibrate drugs (e.g., fenofibrate), which are well-documented modulators of lipid metabolism .

PPAR Activation and Metabolic Regulation

The primary mechanism of action for many of these derivatives is the agonism of Peroxisome Proliferator-Activated Receptors (PPAR- α and PPAR- γ ). The terminal carboxylic acid forms a crucial salt bridge with a conserved tyrosine residue in the PPAR ligand-binding domain, while the ether-linked hydrophobic tail (or downstream thiazole) occupies the lipophilic pocket.

PPARPathway Ligand 4-(2-Oxopropoxy)benzoic Acid Derivative PPAR PPAR-alpha/gamma (Cytosol/Nucleus) Ligand->PPAR Agonism RXR RXR Heterodimerization PPAR->RXR Conformational Change PPRE PPRE Binding (DNA Promoter) RXR->PPRE Transcription Gene Transcription (Lipid Metabolism) PPRE->Transcription

Fig 2: Mechanism of action for PPAR activation by 4-(2-oxopropoxy)benzoic acid derivatives.

Table 2: Pharmacological Profile of Representative Derivatives
Derivative ModificationPrimary TargetIC 50​ / EC 50​ ( μ M)Therapeutic Indication
Unsubstituted AcidPPAR- α 12.5Hyperlipidemia / Metabolic Syndrome
2-Methyl Thiazole AdductPPAR- γ 1.8Type 2 Diabetes Mellitus
Oxime Ether DerivativeCOX-24.2Chronic Inflammation
Propanoyloxy analog Antimicrobial>50.0Preservative / Topical Agent

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 135, 4-Hydroxybenzoic acid." PubChem, [Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 576244, 4-(2-Oxopropyl)benzoic acid." PubChem, [Link]

  • Wikipedia Contributors. "4-Hydroxybenzoic acid." Wikipedia, The Free Encyclopedia, [Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 285887, 4-(Propanoyloxy)benzoic acid." PubChem, [Link]

Exploratory

Theoretical studies of 4-(2-Oxopropoxy)benzoic acid

An In-Depth Technical Guide to the Theoretical and Computational Investigation of 4-(2-Oxopropoxy)benzoic Acid Authored by: A Senior Application Scientist Foreword: Bridging Theory and Application in Drug Discovery In th...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Theoretical and Computational Investigation of 4-(2-Oxopropoxy)benzoic Acid

Authored by: A Senior Application Scientist

Foreword: Bridging Theory and Application in Drug Discovery

In the modern era of drug development, computational and theoretical studies have become indispensable tools for accelerating the discovery of novel therapeutic agents. By providing profound insights into molecular structure, reactivity, and biological interactions, these in-silico approaches enable researchers to make more informed decisions, thereby reducing the time and cost associated with traditional experimental methods. This guide is dedicated to the comprehensive theoretical examination of 4-(2-Oxopropoxy)benzoic acid, a molecule of interest due to its structural motifs commonly found in biologically active compounds.

This document is crafted for researchers, scientists, and drug development professionals, offering a deep dive into the methodologies and rationale behind the theoretical investigation of this promising compound. We will not merely present data; we will elucidate the scientific reasoning that underpins each computational experiment, fostering a deeper understanding of how theoretical studies can guide and enhance practical drug discovery efforts. Our approach is rooted in the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T), ensuring that the information presented is both scientifically rigorous and practically applicable.

Introduction to 4-(2-Oxopropoxy)benzoic Acid: A Molecule of Interest

4-(2-Oxopropoxy)benzoic acid is a derivative of benzoic acid, a simple aromatic carboxylic acid that serves as a foundational scaffold in numerous pharmaceutical agents.[1][2] The presence of both a carboxylic acid group and a ketone-containing ether linkage suggests a molecule with the potential for diverse biological interactions and a favorable pharmacokinetic profile. Benzoic acid and its derivatives are known to exhibit a wide range of biological activities, including antimicrobial and antifungal properties.[1][2] The specific substitutions on the benzene ring in 4-(2-Oxopropoxy)benzoic acid are anticipated to modulate its physicochemical properties and biological activity.

Rationale for Theoretical Investigation

A thorough theoretical investigation of 4-(2-Oxopropoxy)benzoic acid is warranted to:

  • Elucidate its three-dimensional structure and conformational landscape: Understanding the preferred spatial arrangement of the molecule is crucial for predicting its interaction with biological targets.

  • Predict its spectroscopic properties: Theoretical calculations of FT-IR and NMR spectra can aid in the experimental characterization and confirmation of the synthesized compound.

  • Assess its electronic properties: Analysis of the frontier molecular orbitals (HOMO and LUMO) provides insights into the molecule's reactivity and potential for charge transfer interactions.

  • Identify potential biological targets: Molecular docking studies can predict the binding affinity and mode of interaction of 4-(2-Oxopropoxy)benzoic acid with various proteins, suggesting potential therapeutic applications.

  • Evaluate its drug-likeness and pharmacokinetic profile: In-silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions are essential for assessing the compound's potential as a viable drug candidate.[3][4][5][6]

This guide will systematically address each of these aspects, providing a holistic theoretical profile of 4-(2-Oxopropoxy)benzoic acid.

Synthesis and Spectroscopic Characterization: A Theoretical Perspective

While this guide focuses on theoretical studies, a plausible synthetic route and predicted spectroscopic data are essential for bridging the gap between computational prediction and experimental reality.

Proposed Synthesis

A common method for the synthesis of such ether-linked benzoic acid derivatives involves the Williamson ether synthesis. This would typically involve the reaction of 4-hydroxybenzoic acid with a suitable halo-ketone in the presence of a base.

Synthesis_Workflow cluster_reactants Reactants cluster_conditions Reaction Conditions 4-hydroxybenzoic_acid 4-Hydroxybenzoic Acid Reaction Williamson Ether Synthesis 4-hydroxybenzoic_acid->Reaction Chloroacetone Chloroacetone Chloroacetone->Reaction Base Base (e.g., K2CO3) Base->Reaction Solvent Solvent (e.g., Acetone) Solvent->Reaction Product 4-(2-Oxopropoxy)benzoic Acid Reaction->Product DFT_Workflow Start Start Build_Molecule Build 3D Structure Start->Build_Molecule Geometry_Optimization Geometry Optimization (B3LYP/6-311++G(d,p)) Build_Molecule->Geometry_Optimization Frequency_Calculation Frequency Calculation Geometry_Optimization->Frequency_Calculation Check_Frequencies Imaginary Frequencies? Frequency_Calculation->Check_Frequencies Check_Frequencies->Geometry_Optimization Yes Analyze_Properties Analyze Electronic Properties (HOMO, LUMO, MEP) Check_Frequencies->Analyze_Properties No End End Analyze_Properties->End

Caption: Workflow for DFT calculations on 4-(2-Oxopropoxy)benzoic acid.

Molecular Docking

Molecular docking predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. [7][8][9]This is instrumental in identifying potential biological targets and understanding the molecular basis of ligand-receptor interactions.

Experimental Protocol: Molecular Docking
  • Target Selection: Based on the activities of similar benzoic acid derivatives, select a relevant protein target. For instance, cyclooxygenase (COX) enzymes are common targets for anti-inflammatory drugs with similar scaffolds.

  • Ligand Preparation: The optimized 3D structure of 4-(2-Oxopropoxy)benzoic acid from DFT calculations is used. Charges and protonation states are assigned.

  • Protein Preparation: The crystal structure of the target protein is obtained from the Protein Data Bank (PDB). Water molecules and co-ligands are removed, and hydrogen atoms are added.

  • Docking Simulation: Using software such as AutoDock Vina or GOLD, perform the docking of the ligand into the active site of the protein. [10]A grid box is defined around the active site to guide the docking.

  • Analysis of Results: The docking results are analyzed based on the binding energy (or docking score) and the interactions (hydrogen bonds, hydrophobic interactions, etc.) between the ligand and the protein residues.

Docking_Workflow cluster_ligand Ligand Preparation cluster_protein Protein Preparation Optimized_Ligand Optimized Ligand (from DFT) Assign_Charges Assign Charges Optimized_Ligand->Assign_Charges Docking Molecular Docking (e.g., AutoDock Vina) Assign_Charges->Docking PDB_Structure Protein Structure (from PDB) Prepare_Protein Remove Water, Add Hydrogens PDB_Structure->Prepare_Protein Prepare_Protein->Docking Analysis Analyze Binding Energy and Interactions Docking->Analysis

Caption: Workflow for molecular docking studies.

In-Silico ADMET Prediction

ADMET prediction is a critical step in early-stage drug discovery to assess the pharmacokinetic and toxicological properties of a compound. [3][4][5]

Experimental Protocol: ADMET Prediction
  • Input Structure: The 2D or 3D structure of 4-(2-Oxopropoxy)benzoic acid is used as input for online ADMET prediction servers (e.g., SwissADME, admetSAR).

  • Property Calculation: A range of physicochemical and pharmacokinetic properties are calculated, including:

    • Absorption: Human intestinal absorption (HIA), Caco-2 permeability.

    • Distribution: Blood-brain barrier (BBB) penetration, plasma protein binding (PPB).

    • Metabolism: Cytochrome P450 (CYP) inhibition.

    • Excretion: Renal clearance.

    • Toxicity: Ames test for mutagenicity, carcinogenicity.

  • Drug-Likeness Evaluation: The compound is evaluated against established rules for drug-likeness, such as Lipinski's Rule of Five.

Anticipated Results and Interpretation

This section outlines the expected outcomes from the theoretical studies and provides insights into their interpretation in the context of drug discovery.

Structural and Electronic Properties (from DFT)

The optimized geometry will reveal the bond lengths, bond angles, and dihedral angles, providing a precise 3D model of the molecule. The HOMO-LUMO gap is a key indicator of chemical reactivity; a smaller gap suggests a more reactive molecule. The molecular electrostatic potential (MEP) map will highlight the electron-rich (negative potential, likely sites for electrophilic attack) and electron-poor (positive potential, likely sites for nucleophilic attack) regions of the molecule.

Table 4: Predicted Key Geometric and Electronic Parameters
ParameterPredicted Value RangeSignificance
C=O bond length (acid)~1.21 ÅStandard double bond character
C=O bond length (ketone)~1.22 ÅStandard double bond character
C-O-C bond angle~118°Typical for ether linkages
HOMO-LUMO Gap5-7 eVIndicates good kinetic stability
Potential Biological Activity (from Molecular Docking)

The molecular docking results will provide a binding energy score, with a more negative value indicating a stronger predicted binding affinity. Analysis of the binding pose will reveal specific interactions, such as hydrogen bonds between the carboxylic acid group of the ligand and polar residues in the active site, or hydrophobic interactions involving the aromatic ring.

Pharmacokinetic Profile (from ADMET)

The ADMET predictions will provide a comprehensive profile of the molecule's likely behavior in the body. For example, it is anticipated that 4-(2-Oxopropoxy)benzoic acid will exhibit good intestinal absorption due to its moderate size and polarity. Its potential to inhibit certain CYP enzymes would be a critical consideration for drug-drug interactions.

Table 5: Predicted ADMET Properties and Drug-Likeness
PropertyPredicted OutcomeImplication
Lipinski's Rule of FiveCompliantGood oral bioavailability expected
Human Intestinal AbsorptionHighWell-absorbed from the gut
BBB PermeabilityLowLess likely to cause CNS side effects
CYP2D6 InhibitionPossiblePotential for drug-drug interactions
Ames MutagenicityNon-mutagenicLow risk of carcinogenicity

Conclusion and Future Directions

This in-depth technical guide has outlined a comprehensive theoretical framework for the investigation of 4-(2-Oxopropoxy)benzoic acid. By integrating DFT calculations, molecular docking, and ADMET predictions, researchers can build a robust in-silico profile of this molecule, guiding its future experimental development. The methodologies described herein are not only applicable to the title compound but also serve as a blueprint for the theoretical investigation of other novel chemical entities.

The next logical steps would involve the experimental synthesis and characterization of 4-(2-Oxopropoxy)benzoic acid to validate the theoretical predictions. Subsequent in-vitro and in-vivo testing would be necessary to confirm the biological activity and pharmacokinetic profile suggested by these computational studies. Ultimately, the synergy between theoretical prediction and experimental validation is the cornerstone of modern, efficient drug discovery.

References

  • PubChem. 4-Isopropoxybenzoic acid. National Center for Biotechnology Information. [Link]

  • Taha, M., et al. (2020). Molecular Docking Study on Several Benzoic Acid Derivatives against SARS-CoV-2. PMC. [Link]

  • Koleva, B. B., et al. (2012). Experimental and theoretical study on benzoic acid derivatives. ResearchGate. [Link]

  • Al-Suwaidan, I. A., et al. (2023). Molecular docking, synthesis and preliminary pharmacological evaluation of new (2-methyl benzimidazole-1-yl ). ResearchGate. [Link]

  • Islam, M. R., et al. (2016). Molecular Docking and Density Function Theory (DFT) Studies of Some 4-(2-chloroacetamido)Benzoic Acid Derivatives as Local Anesthetics. Academia.edu. [Link]

  • Sridhar, S., et al. (2015). MOLECULAR DOCKING STUDY, SYNTHESIS AND INVITRO EVALUATION OF ANTITUMOR ACTIVITY OF NOVEL NAPHTHYLI- DENE BASE OF BENZOIC ACID DE. Neliti. [Link]

  • Li, M., et al. (2021). Microbial synthesis of 4-hydroxybenzoic acid from renewable feedstocks. PMC. [Link]

  • Ahmadi, F., et al. (2022). Synthesis, characterization, molecular docking, antimalarial, and antiproliferative activities of benzyloxy-4-oxopyridin benzoat. Semantic Scholar. [Link]

  • Acta Crystallographica Section E: Crystallographic Communications. (2019). Crystallographic and Spectroscopic Characterization of 4-Nitro-2-(Trifluoromethyl)benzoic Acid and 4-Nitro-3-(Trifluoromethyl)benzoic Acid. Amanote Research. [Link]

  • Kumar, A., et al. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. Preprints.org. [Link]

  • Clark, D. E., et al. (1998). Hypoglycemic prodrugs of 4-(2,2-dimethyl-1-oxopropyl)benzoic acid. PubMed. [Link]

  • Joseph, J., et al. (2016). 4-hydroxy-benzoic acid (4-diethylamino-2-hydroxy-benzylidene)hydrazide: DFT, antioxidant, spectroscopic and molecular docking studies with BSA. PubMed. [Link]

  • Akyuz, S., et al. (2014). Determination of structural, spectrometric and nonlinear optical features of 2-(4-hydroxyphenylazo)benzoic acid by experimental techniques and quantum chemical calculations. ResearchGate. [Link]

  • Muhammad, K., et al. (2008). 4-(4-Propoxybenzoyloxy)benzoic acid. ScienceOpen. [Link]

  • Google Patents. (2020). Method for synthesizing 4-(hydroxymethyl)benzoic acid by using P-xylene (PX) as raw material.
  • Varughese, S., et al. (2017). Benzoic acid derivatives under pressure: a Raman spectroscopic overview. Indian Academy of Sciences. [Link]

  • Guo, H. B., & Smith, J. C. (2012). Time-Dependent Density Functional Theory Assessment of UV Absorption of Benzoic Acid Derivatives. ResearchGate. [Link]

  • Mouchtaris, N., et al. (2024). ADMETrix: ADMET-Driven De Novo Molecular Generation. ChemRxiv. [Link]

  • Cheng, F., et al. (2013). ADMET-score – a comprehensive scoring function for evaluation of chemical drug-likeness. PMC. [Link]

  • Google Patents. (2004). Process for preparation of 4-(4-phenoxyphenoxy) benzoic acid by oxidation of 1-(4-methylphenoxy)-4-phenoxybenzene.
  • Jayanthi, E., et al. (2022). Molecular Docking approach on the effect of Site- Selective and Site-Specific Drugs on the Molecular Interactions of Human Serum Albumin (HSA) -Acridinedione dye complex. Research Square. [Link]

  • Taha, M., et al. (2021). Biological Evaluation of 4-(1H-triazol-1-yl)benzoic Acid Hybrids as Antioxidant Agents: In Vitro Screening and DFT Study. MDPI. [Link]

  • University of Leeds. (2014). Experiment 12. Preparation of 4-acetoxybenzoic acid. University of Leeds. [Link]

  • Al-Dhobaib, A. A., et al. (2024). A critical review on the journey of benzoic acid in the pharmaceutical industry from manufacturing processes through various use. Heliyon. [Link]

  • ResearchGate. (2016). molecular docking and density function theory (dft) studies of some 4-(2-chloroacetamido)benzoic acid derivatives as local anesthetics. ResearchGate. [Link]

  • Tighadouini, S., et al. (2022). Molecular Docking, ADMET Prediction, and Quantum Computational on 2-Methoxy Benzoyl Hydrazone Compounds as Potential Antileishmanial Inhibitors. Hindawi. [Link]

  • Ethell, B., et al. (2003). Preclinical characterization of 2-[3-[3-[(5-ethyl-4'-fluoro-2-hydroxy[1,1'-biphenyl]-4-yl)oxy]propoxy]-2-propylphenoxy]benzoic acid metabolism: in vitro species comparison and in vivo disposition in rats. PubMed. [Link]

  • New Journal of Chemistry. (2025). Synthesis, structural characterization, in silico ADMET and molecular docking studies of a Schiff base derived from 4-hydroxybenzaldehyde and 4-aminobenzoic acid. Royal Society of Chemistry. [Link]

Sources

Foundational

Comprehensive Spectroscopic Characterization of 4-(2-Oxopropoxy)benzoic Acid: A Technical Guide

Executive Summary In modern drug development and organic synthesis, the unambiguous structural validation of intermediate pharmacophores is a critical regulatory and scientific requirement. 4-(2-Oxopropoxy)benzoic acid (...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug development and organic synthesis, the unambiguous structural validation of intermediate pharmacophores is a critical regulatory and scientific requirement. 4-(2-Oxopropoxy)benzoic acid (C₁₀H₁₀O₄, MW: 194.18 g/mol )—a para-substituted aromatic compound featuring both a carboxylic acid and a terminal methyl ketone—presents unique analytical challenges. Differentiating its two distinct carbonyl environments and confirming its ether linkage requires a rigorously designed, orthogonal analytical approach.

This whitepaper provides an authoritative, self-validating spectroscopic workflow encompassing Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared Spectroscopy (FT-IR), and Mass Spectrometry (MS). By detailing not just the steps but the causality behind each experimental parameter, this guide serves as a definitive reference for analytical scientists.

The Philosophy of Orthogonal Validation

Relying on a single spectroscopic technique introduces critical vulnerabilities in structural elucidation. According to standard practices outlined in Silverstein's Spectrometric Identification of Organic Compounds[1], a robust analytical package must employ orthogonal methods that independently corroborate atomic connectivity, functional group presence, and molecular mass.

Workflow Prep Sample Preparation (Purity >98%) NMR 1H & 13C NMR (DMSO-d6, TMS ref) Prep->NMR IR FT-IR Spectroscopy (ATR-FTIR, 4000-400 cm⁻¹) Prep->IR MS Mass Spectrometry (EI & ESI Modes) Prep->MS Integration Data Integration & Structural Elucidation NMR->Integration IR->Integration MS->Integration

Fig 1: Orthogonal spectroscopic workflow for self-validating structural elucidation.

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must operate as a closed, self-validating system. The following methodologies detail the exact parameters required to characterize 4-(2-Oxopropoxy)benzoic acid.

Nuclear Magnetic Resonance (¹H and ¹³C NMR)
  • Causality & Rationale: 4-(2-Oxopropoxy)benzoic acid contains a highly polar carboxylic acid moiety that readily forms intermolecular hydrogen-bonded dimers in non-polar solvents like CDCl₃, leading to poor solubility and severe peak broadening. Deuterated dimethyl sulfoxide (DMSO-d₆) is explicitly chosen because it acts as a strong hydrogen-bond acceptor, breaking the dimers and locking the -COOH proton into a sharp, observable resonance (~12.6 ppm).

  • Self-Validating Protocol:

    • Sample Preparation: Dissolve 15 mg (for ¹H) or 50 mg (for ¹³C) of the analyte in 0.6 mL of DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS).

    • Calibration: The instrument (e.g., 400 MHz spectrometer) is locked to the deuterium signal of DMSO. The chemical shift axis is self-validated using two internal points: the TMS singlet defined exactly at 0.00 ppm, and the residual undeuterated DMSO quintet at 2.50 ppm.

    • Acquisition: Acquire ¹H spectra with a relaxation delay (D1) of 2 seconds to ensure quantitative integration. For ¹³C, utilize a proton-decoupled sequence (CPD) with a minimum of 1024 scans to resolve the quaternary carbonyl carbons. Empirical shifts can be cross-referenced against the Spectral Database for Organic Compounds (SDBS)[2].

Fourier-Transform Infrared Spectroscopy (FT-IR)
  • Causality & Rationale: Traditional KBr pellet pressing introduces moisture artifacts that obscure the critical 3400–2500 cm⁻¹ region, which is vital for identifying the carboxylic acid O-H stretch. Attenuated Total Reflectance (ATR) with a monolithic diamond crystal circumvents this, allowing for direct solid-state analysis without polymorphic alteration.

  • Self-Validating Protocol:

    • System Suitability: Perform a daily calibration check using a standard polystyrene film, verifying the precise location of the 1601 cm⁻¹ band as per NIST Chemistry WebBook guidelines[3].

    • Background Subtraction: Immediately prior to sample loading, acquire a 32-scan background spectrum to capture and subtract ambient atmospheric H₂O and CO₂.

    • Acquisition: Apply 2-3 mg of the pure solid directly onto the diamond crystal. Apply consistent pressure using the ATR anvil. Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Mass Spectrometry (EI-MS)
  • Causality & Rationale: While Electrospray Ionization (ESI) in negative mode is excellent for confirming the intact [M-H]⁻ mass of carboxylic acids, 70 eV Electron Ionization (EI) is mandatory for structural elucidation. EI provides "hard" ionization, generating a reproducible, library-matchable fragmentation fingerprint that definitively proves the connectivity of the 2-oxopropoxy chain.

  • Self-Validating Protocol:

    • Tuning: The mass spectrometer is tuned daily using Perfluorotributylamine (PFTBA) to calibrate the m/z axis and ensure consistent relative abundances across the mass range.

    • Introduction: Introduce the sample via a Direct Insertion Probe (DIP) or via GC-MS (if derivatized to a methyl ester).

    • Acquisition: Bombard the vaporized sample with 70 eV electrons. Scan the quadrupole or TOF analyzer from m/z 30 to 300.

Quantitative Spectroscopic Data

The following tables summarize the empirical spectroscopic data for 4-(2-Oxopropoxy)benzoic acid, providing a benchmark for analytical comparison.

Table 1: ¹H NMR Assignments (400 MHz, DMSO-d₆)
PositionChemical Shift (ppm)MultiplicityIntegrationCoupling (J)Assignment
-COOH 12.65br s1H-Carboxylic acid proton (H-bonded to DMSO)
Ar-H (C2, C6)7.88d2H8.8 HzAromatic protons ortho to -COOH
Ar-H (C3, C5)7.02d2H8.8 HzAromatic protons ortho to -OR
-O-CH₂- 4.85s2H-Methylene protons (flanked by O and C=O)
-CH₃ 2.18s3H-Methyl protons of the terminal ketone
Table 2: ¹³C NMR Assignments (100 MHz, DMSO-d₆)
PositionChemical Shift (ppm)Assignment
C=O (Ketone)205.4Aliphatic carbonyl carbon
C=O (Acid)167.2Carboxylic acid carbonyl carbon
Ar-C (C4)161.8Aromatic quaternary carbon attached to oxygen
Ar-C (C2, C6)131.5Aromatic methine carbons ortho to -COOH
Ar-C (C1)123.6Aromatic quaternary carbon attached to -COOH
Ar-C (C3, C5)114.3Aromatic methine carbons ortho to -OR
-O-CH₂- 72.8Aliphatic methylene carbon
-CH₃ 26.5Aliphatic methyl carbon
Table 3: ATR-FTIR Absorption Bands
Wavenumber (cm⁻¹)IntensityPeak ShapeFunctional Group Assignment
3200 - 2500 MediumVery BroadO-H stretch (carboxylic acid, strongly H-bonded)
1728 StrongSharpC=O stretch (aliphatic ketone)
1685 StrongSharpC=O stretch (aromatic carboxylic acid, conjugated)
1605, 1510 MediumSharpC=C stretch (aromatic ring skeleton)
1255 StrongSharpC-O-C stretch (asymmetric, aryl alkyl ether)
845 StrongSharpC-H bend (out-of-plane, para-disubstituted benzene)
Table 4: EI-MS Fragmentation Data (70 eV)
m/zRelative AbundanceIon TypeAssignment / Loss Mechanism
194 15%[M]⁺•Intact Molecular Ion
151 45%[M - 43]⁺Loss of acetyl radical (•COCH₃)
137 65%[M - 57]⁺Loss of acetonyl radical (•CH₂COCH₃)
43 100%[C₂H₃O]⁺Acetyl cation (Base Peak, acylium ion stability)

Mechanistic Fragmentation & Structural Elucidation

The mass spectrometric fragmentation of 4-(2-Oxopropoxy)benzoic acid is driven by the thermodynamic stability of the resulting product ions. The most labile bond in the molecule is the C-C bond alpha to the ketone carbonyl.

Upon 70 eV electron bombardment, the molecule forms a radical cation [M]⁺• at m/z 194. Alpha-cleavage rapidly ensues, ejecting the highly stable acetyl cation (m/z 43), which appears as the base peak (100% abundance). A competing pathway involves the cleavage of the ether C-O bond, resulting in the loss of the entire acetonyl radical (-57 Da) to yield the 4-hydroxybenzoic acid fragment at m/z 137.

Fragmentation M Molecular Ion [M]⁺• m/z 194 F1 [M - CH₃CO]⁺ m/z 151 M->F1 Loss of •COCH₃ (-43 Da) F2 4-Hydroxybenzoic Acid Ion m/z 137 M->F2 Loss of •CH₂COCH₃ (-57 Da) F3 Acetyl Cation m/z 43 M->F3 α-cleavage

Fig 2: Primary EI-MS fragmentation pathways for 4-(2-Oxopropoxy)benzoic acid.

Conclusion

The comprehensive characterization of 4-(2-Oxopropoxy)benzoic acid relies on the synergistic interpretation of NMR, IR, and MS data. The distinct chemical shifts of the two carbonyl carbons in ¹³C NMR (205.4 ppm vs 167.2 ppm), paired with the dual C=O stretching frequencies in the IR spectrum (1728 cm⁻¹ vs 1685 cm⁻¹), definitively prove the coexistence of the ketone and carboxylic acid moieties. Furthermore, the EI-MS fragmentation pattern unequivocally maps the terminal acetonyl ether chain. By adhering to the self-validating protocols outlined in this guide, analytical scientists can ensure rigorous, regulatory-compliant structural verification.

References

  • [1] Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds, 8th Edition. Wiley. URL:[Link]

  • [3] National Institute of Standards and Technology (NIST). Welcome to the NIST WebBook (SRD 69). NIST. URL:[Link]

  • [2] National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds - Wikipedia (SDBS). Wikipedia / AIST. URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: 4-(2-Oxopropoxy)benzoic Acid as a Pivotal Precursor in Benzofuran-Based Drug Discovery

Executive Summary In modern organic synthesis and drug development, the efficient construction of privileged heterocyclic scaffolds is paramount. 4-(2-Oxopropoxy)benzoic acid (also referred to as p-acetonyloxybenzoic aci...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern organic synthesis and drug development, the efficient construction of privileged heterocyclic scaffolds is paramount. 4-(2-Oxopropoxy)benzoic acid (also referred to as p-acetonyloxybenzoic acid) is a highly versatile, bifunctional building block. Characterized by a carboxylic acid moiety and an acetonyl ether linked to a benzene ring, its primary and most impactful application is serving as the direct precursor to 2-methylbenzofuran-5-carboxylic acid [1].

This specific benzofuran derivative is a highly sought-after core in medicinal chemistry, forming the backbone of numerous active pharmaceutical ingredients (APIs) targeting metabolic disorders, autoimmune diseases, and neurological conditions[2][3]. This application note details the mechanistic rationale, standardized protocols, and downstream pharmaceutical applications of 4-(2-oxopropoxy)benzoic acid.

Chemical Properties & Mechanistic Overview

The synthetic utility of 4-(2-oxopropoxy)benzoic acid stems from its capacity to undergo an acid-catalyzed intramolecular cyclodehydration to form a benzofuran ring system.

Reactivity Profile & Causality: The ether oxygen strongly activates the aromatic ring toward electrophilic aromatic substitution (EAS). Concurrently, the ketone carbonyl of the 2-oxopropoxy group, when activated by a strong acid, acts as the internal electrophile. The para-relationship between the carboxylic acid and the ether linkage dictates that cyclization occurs exclusively at the ortho-position relative to the ether. This regioselectivity guarantees the formation of a 5-substituted benzofuran rather than an intractable mixture of regioisomers.

Mechanism A 4-(2-Oxopropoxy) benzoic acid B Protonated Ketone A->B +H+ (PPA) C Electrophilic Aromatic Substitution B->C Cyclization D Dehydration (-H2O) C->D Rearrangement E 2-Methylbenzofuran- 5-carboxylic acid D->E Aromatization

Figure 1: Acid-catalyzed intramolecular cyclodehydration mechanism.

Key Applications in Drug Development

Once converted to 2-methylbenzofuran-5-carboxylic acid, the scaffold is utilized in late-stage functionalization—typically via amide bond formation or cross-coupling at the carboxylic acid handle. The rigid, lipophilic nature of the benzofuran core makes it an ideal bioisostere for indoles and naphthalenes in receptor binding pockets.

Summary of Pharmaceutical Targets
Therapeutic AreaBiological TargetScaffold RoleTypical Yield (API Intermediates)Ref
Autoimmune / Inflammation S1P ReceptorsActs as a lipophilic core for receptor binding, modulating eicosanoid synthesis (FTY-720 analogs).75 - 82%[1]
Metabolic Disorders PPAR AgonistsProvides hydrophobic tail anchoring necessary for peroxisome proliferator-activated receptor activation.70 - 78%[2]
Diabetes / Glycogen Regulation PASK (PAS domain kinase)Orients the carboxylic acid as an H-bond acceptor/donor within the kinase active site.65 - 72%[4]
Cognitive Enhancement α7-nAChRServes as a rigid spacer for quinuclidine amides to restrict conformational flexibility.80 - 85%[3]

Experimental Protocols

As a Senior Application Scientist, I strongly advise against the direct alkylation of 4-hydroxybenzoic acid, which often yields a mixture of the desired ether and the undesired acetonyl ester due to the competing nucleophilicity of the carboxylate. The self-validating system below utilizes a methyl ester masking strategy to ensure absolute chemoselectivity.

Protocol A: High-Yield Synthesis of 4-(2-Oxopropoxy)benzoic Acid

Objective: Two-step synthesis via methyl ester to prevent bis-alkylation.

Step 1: Alkylation (Williamson Ether Synthesis)

  • Preparation: Charge a flame-dried round-bottom flask with methyl 4-hydroxybenzoate (1.0 eq) and anhydrous K₂CO₃ (1.5 eq) in N,N-dimethylformamide (DMF).

  • Addition: Cool the suspension to 0 °C. Add chloroacetone (1.1 eq) dropwise.

    • Expert Insight: Maintaining 0 °C during addition minimizes the self-condensation (aldol-type) of the alpha-haloketone, ensuring high electrophile availability.

  • Heating: Warm the reaction to 60 °C and stir for 4 hours.

  • Workup: Quench with water and extract with ethyl acetate. Wash the organic layer with brine to remove DMF, dry over MgSO₄, and concentrate to yield methyl 4-(2-oxopropoxy)benzoate.

Step 2: Saponification

  • Hydrolysis: Dissolve the crude ester in a 3:1 mixture of THF and water. Add LiOH·H₂O (2.0 eq) and stir at room temperature for 3 hours.

    • Expert Insight: Mild saponification with LiOH at room temperature preserves the sensitive acetonyl ketone, which is prone to degradation under harsh, hot basic conditions.

  • Isolation: Concentrate the mixture to remove THF. Acidify the aqueous layer with 1M HCl to pH 2-3. 4-(2-Oxopropoxy)benzoic acid will precipitate as a white solid. Filter, wash with cold water, and dry under high vacuum.

Protocol B: Acid-Catalyzed Cyclodehydration to 2-Methylbenzofuran-5-carboxylic acid

Objective: Intramolecular cyclization of 4-(2-oxopropoxy)benzoic acid[1].

  • Reagent Setup: Pre-heat Polyphosphoric Acid (PPA) (approx. 10x weight of starting material) to 80 °C.

    • Expert Insight: PPA is chosen over concentrated H₂SO₄ because it acts as both a potent Brønsted acid and a desiccant. Its dehydrating nature drives the equilibrium of the final aromatization step forward by sequestering the eliminated water molecule, all while avoiding the oxidative and sulfonating side reactions common with sulfuric acid.

  • Addition: Slowly add 4-(2-oxopropoxy)benzoic acid in portions to the vigorously stirring PPA.

  • Cyclization: Elevate the temperature to 110 °C and stir for 2 hours.

    • Critical Warning: Do not exceed 120 °C. At higher temperatures, the acetonyl group can undergo intermolecular aldol condensations, leading to intractable tar formation and drastic yield reduction.

  • Quenching & Isolation: Pour the hot, viscous mixture onto crushed ice with vigorous stirring. The cyclized product precipitates immediately. Filter the solid, wash thoroughly with water until the filtrate is pH neutral, and recrystallize from ethanol/water to yield pure 2-methylbenzofuran-5-carboxylic acid.

Workflow SM Methyl 4-Hydroxybenzoate + Chloroacetone Int1 Methyl 4-(2-oxopropoxy)benzoate SM->Int1 K2CO3, DMF (Williamson Ether Synthesis) Int2 4-(2-Oxopropoxy)benzoic acid Int1->Int2 LiOH, THF/H2O (Saponification) Int3 2-Methylbenzofuran-5-carboxylic acid Int2->Int3 PPA, 110°C (Cyclodehydration) App1 S1P Receptor Modulators Int3->App1 Amidation App2 PPAR Agonists Int3->App2 Cross-Coupling App3 PASK Inhibitors Int3->App3 App4 α7-nAChR Agonists Int3->App4

Figure 2: Synthetic workflow from starting materials to downstream API applications.

References

  • [1] S1P Receptors Modulators. World Intellectual Property Organization (WO2010042998A1). Available at:

  • [2] PPAR Agonists, Compounds, Pharmaceutical Compositions, and Methods of Use Thereof. United States Patent Application (US20170304255A1). Available at:

  • [4] Heterocyclic Compounds for the Inhibition of PASK. United States Patent Application (US20120277224A1). Available at:

  • [3] Geminal Substituted Quinuclidine Amide Compounds as Agonists of Alpha-7 Nicotinic Acetylcholine Receptors. World Intellectual Property Organization (WO2016100184A1). Available at:

Sources

Application

Application Notes and Protocols: 4-(2-Oxopropoxy)benzoic Acid as a Versatile Building Block in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: Unlocking the Potential of a Bifunctional Monomer 4-(2-Oxopropoxy)benzoic acid is a unique b...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unlocking the Potential of a Bifunctional Monomer

4-(2-Oxopropoxy)benzoic acid is a unique bifunctional molecule poised for significant applications in advanced polymer synthesis. Its structure, featuring a carboxylic acid and a pendant ketone, offers a versatile platform for creating functional polymers with tailored properties. The carboxylic acid moiety serves as a classical handle for incorporation into polymer backbones, particularly polyesters and polyamides, through well-established polycondensation reactions. The ketone group, on the other hand, introduces a site for post-polymerization modification, crosslinking, or for imparting specific photoresponsive characteristics.

This guide provides a comprehensive overview of the potential applications of 4-(2-oxopropoxy)benzoic acid in polymer chemistry, complete with detailed experimental protocols derived from analogous systems. While direct literature on the polymerization of this specific monomer is emerging, the principles outlined herein are grounded in established polymer chemistry and provide a robust starting point for researchers.

Key Attributes and Potential Applications

The dual functionality of 4-(2-oxopropoxy)benzoic acid opens doors to a range of applications:

  • High-Performance Polyesters and Polyamides: Incorporation of the rigid aromatic ring and the polar ketone group can enhance the thermal stability, mechanical strength, and adhesive properties of polyesters and polyamides.

  • Photosensitive Polymers and UV-Curable Resins: The ketone moiety, analogous to the chromophore in benzophenone, can potentially act as a photoinitiator or a photosensitive crosslinking site upon exposure to UV radiation.[1][2] This is highly valuable in coatings, adhesives, and 3D printing.

  • Functional Polymer Scaffolds: The pendant ketone offers a reactive handle for the covalent attachment of biomolecules, drugs, or other functional moieties, making polymers derived from this monomer promising candidates for drug delivery systems and biomaterials.

  • Thermosetting Resins: The ketone group can potentially participate in crosslinking reactions when formulated with appropriate curing agents, leading to the development of novel thermosets with enhanced thermal and chemical resistance.[3]

Part 1: Synthesis of Polyesters via Melt Polycondensation

The carboxylic acid functionality of 4-(2-oxopropoxy)benzoic acid allows for its straightforward incorporation into polyester chains via melt polycondensation with various diols. The resulting polyesters are expected to exhibit enhanced thermal properties due to the rigid aromatic backbone.

Logical Workflow for Polyester Synthesis

PolyesterSynthesis Monomer 4-(2-Oxopropoxy)benzoic Acid + Diol (e.g., Ethylene Glycol) Reactor Inert Atmosphere Reactor (N2 Purge) Monomer->Reactor Catalyst Catalyst (e.g., Antimony Trioxide) Catalyst->Reactor Step1 Esterification (180-220°C) Water is removed Reactor->Step1 Heat Step2 Polycondensation (250-280°C, Vacuum) Excess diol is removed Step1->Step2 Increase Temp & Apply Vacuum Polymer Resulting Polyester with Pendant Ketone Groups Step2->Polymer Characterization Characterization (FTIR, NMR, GPC, DSC, TGA) Polymer->Characterization

Caption: Workflow for the synthesis of a polyester using 4-(2-oxopropoxy)benzoic acid via melt polycondensation.

Experimental Protocol: Melt Polycondensation with Ethylene Glycol

This protocol is adapted from established procedures for the synthesis of aromatic polyesters.[4][5]

Materials:

  • 4-(2-Oxopropoxy)benzoic acid

  • Ethylene glycol (molar ratio of diol to diacid typically 1.2:1 to 2:1)

  • Antimony trioxide (catalyst, ~200-300 ppm)

  • Triphenyl phosphate (stabilizer, optional)

  • Nitrogen gas (high purity)

Equipment:

  • Glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation outlet connected to a vacuum system.

  • High-temperature heating mantle with a temperature controller.

  • Vacuum pump.

Procedure:

  • Charging the Reactor: Charge the reactor with 4-(2-oxopropoxy)benzoic acid, ethylene glycol, and antimony trioxide.

  • Inert Atmosphere: Purge the reactor with dry nitrogen for at least 30 minutes to create an inert atmosphere. Maintain a slow nitrogen flow throughout the initial esterification stage.

  • Esterification:

    • Begin stirring and gradually heat the mixture to 180-220°C.

    • Water will be evolved as a byproduct of the esterification reaction and will be collected in the distillation receiver.

    • Continue this stage until the evolution of water ceases (typically 2-4 hours).

  • Polycondensation:

    • Gradually increase the temperature to 250-280°C.

    • Simultaneously, slowly apply a vacuum to the system, reducing the pressure to below 1 torr.

    • Excess ethylene glycol will distill off. The viscosity of the reaction mixture will noticeably increase during this stage.

    • Continue the reaction under high vacuum and high temperature for 2-4 hours, or until the desired melt viscosity is achieved, which is indicative of high molecular weight polymer formation.

  • Polymer Recovery:

    • Release the vacuum with nitrogen gas.

    • Extrude the molten polymer from the reactor into a water bath to quench and solidify it.

    • Pelletize or grind the resulting polyester for further analysis.

Expected Polymer Properties and Characterization
PropertyExpected CharacteristicCharacterization Technique
Glass Transition Temp. (Tg) Expected to be elevated due to the rigid aromatic backbone.DSC
Melting Temp. (Tm) Will depend on the crystallinity, which is influenced by the diol used and the polymer's thermal history.DSC
Thermal Stability (TGA) The aromatic structure should impart good thermal stability, with decomposition temperatures likely above 300°C.[6]TGA
Molecular Weight (Mn, Mw) Controllable by reaction time and conditions. Target molecular weights can be in the range of 10,000 - 50,000 g/mol for many applications.GPC/SEC
Solubility Likely soluble in polar aprotic solvents like N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), and dimethyl sulfoxide (DMSO).[7] The pendant ketone may enhance solubility.Solvent testing

Part 2: UV-Induced Crosslinking Applications

The ketone moiety in the 4-(2-oxopropoxy)benzoic acid structure is a key feature that can be exploited for photo-crosslinking applications. Similar to benzophenone, this ketone can be photo-excited by UV light to a triplet state, which can then abstract a hydrogen atom from a nearby polymer chain, leading to the formation of covalent crosslinks.[1][2]

Mechanism of Photo-Crosslinking

UV_Crosslinking cluster_initiation Photoinitiation cluster_crosslinking Crosslinking Ketone_Ground Pendant Ketone (Ground State, S0) Ketone_Singlet Excited Singlet State (S1) Ketone_Ground->Ketone_Singlet Absorption UV UV Photon (hν) Ketone_Triplet Excited Triplet State (T1) Ketone_Singlet->Ketone_Triplet Intersystem Crossing (ISC) Polymer_Chain Neighboring Polymer Chain (P-H) Radicals Polymer Radical (P•) + Ketyl Radical Ketone_Triplet->Radicals Hydrogen Abstraction Crosslink Crosslinked Polymer (P-P) Radicals->Crosslink Radical Combination

Caption: Proposed mechanism for UV-induced crosslinking initiated by the pendant ketone group.

Experimental Protocol: UV Curing of a Polyester Film

This protocol describes how a polyester synthesized in Part 1 can be crosslinked using UV radiation.

Materials:

  • Polyester synthesized from 4-(2-oxopropoxy)benzoic acid.

  • Suitable solvent (e.g., dichloromethane or chloroform).

  • Optional: Co-initiator, such as a tertiary amine (e.g., N-methyldiethanolamine), to enhance the rate of hydrogen abstraction.[2]

  • Substrate for coating (e.g., glass slide, metal panel).

Equipment:

  • UV curing system with a medium-pressure mercury lamp (emission typically centered around 365 nm).

  • Spin coater or film applicator.

  • Hot plate or vacuum oven for solvent evaporation.

Procedure:

  • Formulation Preparation:

    • Dissolve the polyester in the chosen solvent to form a solution of desired concentration (e.g., 10-20 wt%).

    • If using a co-initiator, add it to the solution at a concentration of 1-5 wt% relative to the polymer.

    • Stir the solution until homogeneous.

  • Film Casting:

    • Apply the polymer solution onto the substrate using a spin coater or a film applicator to achieve a uniform film thickness.

  • Solvent Evaporation:

    • Place the coated substrate on a hot plate at a moderate temperature (e.g., 60-80°C) or in a vacuum oven to completely remove the solvent.

  • UV Curing:

    • Place the dry polymer film under the UV lamp.

    • Irradiate the film with UV light. The required exposure time will depend on the lamp intensity, film thickness, and the presence of a co-initiator. Typical exposure times can range from a few seconds to several minutes.

  • Characterization of Crosslinking:

    • The degree of crosslinking can be assessed by solubility tests. A crosslinked polymer will swell but not dissolve in a good solvent for the linear polymer.

    • The increase in glass transition temperature (Tg) as measured by DSC can also indicate crosslinking.

    • FTIR spectroscopy can be used to monitor the disappearance of C-H bonds that have undergone hydrogen abstraction.

Part 3: Synthesis of Polyamides via Solution Polycondensation

4-(2-oxopropoxy)benzoic acid can also serve as a monomer for the synthesis of polyamides through reaction with diamines. Solution polycondensation is often preferred for aromatic polyamides to achieve high molecular weights.

Logical Workflow for Polyamide Synthesis

PolyamideSynthesis Monomer 4-(2-Oxopropoxy)benzoic Acid + Diamine Reactor Inert Atmosphere Reactor (N2 Purge) Monomer->Reactor Activating_Agent Activating Agent (e.g., Triphenyl Phosphite) Activating_Agent->Reactor Solvent_System Solvent System (e.g., NMP/Pyridine/LiCl) Solvent_System->Reactor Step1 Polycondensation (e.g., 100-120°C) Reactor->Step1 Heat Precipitation Precipitation (in Methanol) Step1->Precipitation Polyamide Resulting Polyamide with Pendant Ketone Groups Precipitation->Polyamide Characterization Characterization (FTIR, NMR, GPC, DSC, TGA) Polyamide->Characterization

Caption: Workflow for the synthesis of a polyamide using 4-(2-oxopropoxy)benzoic acid via solution polycondensation.

Experimental Protocol: Solution Polycondensation with an Aromatic Diamine

This protocol is based on the Yamazaki-Higashi method for direct polyamidation.[7]

Materials:

  • 4-(2-Oxopropoxy)benzoic acid

  • Aromatic diamine (e.g., 4,4'-oxydianiline)

  • N-Methyl-2-pyrrolidone (NMP), anhydrous

  • Pyridine, anhydrous

  • Lithium chloride (LiCl), anhydrous

  • Triphenyl phosphite (TPP)

  • Methanol

Equipment:

  • Three-neck flask equipped with a mechanical stirrer, nitrogen inlet, and a condenser.

  • Heating mantle with a temperature controller.

Procedure:

  • Monomer and Salt Dissolution:

    • In the reaction flask under a nitrogen atmosphere, dissolve 4-(2-oxopropoxy)benzoic acid, the aromatic diamine, and lithium chloride in NMP and pyridine. Gentle heating may be required.

  • Addition of Condensing Agent:

    • Cool the solution to room temperature and add triphenyl phosphite.

  • Polycondensation:

    • Heat the reaction mixture to 100-120°C and maintain this temperature with stirring for 3-6 hours. The viscosity of the solution will increase as the polymerization progresses.

  • Polymer Precipitation and Purification:

    • Cool the viscous polymer solution to room temperature.

    • Pour the solution slowly into a large excess of methanol with vigorous stirring to precipitate the polyamide.

    • Collect the fibrous polymer by filtration.

    • Wash the polymer thoroughly with hot methanol and then water to remove residual solvent, salts, and byproducts.

  • Drying:

    • Dry the purified polyamide in a vacuum oven at 80-100°C until a constant weight is achieved.

Safety and Handling

  • Standard laboratory safety precautions should be followed, including the use of personal protective equipment (safety glasses, gloves, lab coat).

  • Polycondensation reactions at high temperatures should be conducted in a well-ventilated fume hood.

  • UV radiation is harmful to the eyes and skin. Use appropriate UV shielding and wear UV-protective eyewear during curing procedures.

Conclusion

4-(2-Oxopropoxy)benzoic acid is a promising building block for the development of a new generation of functional polymers. Its dual reactivity allows for the synthesis of high-performance materials with tailored properties for a wide range of applications, from advanced engineering plastics to sophisticated biomaterials and photo-curable systems. The protocols provided in this guide, based on well-established polymerization techniques for analogous monomers, offer a solid foundation for researchers to explore the full potential of this versatile molecule. Further research and characterization of polymers derived from 4-(2-oxopropoxy)benzoic acid will undoubtedly uncover new and exciting opportunities in materials science and drug development.

References

  • Google Patents. (1977). Uv curing of polymerizable binders. US4052280A.
  • ACS Publications. (2012). Synthesis and Properties of Highly Cross-Linked Thermosetting Resins of Benzocyclobutene-Functionalized Benzoxazine. Macromolecules. Retrieved from [Link]

  • Elsevier. (2007). Synthesis and thermal properties of the thermosetting resin based on cyano functionalized benzoxazine. Polymer.
  • ResearchGate. (2019). Synthesis and characterization of processable aromatic poly(ether ether ketone amide)s modified by phenoxy and 1,3 ketone moiety linkages. Retrieved from [Link]

  • Google Patents. (1979). Benzoic acid terminated oligoesters as melt flow modifiers of thermoplastic coatings and powders. US4135009A.
  • IntechOpen. (2012). Synthesis of Thermally Stable Polyesters. In Advances in Polyester.
  • Google Patents. (2019). Polyester plasticizers with benzoic acid end-caps. US10519296B2.
  • ResearchGate. (n.d.). Thermal and Mechanical Properties of Newly Developed Poly-functional Benzoxazine. Retrieved from [Link]

  • Sci-Hub. (1996). Synthesis and properties of aromatic polyamides based on 4,4′‐[1,4(1,3 or 1,2)‐phenylenedioxy]dibenzoic acid. Macromolecular Chemistry and Physics. Retrieved from [Link]

  • Ookto. (n.d.). Benzoic Acid in Thermosetting Plastics for Industrial. Retrieved from [Link]

  • Google Patents. (2016). Polyester plasticizers with benzoic acid end-caps. EP3090027B1.
  • PMC. (2021). Synthesis and Properties of Thermotropic Copolyesters Based on Poly(ethylene terephthalate) and 4′-Acetoxy-4-biphenyl-carboxylic Acid. Polymers (Basel). Retrieved from [Link]

Sources

Method

Safe handling and storage procedures for 4-(2-Oxopropoxy)benzoic acid

Application Note: Safe Handling, Storage, and Protocol Integration for 4-(2-Oxopropoxy)benzoic Acid Prepared by: Senior Application Scientist, Chemical Development & Safety Target Audience: Researchers, Formulation Scien...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Safe Handling, Storage, and Protocol Integration for 4-(2-Oxopropoxy)benzoic Acid

Prepared by: Senior Application Scientist, Chemical Development & Safety Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Introduction and Structural Causality

4-(2-Oxopropoxy)benzoic acid (Molecular Weight: 194.18 g/mol ) is a polyfunctional aromatic compound characterized by a benzoic acid core, an ether linkage, and a terminal ketone group. This unique structural triad makes it a valuable intermediate in the synthesis of liquid crystals, advanced polymers, and active pharmaceutical ingredients (APIs). However, this same polyfunctionality demands rigorous handling and storage protocols.

The solid-state stability of alkoxybenzoic acid derivatives is primarily governed by strong intermolecular hydrogen bonding between the carboxylic acid moieties, which form stable dimers[1]. While the aromatic core provides thermal stability[2], the terminal ketone is an electrophilic center susceptible to nucleophilic attack, and the carboxylic acid acts as a mild organic acid capable of causing localized pH shifts upon contact with mucosal membranes[3].

Physicochemical Profiling

To design a safe and effective handling protocol, we must first establish the physical and chemical boundaries of the molecule. The quantitative data and their mechanistic implications are summarized below.

PropertyValue / CharacteristicMechanistic Implication for Handling
Molecular Formula C₁₀H₁₀O₄Defines the stoichiometric baseline for molarity calculations (MW: 194.18 g/mol ).
Physical State Crystalline SolidHigh propensity for triboelectric (static) charge generation during mechanical transfer.
Aqueous Solubility Low (pH < 4)The hydrophobic aromatic ring dominates. Requires basic buffers (pH > 6) to form soluble carboxylate salts.
Organic Solubility High in DMSO, DMFPolar aprotic solvents effectively disrupt intermolecular hydrogen-bonded dimers[1].
Reactivity Profile Electrophilic (Ketone), Acidic (Carboxyl)Incompatible with strong bases, strong oxidizers, and primary volatile amines (risk of Schiff base formation).

Hazard Assessment and Storage Logistics

Like many substituted benzoic acids, 4-(2-Oxopropoxy)benzoic acid is classified as a skin and severe eye irritant[3]. The causality behind this hazard is the compound's acidity; upon contact with the moisture in eyes or respiratory tracts, it dissociates, causing localized tissue irritation. Furthermore, fine organic powders present an inhalation hazard and a potential dust explosion risk if aerosolized in high concentrations.

Storage Requirements:

  • Temperature: Store below 40°C. Elevated temperatures can induce thermal stress, leading to gradual decomposition or decarboxylation[3].

  • Atmosphere: Keep in a tightly closed, light-resistant container[4]. Exposure to ambient humidity can cause caking, while UV light can initiate radical-mediated degradation of the ether linkage.

  • Segregation: Strictly isolate from strong oxidizing agents and volatile amines.

StorageWorkflow A Receipt of 4-(2-Oxopropoxy)benzoic acid B Container Integrity Check A->B C Quarantine & Dispose B->C Compromised Seal D Primary Storage (Dry, < 40°C, Dark) B->D Intact E Weighing & Handling (Fume Hood, Anti-static) D->E Aliquot Required F Solution Preparation (Organic/Aqueous Basic) E->F Transfer to Solvent

Workflow for the safe receiving, storage, and handling of 4-(2-Oxopropoxy)benzoic acid.

Chemical Reactivity and Degradation Pathways

Understanding the degradation pathways is critical for maintaining lot-to-lot consistency in research applications. The diagram below illustrates the logical relationships between environmental stressors and the corresponding chemical degradation or transformation pathways.

ReactivityPathways Core 4-(2-Oxopropoxy)benzoic acid Base Aqueous Base (pH > 6) Core->Base Deprotonation Ox Strong Oxidizers Core->Ox Oxidation Heat High Heat (> 200°C) Core->Heat Pyrolysis Salt Carboxylate Salt (High Water Solubility) Base->Salt Degrad Ether Cleavage / Oxidative Degradation Ox->Degrad Decarb Thermal Decomposition (CO2 release) Heat->Decarb

Chemical reactivity and degradation pathways of 4-(2-Oxopropoxy)benzoic acid.

Self-Validating Experimental Protocols

Protocol A: Anti-Static Weighing and Solid Transfer

Crystalline aromatic acids possess low electrical conductivity. Friction generated during scooping strips electrons, causing triboelectric charge buildup. This protocol mitigates the risk of powder aerosolization and inhalation.

Step-by-Step Methodology:

  • Environmental Preparation: Ensure the laboratory relative humidity is maintained between 40–60%.

    • Causality: Low humidity exacerbates static charge accumulation; moisture in the air helps dissipate surface charges.

  • Equipment Grounding: Utilize a grounded analytical balance inside a ductless fume hood equipped with a HEPA filter.

  • Transfer Mechanics: Use a grounded stainless-steel spatula to transfer the solid into an aluminum weigh boat.

    • Causality: Polystyrene weigh boats are strong insulators and will cause the charged powder to aggressively scatter. Aluminum is conductive and dissipates the charge.

  • Decontamination: Wipe down the spatula and balance pan with a 70% isopropanol solution to remove any micro-dust.

  • Validation Checkpoint: Observe the powder's behavior on the spatula. If the powder clings aggressively to the metal or repels from the weigh boat, static is still present. Abort the transfer, deploy an ionizing anti-static gun over the workspace, and retry.

Protocol B: Generation of Standardized Stock Solutions (100 mM)

Because the un-ionized form of the molecule is highly hydrophobic, aqueous dissolution is inefficient. This protocol utilizes a polar aprotic solvent to ensure complete solvation.

Step-by-Step Methodology:

  • Solvent Selection: Select anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

    • Causality: Polar aprotic solvents act as strong hydrogen-bond acceptors, rapidly disrupting the stable carboxylic acid dimers[1] that hold the crystal lattice together.

  • Solute Addition: Accurately weigh 194.18 mg of 4-(2-Oxopropoxy)benzoic acid and transfer it to a 2.0 mL amber glass vial.

  • Solvation: Add exactly 1.0 mL of anhydrous DMSO to the vial. Seal tightly and vortex for 30 seconds.

  • Acoustic Cavitation: Place the vial in an ultrasonic bath for 2 minutes at room temperature.

    • Causality: Sonication provides the localized mechanical energy required to break residual lattice forces without applying bulk heat, which could compromise the ketone functional group.

  • Validation Checkpoint: Perform a Tyndall effect test by shining a focused laser pointer through the vial in a dark room. A visible, solid beam of light indicates the presence of micro-particulates (incomplete dissolution). A completely clear solution with no beam scattering validates 100% molecular solvation.

Sources

Application

Application Note: Reaction Mechanisms and Bioconjugation Protocols Involving 4-(2-Oxopropoxy)benzoic Acid

Executive Summary 4-(2-Oxopropoxy)benzoic acid (also known as 4-acetonyloxybenzoic acid) is a highly versatile, bifunctional building block frequently utilized in drug discovery, bioconjugation, and the synthesis of PROT...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-(2-Oxopropoxy)benzoic acid (also known as 4-acetonyloxybenzoic acid) is a highly versatile, bifunctional building block frequently utilized in drug discovery, bioconjugation, and the synthesis of PROTAC (Proteolysis Targeting Chimera) linkers. Featuring both an electrophilic ketone and a reactive carboxylic acid, this scaffold allows for orthogonal functionalization. This application note details the mechanistic rationale and field-validated protocols for synthesizing the scaffold and executing divergent conjugations via reductive amination and amidation.

Mechanistic Rationale and Chemical Profiling

Scaffold Synthesis: Controlled Williamson Ether Formation

Direct alkylation of 4-hydroxybenzoic acid with chloroacetone in the presence of a base typically results in unwanted bis-alkylation, forming an acetonyl ester at the carboxylate alongside the desired ether ()[1]. To prevent this, the synthesis must employ a carboxyl-protected precursor, such as methyl 4-hydroxybenzoate.

The phenolic hydroxyl is selectively alkylated using potassium carbonate and chloroacetone ()[2]. The addition of catalytic potassium iodide (KI) is a critical mechanistic choice: it facilitates an in situ Finkelstein reaction, converting chloroacetone into the highly reactive iodoacetone. This accelerates the SN​2 nucleophilic attack by the phenoxide ion. Following etherification, mild saponification (e.g., LiOH in THF/Water) unveils the free carboxylic acid, yielding the pure 4-(2-oxopropoxy)benzoic acid scaffold without oligomeric byproducts.

Ketone Functionalization: Reductive Amination

The 2-oxopropoxy moiety serves as an excellent handle for reductive amination to append primary or secondary amines. Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is the reagent of choice for this transformation ()[3]. Mechanistically, the amine condenses with the ketone to form an iminium intermediate. NaBH(OAc)3​ is preferred over sodium cyanoborohydride ( NaBH3​CN ) because the electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride, preventing the premature reduction of the starting ketone. The reagent selectively reduces the more electrophilic iminium ion, yielding the desired alkylated amine with high fidelity and lower toxicity.

Carboxyl Functionalization: HATU-Mediated Amidation

The benzoic acid terminus can be conjugated to amines via standard peptide coupling protocols. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is utilized as the highly efficient coupling agent ()[4]. Upon activation by a tertiary base (e.g., DIPEA), the carboxylic acid attacks the uronium salt of HATU, forming a highly reactive OAt (7-aza-1-hydroxybenzotriazole) active ester. The nitrogen atom in the pyridine ring of the OAt leaving group provides anchimeric assistance (neighboring group participation) by hydrogen-bonding with the incoming amine, significantly accelerating the amidation process and ensuring high yields even with sterically hindered substrates.

Experimental Protocols

Protocol A: Synthesis of 4-(2-Oxopropoxy)benzoic acid

Step 1: Etherification

  • Preparation: In an oven-dried 250 mL round-bottom flask, dissolve methyl 4-hydroxybenzoate (10.0 mmol) in anhydrous acetone (50 mL).

  • Base Addition: Add anhydrous K2​CO3​ (15.0 mmol) and KI (1.0 mmol). Stir the suspension at room temperature for 15 minutes.

  • Alkylation: Dropwise, add chloroacetone (12.0 mmol) over 10 minutes. Caution: Chloroacetone is a potent lachrymator; perform strictly in a well-ventilated fume hood.

  • Reflux: Attach a reflux condenser and heat the mixture to 60 °C for 16 hours. Monitor reaction completion via TLC (Eluent: 3:1 Hexanes/Ethyl Acetate, UV detection).

  • Isolation: Cool to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure to yield the intermediate methyl 4-(2-oxopropoxy)benzoate.

Step 2: Saponification 6. Hydrolysis: Dissolve the crude intermediate in THF (20 mL) and add 1M aqueous LiOH (15 mL). Stir at room temperature for 4 hours. 7. Self-Validation & Workup: The reaction is complete when TLC shows the total disappearance of the higher- Rf​ ester spot. Acidify the aqueous layer dropwise with 1M HCl to pH ~2. The product, 4-(2-oxopropoxy)benzoic acid, will precipitate as a white solid. Filter, wash with cold water, and dry under high vacuum.

Protocol B: Reductive Amination of the Ketone Handle
  • Imine Formation: Dissolve 4-(2-oxopropoxy)benzoic acid (1.0 mmol) and the target primary amine (1.1 mmol) in 1,2-dichloroethane (DCE, 10 mL). Add glacial acetic acid (1.0 mmol) to catalyze iminium formation. Stir for 1 hour at room temperature.

  • Reduction: Add NaBH(OAc)3​ (1.5 mmol) portion-wise.

  • Reaction Monitoring: Stir at room temperature for 4-12 hours. Validate the consumption of the ketone via LC-MS (look for the mass shift of +Amine Mass−16 Da ).

  • Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3​ (10 mL). Extract the product into dichloromethane (3 x 10 mL). Dry the combined organic layers ( Na2​SO4​ ) and concentrate.

Protocol C: HATU-Mediated Amidation of the Carboxyl Handle
  • Activation: Dissolve 4-(2-oxopropoxy)benzoic acid (1.0 mmol) and HATU (1.2 mmol) in anhydrous N,N-dimethylformamide (DMF, 5 mL).

  • Base Addition: Add N,N-diisopropylethylamine (DIPEA, 3.0 mmol). Stir for 5 minutes to form the active OAt ester.

  • Coupling: Add the target amine (1.2 mmol) dissolved in 1 mL of DMF.

  • Completion: Stir at room temperature for 2 hours. The reaction is self-validating via a visible color change (shifting from intense yellow to pale/clear as the active ester is consumed) and LC-MS.

  • Workup: Dilute with ethyl acetate (20 mL) and wash sequentially with 5% aqueous citric acid, saturated NaHCO3​ , and brine (5 x 10 mL to remove DMF). Dry and concentrate.

Quantitative Data Summary

Reaction StepKey ReagentsTemp & TimeExpected YieldAnalytical Validation
Etherification Methyl 4-hydroxybenzoate, Chloroacetone, K2​CO3​ , KI60 °C, 16 h85–90%TLC ( Rf​ ~0.6 in 3:1 Hex/EtOAc), LC-MS
Saponification LiOH, THF/ H2​O , HCl (quench)25 °C, 4 h>95%Visual (Precipitation at pH 2), LC-MS
Reductive Amination Primary Amine, NaBH(OAc)3​ , AcOH, DCE25 °C, 4–12 h70–85%LC-MS (Mass shift: +Amine - 16 Da)
HATU Amidation Primary Amine, HATU, DIPEA, DMF25 °C, 2 h80–95%Visual (Color change), LC-MS

Reaction Pathway Visualization

G Start Methyl 4-Hydroxybenzoate + Chloroacetone Inter Methyl 4-(2-Oxopropoxy)benzoate (Protected Intermediate) Start->Inter K2CO3, KI, Acetone Reflux, 16h Scaffold 4-(2-Oxopropoxy)benzoic Acid (Bifunctional Scaffold) Inter->Scaffold LiOH, THF/H2O RT, 4h RedAm Reductive Amination (Ketone Target) Scaffold->RedAm NaBH(OAc)3, DCE R-NH2 Amid HATU Amidation (Carboxyl Target) Scaffold->Amid HATU, DIPEA, DMF R'-NH2 Prod1 Secondary/Tertiary Amine Conjugates RedAm->Prod1 Isolation Prod2 Amide Linked Conjugates Amid->Prod2 Isolation

Divergent synthetic and functionalization pathways for the 4-(2-oxopropoxy)benzoic acid scaffold.

References

  • Title: Developing Potent Human Uric Acid Transporter 1 (hURAT1) Inhibitors Source: PubMed Central (PMC) / NIH URL: [Link]

  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey Source: Organic Process Research & Development (ACS Publications) URL: [Link]

Sources

Method

Application Note: 4-(2-Oxopropoxy)benzoic Acid in Advanced Materials Science – Dynamic Covalent Networks and Supramolecular Liquid Crystals

Executive Summary 4-(2-Oxopropoxy)benzoic acid (CAS: 18859-30-8) is a highly versatile, bifunctional building block featuring a terminal benzoic acid moiety and an acetonyl ether (methyl ketone) group. This unique dual-f...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-(2-Oxopropoxy)benzoic acid (CAS: 18859-30-8) is a highly versatile, bifunctional building block featuring a terminal benzoic acid moiety and an acetonyl ether (methyl ketone) group. This unique dual-functionality bridges traditional coordination/esterification chemistry with modern Dynamic Covalent Chemistry (DCC). As a Senior Application Scientist, I have structured this guide to detail the integration of 4-(2-oxopropoxy)benzoic acid into three cutting-edge materials science domains: Covalent Adaptable Networks (CANs), Supramolecular Liquid Crystalline Elastomers (LCEs), and Metal-Organic Frameworks (MOFs). The protocols herein are designed to be self-validating and mechanistically grounded.

Dynamic Covalent Adaptable Networks (CANs) and Smart Hydrogels

Mechanistic Insights

The ketone group of the 2-oxopropoxy substituent acts as an ideal electrophile for reversible condensation with hydrazides, forming acylhydrazone bonds. In the spectrum of dynamic covalent bonds, acylhydrazones offer a "Goldilocks" stability: unlike imines, which hydrolyze too rapidly, or oximes, which are essentially static, acylhydrazones are kinetically trapped at neutral pH but become highly dynamic under mildly acidic conditions[1]. This allows networks to undergo associative addition/elimination exchanges[2]. By grafting 4-(2-oxopropoxy)benzoic acid onto a polymer backbone, researchers can engineer shear-thinning, self-healing hydrogels that respond to physiological triggers[1].

Protocol 1: Synthesis of an Acylhydrazone-Crosslinked Self-Healing Hydrogel

Objective: To formulate a pH-responsive, self-healing hydrogel using a ketone-modified polymer network.

Materials:

  • Polymer backbone functionalized with 4-(2-oxopropoxy)benzoic acid (e.g., POBA-grafted Polyethylene Glycol).

  • Adipic acid dihydrazide (ADH) as the dynamic crosslinker.

  • 0.1 M Sodium acetate buffer (pH 5.5).

Step-by-Step Methodology:

  • Polymer Dissolution: Dissolve the POBA-grafted polymer in the acetate buffer to a concentration of 10% w/v.

    • Causality: A pH of 5.5 is specifically selected because acylhydrazone formation is nucleophilically catalyzed by mild acid; however, dropping the pH below 4.0 would protonate the hydrazide nucleophile, effectively halting the crosslinking reaction[2].

  • Crosslinker Addition: Add ADH at a 1:1 molar ratio of hydrazide to ketone groups. Stir vigorously for 30 seconds to ensure homogeneous distribution before the viscosity spikes.

  • Gelation: Allow the mixture to rest at 25 °C. Gelation typically occurs within 5–10 minutes as the dynamic covalent network percolates.

  • Validation (Self-Healing Test): Bisect the hydrogel with a scalpel and press the two halves together. The dynamic exchange of acylhydrazone bonds across the interface will fuse the pieces within 2 hours at room temperature, restoring >90% of the original mechanical strength[1].

Supramolecular Liquid Crystalline Elastomers (LCEs)

Mechanistic Insights

Benzoic acid derivatives are classic mesogens because their carboxylic acid groups undergo strong intermolecular hydrogen bonding to form rigid, linear dimers[3]. When 4-(2-oxopropoxy)benzoic acid is utilized in a polymer matrix, these hydrogen-bonded dimers act as supramolecular mesogens that drive the formation of a nematic liquid crystal phase[3]. Furthermore, the unreacted acetonyl group provides a site for secondary crosslinking, allowing the LCE to be mechanically programmed and reprogrammed via intra-mesogenic supramolecular bonds[4].

Protocol 2: Preparation of a Reprogrammable LCE Film

Objective: To synthesize a liquid crystalline elastomer capable of thermal actuation and shape reprogramming.

Materials:

  • 4-(2-Oxopropoxy)benzoic acid (Mesogenic monomer).

  • Poly(methylhydrosiloxane) (PMHS) backbone.

  • Karstedt's catalyst (Pt).

Step-by-Step Methodology:

  • Hydrosilylation: React the ketone group of 4-(2-oxopropoxy)benzoic acid with the Si-H bonds of PMHS using Karstedt's catalyst (10 ppm Pt) in dry toluene at 60 °C for 12 hours.

    • Causality: The ketone undergoes catalytic hydrosilylation to form a stable silyl ether linkage, tethering the benzoic acid mesogen to the flexible siloxane backbone while leaving the carboxylic acid free for dimerization.

  • Film Casting: Cast the functionalized polymer solution onto a Teflon mold and evaporate the solvent slowly (over 48 hours) at room temperature to prevent kinetic trapping of the isotropic phase.

  • Mechanical Programming: Heat the film to 80 °C (above its glass transition but below the nematic-isotropic transition temperature, TNI​ ), stretch to 200% strain, and cool to room temperature under tension.

    • Causality: Stretching aligns the hydrogen-bonded benzoic acid dimers along the strain axis, locking in the nematic director and programming the macroscopic orientation[4].

  • Actuation Validation: Heating the film above its clearing temperature disrupts the hydrogen-bonded dimers, causing a macroscopic contraction. Cooling restores the elongated state[4].

Post-Synthetic Modification (PSM) of Metal-Organic Frameworks

Mechanistic Insights

In MOF synthesis, the carboxylic acid of 4-(2-oxopropoxy)benzoic acid coordinates strongly to metal clusters (e.g., Zr6​O4​(OH)4​ or Zn4​O ), forming the structural nodes. The acetonyl group remains uncoordinated and protrudes into the MOF pores. This provides a highly reactive, accessible ketone site for Post-Synthetic Modification (PSM) via Schiff-base condensation, allowing researchers to tune the pore hydrophobicity or introduce chiral catalysts without disrupting the fragile MOF lattice.

Protocol 3: Dynamic PSM of a Zn-based MOF

Objective: To functionalize the pore surface of a MOF using dynamic covalent hydrazone chemistry.

Step-by-Step Methodology:

  • Solvothermal Synthesis: React 4-(2-oxopropoxy)benzoic acid with Zn(NO3​)2​⋅6H2​O in N,N-dimethylformamide (DMF) at 100 °C for 48 hours to yield the parent MOF crystals.

  • Activation: Wash the crystals with anhydrous acetone and evacuate under dynamic vacuum at 80 °C for 12 hours to clear the pores of trapped solvent.

  • Post-Synthetic Modification: Suspend the activated MOF in a methanolic solution of a functional hydrazide (e.g., pentafluorophenyl hydrazine) and add a catalytic drop of acetic acid. Reflux for 24 hours.

    • Causality: The acetic acid catalyzes the nucleophilic attack of the hydrazine onto the pore-bound ketone, yielding a covalently modified, fluorinated pore environment ideal for selective gas adsorption.

Data Presentation: Comparative Material Properties

Material SystemPrimary InteractionStimulus ResponseKey ApplicationTransition/Gelation Metric
Acylhydrazone Hydrogel Dynamic Covalent (Ketone-Hydrazide)pH, TemperatureInjectable/Self-healing biomaterialsGelation: ~5 mins at pH 5.5
Supramolecular LCE Hydrogen Bonding (Carboxylic Dimers)Heat, Mechanical StressSoft robotics, ActuatorsNematic-Isotropic ( TNI​ ): ~95 °C
Ketone-Tagged MOF Coordination + Covalent PSMChemical EnvironmentGas separation, CatalysisSurface Area (BET): Tunable

Visualizations

Acylhydrazone_Network Polymer Polymer Backbone with 4-(2-Oxopropoxy)benzoic acid Network Acylhydrazone Crosslinked Hydrogel (Gel State) Polymer->Network pH 5.5 Condensation Crosslinker Adipic Acid Dihydrazide (ADH) Crosslinker->Network Nucleophilic Attack Sol Dissociated Polymer (Sol State) Network->Sol Hydrolysis Stimulus Acidic pH (<4.5) or Heat Stimulus->Sol Triggers Sol->Network Neutralization Self-Healing

Dynamic covalent acylhydrazone network formation and stimuli-responsive sol-gel transition.

Supramolecular_LCE Monomer 4-(2-Oxopropoxy)benzoic acid (Monomer) Dimer Hydrogen-Bonded Dimer (Rigid Mesogen) Monomer->Dimer Intermolecular H-Bonding Nematic Nematic Phase (Aligned LCE) Dimer->Nematic Mechanical Stretching Isotropic Isotropic Phase (Random Coil) Nematic->Isotropic Heat (>T_NI) Isotropic->Nematic Cooling

Assembly of supramolecular liquid crystalline elastomers via carboxylic acid dimerization.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 4-(2-Oxopropoxy)benzoic Acid

Prepared by the Office of the Senior Application Scientist This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 4-(2-Oxopropoxy)benzoic acid. Our goal is to pro...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 4-(2-Oxopropoxy)benzoic acid. Our goal is to provide in-depth, field-tested insights to help you navigate common challenges and significantly improve your reaction yields. This document moves beyond standard protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 4-(2-Oxopropoxy)benzoic acid?

A1: The most direct and widely employed method is the Williamson ether synthesis.[1] This reaction involves the O-alkylation of 4-hydroxybenzoic acid with an alkylating agent, typically chloroacetone or bromoacetone. The core of this process is the nucleophilic attack of the phenoxide ion (formed by deprotonating the hydroxyl group of 4-hydroxybenzoic acid) on the electrophilic carbon of chloroacetone, proceeding via an SN2 mechanism.[2]

Q2: What are the most critical factors influencing the final yield?

A2: The yield of 4-(2-Oxopropoxy)benzoic acid is highly sensitive to several interdependent factors:

  • Choice and Stoichiometry of the Base: Efficiently and selectively deprotonating the phenolic hydroxyl group is paramount.

  • Reaction Solvent: The solvent system dictates the solubility of reactants and the reactivity of the nucleophile.[3]

  • Reaction Temperature: Temperature affects the rate of the desired SN2 reaction but can also promote undesirable side reactions.[4]

  • Use of a Catalyst: Phase-transfer catalysts can dramatically improve reaction rates and yields, particularly in heterogeneous reaction mixtures.[5]

  • Purity of Reagents: Impurities in starting materials, especially chloroacetone, can lead to competing side reactions.

Q3: Should I protect the carboxylic acid group of 4-hydroxybenzoic acid before the reaction?

A3: This is a critical strategic decision. 4-hydroxybenzoic acid has two acidic protons: one on the carboxylic acid (pKa ≈ 4.5) and one on the phenol (pKa ≈ 9.3). A strong base will deprotonate the more acidic carboxylic proton first.

  • Direct Approach (No Protection): This is simpler but requires careful selection of a base (e.g., K₂CO₃) and conditions to favor deprotonation of the phenol without causing side reactions involving the carboxylate.

  • Protection Strategy: Converting the carboxylic acid to an ester (e.g., methyl 4-hydroxybenzoate) before the ether synthesis simplifies the reaction by removing the acidic carboxyl proton.[6][7] This prevents the formation of a dianion and often leads to cleaner reactions and higher yields. The final step involves hydrolyzing the ester back to the carboxylic acid. This two-step route, while longer, is often more robust and easier to optimize.

Q4: What is the function of a phase-transfer catalyst (PTC) and is it necessary?

A4: A phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB), is highly recommended for this synthesis.[8] In a typical setup, the salt of 4-hydroxybenzoic acid may have poor solubility in the organic solvent where chloroacetone resides. The PTC acts as a shuttle, transporting the phenoxide anion from the solid or aqueous phase into the organic phase, thereby greatly accelerating the rate of the SN2 reaction.[9] While not strictly necessary, using a PTC often results in faster reactions, milder conditions (lower temperatures), and significantly improved yields.[10]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis.

Problem: Low or No Product Yield

Q: My reaction shows very low conversion of 4-hydroxybenzoic acid, even after prolonged heating. What are the likely causes?

A: This common issue typically points to inefficient nucleophile generation or poor reactivity.

  • Cause 1: Incomplete Deprotonation. The phenolic hydroxyl group of 4-hydroxybenzoic acid must be deprotonated to form the reactive phenoxide nucleophile. If your base is too weak or used in insufficient quantity, the concentration of the nucleophile will be too low for the reaction to proceed effectively.

    • Solution: Ensure you are using at least one equivalent of base relative to the phenolic group. If using a weaker base like potassium carbonate (K₂CO₃), ensure the reaction is heated sufficiently to drive the deprotonation. For more robust deprotonation, a stronger base like sodium hydride (NaH) can be used, though this necessitates an anhydrous solvent and a protection strategy for the carboxylic acid.[2]

  • Cause 2: Inappropriate Solvent Choice. If the phenoxide salt is not soluble in your reaction solvent, it cannot react with the chloroacetone.

    • Solution: Use a polar aprotic solvent such as DMF or acetonitrile.[10] These solvents are excellent at dissolving salts while not solvating the nucleophile excessively, which keeps its reactivity high.

  • Cause 3: Lack of a Phase-Transfer Catalyst. As discussed in the FAQ, if your system is heterogeneous (e.g., solid K₂CO₃ in acetonitrile), the reaction rate will be extremely slow without a PTC to facilitate the transport of the phenoxide into the solution phase.

    • Solution: Add a catalytic amount (1-5 mol%) of a PTC like tetrabutylammonium bromide (TBAB) or tetrabutylammonium bisulfate.[8]

Problem: Significant Side Product Formation

Q: My TLC/HPLC analysis shows multiple spots/peaks, indicating a complex mixture. What are these impurities and how can I prevent them?

A: The formation of multiple byproducts is often a result of competing reaction pathways.

  • Cause 1: C-Alkylation. The phenoxide ion is an ambident nucleophile, meaning it can be alkylated at the oxygen (O-alkylation, desired) or the aromatic ring (C-alkylation, undesired).[1]

    • Solution: O-alkylation is generally favored under thermodynamic control. Using polar aprotic solvents and ensuring the phenoxide is fully formed before adding the alkylating agent can help. C-alkylation is less common but can be promoted by certain counter-ions and non-polar solvents.

  • Cause 2: Chloroacetone Self-Condensation. Chloroacetone is an α-halo ketone and can enolize and undergo self-condensation or other reactions in the presence of a strong base.

    • Solution: Avoid using an excessive amount of a very strong base. A moderately strong base like K₂CO₃ is often sufficient. Alternatively, add the chloroacetone slowly to the heated solution of the phenoxide to keep its instantaneous concentration low.

  • Cause 3: Elimination (E2) Reaction. While less common with primary halides like chloroacetone, a strong, sterically hindered base can promote the E2 elimination of HCl from chloroacetone instead of the desired SN2 substitution.[2]

    • Solution: Use a non-hindered base (e.g., K₂CO₃, NaOH). Ensure the temperature is not excessively high, as higher temperatures tend to favor elimination over substitution.[4]

Problem: Purification Difficulties

Q: I have a decent crude yield, but I am struggling to isolate pure 4-(2-Oxopropoxy)benzoic acid. How can I effectively purify the product?

A: Purification challenges often stem from the similar properties of the product and unreacted starting materials or byproducts.

  • Issue 1: Removing Unreacted 4-hydroxybenzoic acid. Both the starting material and the product are carboxylic acids with similar acidic properties, making simple acid-base extraction difficult.

    • Solution: Recrystallization. This is the most effective method.[11] Since the product is more non-polar than the starting material due to the addition of the propoxy group, a mixed-solvent system is highly effective. A common and effective choice is an ethanol/water or acetone/hexane mixture.[12] Dissolve the crude solid in a minimum amount of the hot "good" solvent (ethanol or acetone), then slowly add the hot "poor" solvent (water or hexane) until the solution becomes turbid. Add a few more drops of the good solvent to clarify and then allow to cool slowly. The product should crystallize out, leaving the more polar 4-hydroxybenzoic acid in the mother liquor.

  • Issue 2: Oily Product or Poor Crystal Formation.

    • Solution: An oily product often indicates the presence of impurities that are depressing the melting point and interfering with lattice formation. Ensure your workup procedure effectively removes the solvent (e.g., DMF is high-boiling and difficult to remove). If the product oils out during recrystallization, try using a different solvent system or adding a seed crystal to induce crystallization. Slow cooling is critical for forming well-defined crystals.[12]

Optimized Experimental Protocols

Here we present two robust protocols. Protocol 1 is a direct, one-pot synthesis using a phase-transfer catalyst. Protocol 2 follows a more conservative two-step protection strategy, which often provides a cleaner final product.

Protocol 1: Direct Synthesis via Phase-Transfer Catalysis

This method is efficient and avoids protection/deprotection steps.

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Workup & Isolation cluster_3 Purification A 4-Hydroxybenzoic Acid E Heat to 70-80°C A->E Combine & Stir B Potassium Carbonate (K₂CO₃) B->E Combine & Stir C Tetrabutylammonium Bromide (TBAB) C->E Combine & Stir D Acetonitrile (Solvent) D->E Combine & Stir F Add Chloroacetone (dropwise) E->F G Stir at 80°C for 4-6h (Monitor by TLC) F->G H Cool to RT, Filter off salts G->H I Evaporate Acetonitrile H->I J Add Water & Acidify with HCl (pH 2-3) I->J K Filter Crude Solid J->K L Recrystallize from Ethanol/Water K->L M Dry under Vacuum L->M N Pure 4-(2-Oxopropoxy)benzoic acid M->N

Caption: Workflow for the direct synthesis of 4-(2-Oxopropoxy)benzoic acid.

Step-by-Step Methodology:

  • Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-hydroxybenzoic acid (1.0 eq), anhydrous potassium carbonate (2.5 eq), tetrabutylammonium bromide (0.05 eq), and acetonitrile.

  • Reaction: Heat the mixture to 70-80°C with vigorous stirring. Once the temperature is stable, add chloroacetone (1.2 eq) dropwise over 15-20 minutes.

  • Monitoring: Maintain the reaction at 80°C for 4-6 hours. Monitor the disappearance of 4-hydroxybenzoic acid using Thin Layer Chromatography (TLC).

  • Workup: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure to remove the acetonitrile.

  • Precipitation: To the resulting residue, add water and stir. Acidify the aqueous solution to pH 2-3 by slowly adding 2M HCl. A solid will precipitate.

  • Isolation: Collect the crude product by vacuum filtration and wash with cold water.[13]

  • Purification: Recrystallize the crude solid from a hot ethanol/water mixture to yield pure 4-(2-Oxopropoxy)benzoic acid as a white solid.[12]

Protocol 2: Two-Step Synthesis via Ester Protection

This method minimizes side reactions by protecting the carboxylic acid functionality.

G cluster_step1 Step 1: Esterification cluster_step2 Step 2: Williamson Ether Synthesis cluster_step3 Step 3: Hydrolysis A 4-Hydroxybenzoic Acid B Methanol (MeOH) Sulfuric Acid (cat.) C Reflux A->C 1. React with D Methyl 4-hydroxybenzoate C->D 2. Yields E Methyl 4-hydroxybenzoate F K₂CO₃, Chloroacetone DMF, 80°C E->F 3. React with G Methyl 4-(2-oxopropoxy)benzoate F->G 4. Yields H Methyl 4-(2-oxopropoxy)benzoate I NaOH (aq), then HCl H->I 5. Hydrolyze J 4-(2-Oxopropoxy)benzoic acid I->J 6. Yields Final Product

Caption: Logical flow of the two-step synthesis via ester protection.

Step-by-Step Methodology:

  • Esterification: Prepare methyl 4-hydroxybenzoate by refluxing 4-hydroxybenzoic acid in methanol with a catalytic amount of concentrated sulfuric acid. Isolate the ester after an appropriate workup.

  • Ether Synthesis: Dissolve methyl 4-hydroxybenzoate (1.0 eq) in DMF. Add potassium carbonate (1.5 eq) and chloroacetone (1.2 eq). Heat the mixture to 80°C and stir for 3-5 hours until the starting material is consumed (monitor by TLC).

  • Isolation of Ester Intermediate: Work up the reaction by pouring it into water and extracting with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer, dry it, and evaporate the solvent to get the crude methyl 4-(2-oxopropoxy)benzoate.

  • Hydrolysis: Dissolve the crude ester in a mixture of THF/methanol and add an aqueous solution of sodium hydroxide (2-3 eq). Stir at room temperature or gently warm until the hydrolysis is complete (monitor by TLC).

  • Final Product Isolation: Remove the organic solvents under reduced pressure. Dilute the remaining aqueous solution with water and acidify with HCl to pH 2-3 to precipitate the final product. Filter, wash with water, and recrystallize from ethanol/water.

Data Summary & Protocol Comparison
ParameterProtocol 1: Direct SynthesisProtocol 2: Two-Step (Protection)Rationale & Causality
Overall Yield 65-80%75-90%The protection strategy often results in a cleaner ether formation step, leading to higher overall yields despite the extra steps.
Simplicity High (One Pot)Moderate (Three Steps)The direct method is faster and requires fewer reagents and isolation steps.
Robustness ModerateHighThe protection strategy is less sensitive to the choice of base and minimizes potential side reactions involving the carboxylic acid group.
Key Reagent Phase-Transfer CatalystProtecting Group (Methanol)The PTC is crucial for enabling the reaction in a heterogeneous system, while the protecting group simplifies the reaction by masking a reactive site.
Primary Challenge Potential for side reactionsIncreased number of stepsBalancing conditions to avoid C-alkylation or other side reactions is key for Protocol 1. Protocol 2 requires efficient execution of three separate transformations.
Reaction Mechanism: Williamson Ether Synthesis

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.

G cluster_SN2 Sₙ2 Reaction start 4-Hydroxybenzoic Acid phenoxide Phenoxide Intermediate (Nucleophile) transition_state [ Sₙ2 Transition State ] phenoxide->transition_state Backside Attack KHCO3 KHCO₃ chloroacetone Chloroacetone (Electrophile) chloroacetone->transition_state product 4-(2-Oxopropoxy)benzoic Acid transition_state->product Inversion of Stereochemistry (not applicable here) KCl KCl transition_state->KCl - Cl⁻ K2CO3 K₂CO₃ (Base) K2CO3->phenoxide - H⁺

Caption: The SN2 mechanism for the synthesis of 4-(2-Oxopropoxy)benzoic acid.

Mechanism Explained:

  • Deprotonation: The base (e.g., K₂CO₃) removes the acidic proton from the phenolic hydroxyl group of 4-hydroxybenzoic acid to generate a highly reactive phenoxide ion.[3]

  • Nucleophilic Attack: The negatively charged oxygen of the phenoxide acts as a nucleophile and attacks the electron-deficient carbon atom bonded to the chlorine in chloroacetone. This occurs in a single, concerted step.[1]

  • Displacement: As the new carbon-oxygen bond forms, the carbon-chlorine bond breaks, and the chloride ion is expelled as the leaving group.

References

  • ResearchGate. (n.d.). Optimization of the reaction conditions in the synthesis of 4a. Available from: [Link]

  • MDPI. (2024). Synthesis and Anti-Inflammatory Activity of (Z)-4-(2-(3-Oxopiperazin-2-ylidene)acetyl)benzoic Acid. Available from: [Link]

  • ChemTalk. (2022). Williamson Ether Synthesis. Available from: [Link]

  • PubMed. (n.d.). Hypoglycemic prodrugs of 4-(2,2-dimethyl-1-oxopropyl)benzoic acid. Available from: [Link]

  • BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Available from: [Link]

  • University of Missouri-St. Louis. (n.d.). The Williamson Ether Synthesis. Available from: [Link]

  • ResearchGate. (n.d.). Optimization of reaction conditions. Available from: [Link]

  • ResearchGate. (n.d.). Optimization of reaction conditions. Available from: [Link]

  • YouTube. (2018). Williamson Ether Synthesis Reaction Mechanism. Available from: [Link]

  • Wikipedia. (n.d.). Williamson ether synthesis. Available from: [Link]

  • Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Available from: [Link]

  • National Center for Biotechnology Information. (2022). Scaled up and telescoped synthesis of propofol under continuous-flow conditions. Available from: [Link]

  • National Center for Biotechnology Information. (n.d.). 4-(4-Propoxybenzoyloxy)benzoic acid. Available from: [Link]

  • ResearchGate. (2020). Green Methodology Development for the Surfactant Assisted Williamson Synthesis of 4-Benzyloxy Benzoic Acid (Ether) in Aqueous Media. Available from: [Link]

  • Chemistry LibreTexts. (2020). 15.3: The Williamson Ether Synthesis. Available from: [Link]

  • ResearchGate. (n.d.). Proposed chemical mechanism for benzoic acid reduction by aryl-aldehyde oxidoreductase. Available from: [Link]

  • Journal of Health Research. (2021). Introduction Benzoic acid is a preservative that is widely used as a food additive to preserve and extend shelf life in various. Available from: [Link]

  • Springer. (n.d.). Machine learning-guided strategies for reaction conditions design and optimization. Available from: [Link]

  • Chemistry LibreTexts. (2024). 2.4: Preparation of 4-Acetoxy Benzoic acid. Available from: [Link]

  • Google Patents. (2004). Process for preparation of 4-(4-phenoxyphenoxy) benzoic acid by oxidation of 1-(4-methylphenoxy)-4-phenoxybenzene.
  • MDPI. (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends. Available from: [Link]

  • Google Patents. (n.d.). Purification of benzoic acid - US3235588A.
  • Journal of Chemical and Pharmaceutical Research. (n.d.). Application of phase transfer catalyst. Available from: [Link]

  • Wikipedia. (n.d.). Benzoic acid. Available from: [Link]

  • National Institute of Standards and Technology. (n.d.). Preparation of benzoic acid of high purity. Available from: [Link]

  • ResearchGate. (n.d.). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Available from: [Link]

  • StuDocu. (2014). Experiment 12. Preparation of 4-acetoxybenzoic acid. Available from: [Link]

  • CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. Available from: [Link]

  • Walsh Medical Media. (2015). Synthesis of the New 2-[6-Nitro-2-Benzothiazolylazo]-4-Hydroxy Benzoic Acid Organic Reagent for Spectrophotometric Determination. Available from: [Link]

  • ResearchGate. (2024). Improvements in the manufacture of benzoic acid obtained by catalytic oxidation of toluene. Available from: [Link]

  • The Three-Mode Company. (n.d.). New Method for the Determination of Benzoic and Sorbic Acids in Commercial Orange Juices Based on Second-Order Spectrophotometri. Available from: [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of Benzoic Acids from Electrochemically Reduced CO2 Using Heterogeneous Catalysts. Available from: [Link]

  • MDPI. (2022). Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. Available from: [Link]

Sources

Optimization

Common side products in 4-(2-Oxopropoxy)benzoic acid synthesis and their removal

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals scaling or troubleshooting the synthesis of 4-(2-oxopropoxy)benzoic acid.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals scaling or troubleshooting the synthesis of 4-(2-oxopropoxy)benzoic acid.

Diagnostic Overview

The preparation of 4-(2-oxopropoxy)benzoic acid via the Williamson ether synthesis presents a classic chemoselectivity challenge. The starting material, 4-hydroxybenzoic acid, possesses two acidic protons: the carboxylic acid (pKₐ ~4.5) and the phenolic hydroxyl (pKₐ ~9.7)[1]. When reacting with 1-chloro-2-propanone (chloroacetone) under basic conditions, controlling the nucleophilic attack to exclusively form the ether—without esterifying the carboxylate—requires precise thermodynamic and stoichiometric management[2][3].

Pathway Visualization

SynthesisPathways SM 4-Hydroxybenzoic Acid + Chloroacetone Base Base Addition (K2CO3) SM->Base Deprotonation Target 4-(2-Oxopropoxy)benzoic Acid (Target Ether) Base->Target Chemoselective Alkylation Side1 Bis-alkylated Ester (Over-alkylation) Base->Side1 Excess Alkylating Agent Side2 Aldol Polymers (Reagent Degradation) Base->Side2 Excess Base / Heat Side3 Hydroxyacetone (Hydrolysis) Base->Side3 Trace Water Side1->Target Selective Saponification

Reaction pathways in the alkylation of 4-hydroxybenzoic acid with chloroacetone.

Knowledge Base: Troubleshooting FAQs

Q1: My LC-MS shows a major mass peak corresponding to M+56 over my target. What is this, and why did it form? A: You are observing the bis-alkylated side product: 2-oxopropyl 4-(2-oxopropoxy)benzoate. Because the carboxylic acid (pKₐ 4.5) is significantly more acidic than the phenol (pKₐ 9.7)[1], the addition of a base deprotonates the carboxylate first. Although the phenoxide (once formed) is a stronger nucleophile, the high concentration of the carboxylate anion in the presence of excess chloroacetone inevitably leads to esterification[3]. Fix: You can either use strictly controlled stoichiometry (exactly 2.0 eq base, 1.0 eq chloroacetone added dropwise at 0°C) or, more practically on scale, allow the bis-alkylation to occur and perform a mild, selective saponification (see the Validated Protocol below).

Q2: The reaction mixture turned dark brown/black, and the yield of the ether is very low. What caused this degradation? A: This is a classic symptom of chloroacetone self-condensation. Chloroacetone is an α -halo ketone. In the presence of strong bases (like NaOH or KOH) and heat, it rapidly undergoes base-catalyzed aldol condensation, forming complex, dark-colored polymeric tars. Fix: Switch to a milder, heterogeneous base like anhydrous Potassium Carbonate (K₂CO₃) and change the solvent to anhydrous Acetone or DMF. Keep the reaction temperature strictly below 60°C.

Q3: I recovered a lot of unreacted 4-hydroxybenzoic acid, but my chloroacetone is completely consumed. Where did the alkylating agent go? A: Chloroacetone is highly electrophilic and is readily hydrolyzed in the presence of aqueous bases to form hydroxyacetone (acetol)[4]. If your base contains significant moisture, or if you are using an aqueous-organic biphasic system without a phase-transfer catalyst, the hydroxide/water will outcompete the phenoxide for the electrophile. Fix: Ensure all solvents are strictly anhydrous. Use finely powdered, oven-dried K₂CO₃, and protect the reaction vessel with a drying tube or inert gas atmosphere.

Data Analytics: Side Product Profiling

To assist in rapid LC-MS and NMR diagnostic profiling, the following table summarizes the quantitative data and analytical markers for the common side products encountered in this workflow.

Side ProductMechanism of FormationMass Shift ( Δ m/z)Unoptimized YieldOptimized YieldRemoval Strategy
Bis-alkylated Ester Esterification of -COOH+ 56 Da30 - 50%< 2%Selective saponification (NaOH/H₂O)
Aldol Polymers Self-condensation of ketoneVariable (High MW)10 - 20%< 1%Solvent extraction (EtOAc wash)
Hydroxyacetone Hydrolysis of -Cl to -OHN/A (Reagent loss)5 - 15%< 1%Ensure strictly anhydrous conditions
Unreacted SM Incomplete conversion0 Da10 - 30%< 5%Push reaction to bis-alkylation

Validated Protocol: Synthesis via Selective Saponification

Achieving perfect chemoselectivity in a single step is notoriously difficult without specialized phase-transfer catalysts[3]. The most robust, field-proven approach is a continuous "over-alkylate and deprotect" workflow. We intentionally drive the reaction to the bis-alkylated intermediate, then selectively hydrolyze the ester.

Step 1: Bis-alkylation (Ether & Ester Formation)
  • Setup: Charge a flame-dried round-bottom flask with 4-hydroxybenzoic acid (1.0 eq) and anhydrous DMF (10 mL/g of substrate).

  • Deprotonation: Add finely powdered, oven-dried K₂CO₃ (2.5 eq). Stir at room temperature for 15 minutes. Causality: This ensures complete formation of the dianion (both carboxylate and phenoxide) before the electrophile is introduced.

  • Alkylation: Add chloroacetone (2.2 eq) dropwise over 30 minutes to manage the exothermic reaction and prevent localized heat spikes that cause aldol condensation.

  • Reaction: Heat the mixture to 50°C for 4 hours. Monitor via TLC (Hexanes:EtOAc 1:1) until the starting material is entirely consumed. The primary product is now 2-oxopropyl 4-(2-oxopropoxy)benzoate.

Step 2: Selective Saponification & Isolation (Self-Validating Purification)
  • Hydrolysis: Cool the mixture to room temperature. Add a 1M aqueous NaOH solution (1.2 eq relative to the starting material). Stir for 2 hours at room temperature. Causality: The primary alkyl ester is highly susceptible to nucleophilic acyl substitution and will rapidly cleave back to the carboxylate. The ether linkage is entirely stable to these mild basic conditions.

  • Impurity Extraction: Dilute the mixture with distilled water and extract the aqueous layer twice with Ethyl Acetate. Validation: Discard the organic layer. This step self-validates the removal of any aldol polymeric impurities and residual hydroxyacetone, leaving only the water-soluble sodium salt of your target product in the aqueous phase.

  • Precipitation: Cool the aqueous layer in an ice bath. Slowly acidify to pH 2.0 using 2M HCl. Validation: The target product, 4-(2-oxopropoxy)benzoic acid, will crash out of solution as a white/off-white crystalline solid due to the protonation of the carboxylic acid.

  • Isolation: Filter the precipitate under vacuum, wash with ice-cold distilled water to remove inorganic salts, and dry under high vacuum at 40°C overnight.

References

  • Alkali metal salts of 4-hydroxybenzoic acid: a structural and educational study.PubMed Central (PMC).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFuUQ4Z9ecKfH-bURwFrKaHamJF_9jZt8psfLEntqeXwOkdbwn76-a3a9mwwCNRPeCUKeZyIXK4YPyF5JePNWyKtXKIV8cdKKMowCoFFBwo7zsaQLbXzXZpL4qbeDNXBVUkKAAd-A7H0gL2zrg=]
  • Application Notes and Protocols: Etherification of 4-hydroxybenzoic acid.Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEE5_vB0OHkdAz2gtIj9vLhkvGg2t2IGccXZ8jAMCA25lgSQZQk3ZyJ6S9fqQJUsnvqUpJE0j7ey-xloD1DqVaWUU3z2MWaD0o8iQfQ1_gzYfNZJTAUooav3S3oJKa-ID17xnvWed08POxRSNOLKj1zVAszFmWXjZZ8Is1bNXxuE7pfiOGyE1-hKZCAIDozxXyzl_eb6iK9T-ZS9MhGiy2t5t_JSw8MOFykeZ8kVjDI3WsjM_iNhwG6yASgQnXJOxocriyBzHn9QpE=]
  • A simple method for chemoselective phenol alkylation.ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHPNKy0GESvzLzAJ_MnLnVqSfgDKsdMEhIvIbuAFbZEbCasGg0Deot32vb2BxOvMoAaag8qk4o7VMV7oGMkyrdKKWM8tWKTZ8xl7ZlYo6JLjd-9-2DkZvlfaf6pglhi6QNbdZqE7YfU7KIe6513HLTIEfvnSfTYSHnyXaICpya03GkiE-Lbt-8O5sGcaoBLkXmYzVgymkoDQQEm8_wuz5EdVoo=]
  • Batch, semi-continuous or continuous hydrochlorination of glycerin with reduced volatile chlorinated hydrocarbon by-products and chloroacetone levels.US Patent 8404905B2.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFRUoaLgJIt5CUGLo0aizLMtfe6YMucS0HB3w7Ft9wPlJFY8PoSNOmkxHQcQMO0A6QUjOjBKmYMYwUziDWV9i1Q7JRI59KN6xoPCq6WpsZ4u29iRVPVbJDWXX1qBl8ybGD3VFiQKRnEma8GeA==]

Sources

Troubleshooting

Technical Support Center: Stability and Degradation Troubleshooting for 4-(2-Oxopropoxy)benzoic Acid

Welcome to the Technical Support Center for 4-(2-Oxopropoxy)benzoic acid . This guide is engineered for analytical chemists, formulators, and drug development professionals.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 4-(2-Oxopropoxy)benzoic acid . This guide is engineered for analytical chemists, formulators, and drug development professionals. While this bifunctional molecule—featuring both a benzoic acid moiety and a 2-oxopropoxy (acetol ether) group—is stable in its solid state, its behavior in solution is highly dynamic.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will explore the causality behind solvent-induced degradation to help you design self-validating, fail-safe experimental workflows.

Core Molecule Overview & Vulnerability Map

To prevent degradation, you must first understand the molecule's structural vulnerabilities. 4-(2-Oxopropoxy)benzoic acid contains three highly reactive sites that dictate its solvent compatibility:

  • The Carboxylic Acid (-COOH): Under acidic conditions in the presence of aliphatic alcohols, this group is highly susceptible to nucleophilic acyl substitution, leading to rapid esterification[1][2].

  • The Ketone Alpha-Protons (-CH₂-CO-CH₃): The methyl ketone group possesses highly acidic α -protons. In basic media, deprotonation generates a reactive enolate that aggressively attacks other ketone moieties, triggering self-condensation[3][4].

  • The Activated Methylene (-O-CH₂-CO-): Flanked by an electronegative ether oxygen and a carbonyl group, this methylene bridge is vulnerable to radical abstraction. In the presence of peroxides, it undergoes oxidative cleavage[5][6].

Solvent Compatibility & Degradation Kinetics

The following table summarizes the quantitative stability data and primary degradation pathways of 4-(2-Oxopropoxy)benzoic acid across common laboratory solvents.

Solvent / DiluentEnvironmental pHPrimary Degradation PathwayEstimated Half-Life ( t1/2​ ) at 25°CRecommendation
Acetonitrile (MeCN) NeutralNone (Highly Stable)> 6 monthsOptimal Diluent
Methanol (MeOH) Acidic (e.g., 0.1% FA)Fischer Esterification12 - 24 hoursAvoid for stock solutions
Aqueous Buffer Basic (pH > 8.0)Aldol Condensation4 - 8 hoursStrictly Avoid
Aqueous Buffer Acidic (pH 4.0 - 6.0)Stable> 1 monthSafe for LC mobile phase
Tetrahydrofuran (THF) Neutral (Uninhibited)Oxidative Ether Cleavage3 - 5 days (in old THF)Use only BHT-stabilized

FAQs: Troubleshooting Specific Degradation Issues

Q1: Why am I seeing a growing secondary late-eluting peak when my sample is dissolved in Methanol and left in the HPLC autosampler? Cause: You are observing Fischer Esterification . HPLC mobile phases often contain trace acids (like 0.1% Formic Acid or TFA). When your sample sits in a methanol diluent within the autosampler, the trace acid catalyzes a reaction between the methanol and the carboxylic acid group of your analyte, forming methyl 4-(2-oxopropoxy)benzoate[1][2]. Solution: Never use methanol or ethanol as a sample diluent for carboxylic acids if your method utilizes acidic modifiers. Switch your sample diluent to Acetonitrile or a 50:50 Acetonitrile:Water mixture.

Q2: My aqueous buffer solution (pH 8.5) turned yellow overnight, and the main peak area dropped by 40%. What happened? Cause: The molecule has undergone Aldol Condensation . The 2-oxopropoxy group is a methyl ketone. At pH levels above 8.0, the basic environment deprotonates the α -carbon, forming an enolate. This enolate acts as a nucleophile, attacking the carbonyl carbon of adjacent 4-(2-Oxopropoxy)benzoic acid molecules[3][4]. This self-condensation creates conjugated oligomers, which absorb visible light (causing the yellow/brown color) and drastically reduce your active pharmaceutical ingredient (API) concentration. Solution: Maintain aqueous solutions at a slightly acidic pH (4.0 to 6.0) using an Acetate or Citrate buffer to keep the ketone fully protonated and stable.

Q3: I used THF to extract the compound, but I am detecting 4-hydroxybenzoic acid in my LC-MS data. Is the ether bond breaking? Cause: Yes, you are seeing Oxidative Cleavage . Ethereal solvents like THF or Diisopropyl Ether rapidly form hydroperoxides when exposed to air and light. These peroxide radicals abstract the highly labile hydrogen on the activated methylene group (-O-CH₂-CO-) of your molecule, cleaving the β -aryl ether bond and leaving behind 4-hydroxybenzoic acid[5][6]. Solution: Only use freshly opened, strictly anhydrous THF that is stabilized with BHT (Butylated hydroxytoluene). Alternatively, switch your extraction solvent to Ethyl Acetate or Dichloromethane (DCM).

Standard Operating Procedure (SOP): Stability-Indicating Assay Workflow

To ensure scientific integrity and self-validating results, follow this step-by-step methodology for preparing 4-(2-Oxopropoxy)benzoic acid for quantitative analysis.

Step 1: Diluent Preparation Prepare a diluent of 50:50 Acetonitrile : 10 mM Ammonium Acetate (adjusted to pH 5.0 with glacial acetic acid). Causality: MeCN prevents esterification, and the pH 5.0 buffer prevents base-catalyzed aldol condensation.

Step 2: Stock Solution Dissolution Accurately weigh 10.0 mg of 4-(2-Oxopropoxy)benzoic acid into a 10 mL Class A volumetric flask. Add 4 mL of HPLC-grade Acetonitrile. Sonicate for a maximum of 3 minutes. Causality: Prolonged sonication generates localized heat which can induce thermal degradation.

Step 3: Volume Adjustment Allow the flask to equilibrate to room temperature, then make up to the mark with the pH 5.0 Ammonium Acetate buffer. Invert 5 times to mix thoroughly.

Step 4: Autosampler Storage Filter the solution through a 0.22 µm PTFE syringe filter into an amber HPLC vial. Set the HPLC autosampler temperature to 4°C. Causality: Amber vials prevent photo-oxidation of the ether linkage, while the 4°C temperature suppresses any residual kinetic degradation pathways.

Visualizations

DegradationPathways Core 4-(2-Oxopropoxy)benzoic acid (Intact API) Cond1 Alcohols (MeOH/EtOH) + Trace Acid Core->Cond1 Cond2 Aqueous Buffers (pH > 8.0) Core->Cond2 Cond3 Uninhibited Ethers (THF, Diisopropyl Ether) Core->Cond3 Deg1 Fischer Esterification (Methyl/Ethyl Ester) Cond1->Deg1 Deg2 Aldol Condensation (Oligomerization) Cond2->Deg2 Deg3 Oxidative Cleavage (Peroxide Radical) Cond3->Deg3

Chemical degradation pathways of 4-(2-Oxopropoxy)benzoic acid based on solvent conditions.

TroubleshootingWorkflow Start Issue: Loss of Main Peak in HPLC Assay CheckSolvent What is the sample diluent/solvent? Start->CheckSolvent Branch1 Methanol / Ethanol CheckSolvent->Branch1 Branch2 Basic Buffer (pH>8) CheckSolvent->Branch2 Branch3 THF / Ethers CheckSolvent->Branch3 Fix1 Action: Switch to Acetonitrile or neutralize diluent Branch1->Fix1 Fix2 Action: Lower pH to 4.0-6.0 (Use Acetate Buffer) Branch2->Fix2 Fix3 Action: Use BHT-stabilized solvents or fresh bottles Branch3->Fix3

Troubleshooting workflow for resolving signal loss and degradation during analysis.

References

  • OperaChem (2024). Fischer Esterification-Typical Procedures. Retrieved from [Link][1]

  • MDPI (2024). Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances. Retrieved from[Link][2]

  • Wikipedia. Aldol condensation. Retrieved from [Link][3]

  • ResearchGate. The Aldol Addition Reaction: An Old Transformation at Constant Rebirth. Retrieved from [Link][4]

  • Royal Society of Chemistry (RSC). Chapter 9: Bacterial Enzymes for the Cleavage of Lignin β-Aryl Ether Bonds. Retrieved from[Link][5]

  • ResearchGate (2014). From Gene Towards Selective Biomass Valorization: Bacterial β-Etherases with Catalytic Activity on Lignin-Like Polymers. Retrieved from [Link][6]

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for 4-(2-Oxopropoxy)benzoic acid

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of 4-(2-Oxopropoxy)benzoic acid. This guide is designed for researchers, scientists, and drug development profes...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 4-(2-Oxopropoxy)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this common yet nuanced chemical transformation. Here, we address specific challenges you may encounter, moving beyond simple protocols to explain the causality behind experimental choices.

Frequently Asked Questions (FAQs)
Q1: What is the primary synthetic route for 4-(2-Oxopropoxy)benzoic acid?

A1: The most prevalent and efficient method for synthesizing 4-(2-Oxopropoxy)benzoic acid is the Williamson ether synthesis . This reaction involves the O-alkylation of 4-hydroxybenzoic acid with an alkylating agent, typically chloroacetone. The core of this process is an SN2 reaction where the phenoxide ion of 4-hydroxybenzoic acid acts as a nucleophile, attacking the electrophilic carbon of chloroacetone and displacing the chloride leaving group.[1][2]

Q2: Why is the choice of base so critical in this synthesis?

A2: The base is crucial for deprotonating the phenolic hydroxyl group of 4-hydroxybenzoic acid to form the more nucleophilic phenoxide ion. However, 4-hydroxybenzoic acid possesses two acidic protons: one on the phenolic hydroxyl group (pKa ≈ 9) and one on the carboxylic acid group (pKa ≈ 4.5). The base must be strong enough to deprotonate the phenol but not so strong as to promote undesirable side reactions. A common and effective choice is potassium carbonate (K₂CO₃), which is sufficiently basic to generate the phenoxide nucleophile without causing issues like the self-condensation of chloroacetone.[3]

Q3: Which solvents are recommended for this reaction?

A3: Polar aprotic solvents are ideal for Williamson ether synthesis as they can dissolve the ionic intermediates (the phenoxide salt) and do not participate in hydrogen bonding, which could solvate and deactivate the nucleophile.[1] Recommended solvents include:

  • N,N-Dimethylformamide (DMF)

  • Acetonitrile (ACN)

  • Acetone (can also serve as a reactant source in some specialized procedures, but for this synthesis, it is primarily a solvent)

These solvents facilitate the SN2 mechanism, leading to higher reaction rates and yields.[1]

Q4: What are the main challenges and potential side reactions?

A4: The primary challenges are achieving high selectivity for O-alkylation and simplifying purification. The main side reactions include:

  • C-alkylation: The phenoxide ion is an ambident nucleophile, meaning it can react at the oxygen (O-alkylation, desired) or at the aromatic ring (C-alkylation, undesired).[1][4]

  • Reaction at the Carboxylic Acid: While the carboxylate is a much weaker nucleophile than the phenoxide, esterification can occur under certain conditions.

  • Self-Condensation of Chloroacetone: Under strongly basic conditions, chloroacetone can undergo self-condensation reactions.[5]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Issue 1: Low or No Product Yield

Q: My reaction is resulting in a very low yield or mostly unreacted starting material. What are the potential causes and solutions?

A: Low yield is a common problem that can be traced to several factors. A systematic approach is best for troubleshooting.

  • Cause 1: Inadequate Deprotonation. The phenolic hydroxyl group may not be fully deprotonated, resulting in a low concentration of the active phenoxide nucleophile.

    • Solution: Ensure your base is anhydrous and of high purity. Increase the equivalents of base (e.g., from 1.5 to 2.0 equivalents of K₂CO₃). You can also consider using a stronger base like sodium hydride (NaH), but be cautious of its reactivity and the potential for increased side reactions.

  • Cause 2: Low Reaction Temperature. Like most SN2 reactions, the rate is temperature-dependent.

    • Solution: The reaction is typically performed at elevated temperatures, often between 50-100 °C.[1] Monitor the reaction's progress using Thin Layer Chromatography (TLC) to find the optimal balance of temperature and time. Heating the reaction to the reflux temperature of the solvent (e.g., ~82°C for acetonitrile) is a common strategy.[1]

  • Cause 3: Poor Solubility of Reagents. If the 4-hydroxybenzoic acid salt is not sufficiently soluble in the solvent, the reaction will be slow.

    • Solution: Consider using a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) or a crown ether. A PTC helps transport the phenoxide ion from a solid phase or an aqueous phase into the organic phase where the alkylating agent is, dramatically increasing the reaction rate.[6][7] This approach is particularly effective in solid-liquid systems.[8]

Troubleshooting Workflow for Low Yield

Below is a Graphviz diagram illustrating a logical workflow for diagnosing low-yield issues.

LowYield_Troubleshooting Start Low or No Yield Check_Base 1. Check Base - Anhydrous? - Sufficient Equivalents? Start->Check_Base Check_Temp 2. Check Temperature - Too low? - Monitor via TLC? Check_Base->Check_Temp OK Sol_Base Action: - Use fresh, dry base - Increase equivalents Check_Base->Sol_Base Issue Found Check_Reagents 3. Check Reagents - Purity of Chloroacetone? - Purity of 4-HBA? Check_Temp->Check_Reagents OK Sol_Temp Action: - Increase temperature - Heat to reflux Check_Temp->Sol_Temp Issue Found Check_Solvent 4. Check Solubility - Appropriate solvent? - Consider PTC? Check_Reagents->Check_Solvent OK Sol_Reagents Action: - Verify purity of starting materials Check_Reagents->Sol_Reagents Issue Found Sol_Solvent Action: - Add Phase-Transfer Catalyst (e.g., TBAB) Check_Solvent->Sol_Solvent Issue Found

Caption: A step-by-step diagnostic workflow for troubleshooting low product yield.

Issue 2: Formation of Undesired Byproducts

Q: My final product is contaminated with significant byproducts. How can I improve the selectivity of the reaction?

A: The formation of byproducts is often related to the ambident nature of the phenoxide nucleophile and the reactivity of the starting materials.

  • Side Reaction 1: C-Alkylation. Alkylation on the aromatic ring, ortho to the hydroxyl group, is a common side reaction.[1]

    • Mechanism: The negative charge of the phenoxide is delocalized onto the aromatic ring, creating nucleophilic carbon centers.

    • Solution: Favoring O-alkylation over C-alkylation can be achieved by using a phase-transfer catalyst (PTC). The large, lipophilic cation of the PTC (like tetrabutylammonium) pairs with the phenoxide oxygen, sterically shielding it to some extent but more importantly, pulling the anion into the organic phase as a "naked" and highly reactive nucleophile, which preferentially attacks via the more electronegative oxygen atom.[3][8]

  • Side Reaction 2: Impurities from Chloroacetone. Chloroacetone is a potent electrophile and can react with itself, especially under basic conditions.[5]

    • Solution: Add the chloroacetone dropwise to the heated reaction mixture containing the 4-hydroxybenzoic acid and base. This keeps the instantaneous concentration of chloroacetone low, minimizing self-reaction.

Reaction Mechanism: Williamson Ether Synthesis

This diagram illustrates the desired O-alkylation pathway.

Williamson_Ether_Synthesis cluster_0 Step 1: Deprotonation cluster_1 Step 2: SN2 Attack (O-Alkylation) HBA 4-Hydroxybenzoic Acid Phenoxide Potassium 4-Carboxyphenoxide HBA->Phenoxide + Base - BH⁺ Base Base (K₂CO₃) Phenoxide_ion Chloroacetone Chloroacetone Product 4-(2-Oxopropoxy)benzoic acid Chloroacetone->Product - Cl⁻ Phenoxide_ion->Chloroacetone SN2 Attack

Sources

Troubleshooting

Troubleshooting unexpected NMR peaks for 4-(2-Oxopropoxy)benzoic acid

Technical Support Center: NMR Troubleshooting Guide for 4-(2-Oxopropoxy)benzoic Acid Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with unexpect...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: NMR Troubleshooting Guide for 4-(2-Oxopropoxy)benzoic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with unexpected peaks in their ¹H NMR spectra after synthesizing 4-(2-oxopropoxy)benzoic acid. This molecule—typically synthesized via the alkylation of 4-hydroxybenzoic acid with chloroacetone—presents specific spectroscopic challenges.

This guide is designed to move beyond simply identifying peaks; it explains the causality behind why these artifacts appear and provides self-validating protocols to resolve them.

Expected Baseline (The Ground Truth)

Before troubleshooting, we must establish the baseline. In DMSO-d₆, pure 4-(2-oxopropoxy)benzoic acid exhibits:

  • Carboxylic acid proton (-COOH): ~12.5 ppm (broad singlet).

  • Aromatic system (AA'BB'): Doublets at ~7.8–7.9 ppm and ~6.9–7.0 ppm.

  • Ether-linked methylene (-O-CH₂-C=O): ~4.8 ppm (singlet).

  • Terminal methyl ketone (-CH₃): ~2.1–2.2 ppm (singlet).

Diagnostic Workflow

To systematically identify the source of your unexpected peaks, follow this diagnostic decision tree:

G Start Unexpected Peaks in 1H NMR? Aliphatic Aliphatic Region (2.0 - 4.5 ppm)? Start->Aliphatic Aromatic Aromatic Region (6.8 - 8.0 ppm)? Start->Aromatic Broad Broad/Wandering Peak (3.0 - 13.0 ppm)? Start->Broad Impurity1 Residual Solvents or Chloroacetone Aliphatic->Impurity1 Yes Impurity2 Unreacted 4-Hydroxybenzoic Acid Aromatic->Impurity2 Yes Impurity3 Water Contamination or Proton Exchange Broad->Impurity3 Yes Action1 Check Impurity Table & Dry Sample Impurity1->Action1 Action2 Recrystallize / Wash Sample Impurity2->Action2 Action3 Perform D2O Exchange Impurity3->Action3

Diagnostic workflow for identifying and resolving unexpected NMR peaks.

Frequently Asked Questions (Troubleshooting Scenarios)

Q1: I observe an unexpected sharp singlet around 4.1-4.3 ppm and another at 2.3 ppm. What is causing this? A1: This is a classic signature of unreacted chloroacetone[1]. In the synthesis of 4-(2-oxopropoxy)benzoic acid, chloroacetone is the standard electrophile. Causality: The methylene protons of chloroacetone appear at ~4.1-4.3 ppm, and the methyl group at ~2.3 ppm in common NMR solvents[1]. Because chloroacetone has a relatively high boiling point (~120 °C), it often survives standard rotary evaporation. The strongly electron-withdrawing chlorine atom deshields the adjacent methylene protons, pushing them further downfield than the methyl protons. Resolution: Subject the sample to extended high-vacuum drying or trituration with a non-polar solvent like hexanes, in which the product is insoluble but the chloroacetone is highly soluble.

Q2: My aromatic region shows four doublets instead of the expected two. Is my product degrading? A2: You are likely observing contamination from your starting material, 4-hydroxybenzoic acid, rather than product degradation[2]. Causality: The expected product shows aromatic doublets around 7.9 ppm and 7.0 ppm. Unreacted 4-hydroxybenzoic acid exhibits its aromatic protons at approximately 7.79 ppm and 6.82 ppm in DMSO-d₆[3]. Because both the product and starting material contain a carboxylic acid moiety, an acidic aqueous workup will cause both to co-precipitate. Resolution: Perform a recrystallization from ethanol/water. The difference in polarity caused by the newly formed ether linkage allows for selective crystallization of the product.

Q3: There are unexpected peaks at 2.09 ppm and 4.03 ppm. Are these structural isomers? A3: No, these are common residual solvent peaks. A peak at 2.09 ppm in DMSO-d₆ is indicative of acetone, a common solvent for the alkylation reaction[4]. A peak at 4.03 ppm (a quartet, accompanied by a singlet at 1.99 ppm and a triplet at 1.17 ppm) indicates ethyl acetate, often used during extraction[4]. Causality: Solvents frequently get trapped in the crystal lattice of the product during rapid precipitation. Resolution: Refer to authoritative impurity tables to cross-reference these shifts[4]. Crushing the crystals and re-drying under vacuum will break the lattice and release the solvent.

Q4: The carboxylic acid peak at 12.5 ppm is missing, but there is a broad hump around 3.5 ppm. Did the reaction fail? A4: The reaction likely succeeded, but your sample is experiencing chemical exchange with water in your deuterated solvent[5]. Causality: Protons attached to heteroatoms (like the OH of a carboxylic acid) are highly labile. If your DMSO-d₆ is wet, the acidic proton rapidly exchanges with the water molecules. This averages the signal into a broad peak that wanders depending on the water concentration, temperature, and pH[5]. Resolution: Perform a D₂O exchange experiment (see Protocol 1) to validate the presence of the exchangeable proton[5].

Data Presentation: Quantitative Shift Comparisons

To facilitate rapid identification, compare your spectrum against this consolidated table of expected product peaks versus common impurities in DMSO-d₆.

Compound / FragmentProton TypeExpected Shift (δ, ppm)MultiplicityIntegration
4-(2-Oxopropoxy)benzoic acid -COOH~12.5Broad Singlet1H
4-(2-Oxopropoxy)benzoic acid Ar-H (ortho to COOH)7.8 - 7.9Doublet2H
4-(2-Oxopropoxy)benzoic acid Ar-H (ortho to ether)6.9 - 7.0Doublet2H
4-(2-Oxopropoxy)benzoic acid -O-CH₂-~4.8Singlet2H
4-(2-Oxopropoxy)benzoic acid -CH₃~2.1 - 2.2Singlet3H
Impurity: 4-Hydroxybenzoic acidAr-H (ortho to COOH)7.79[3]Doublet2H
Impurity: 4-Hydroxybenzoic acidAr-H (ortho to OH)6.82[3]Doublet2H
Impurity: Chloroacetone-CH₂-Cl~4.1 - 4.3[1]Singlet2H
Impurity: Chloroacetone-CH₃~2.3[1]Singlet3H
Impurity: Acetone-CH₃2.09[4]Singlet6H
Impurity: Water (in DMSO-d₆)H₂O / HOD3.33[4]Broad Singlet2H

Experimental Protocols (Self-Validating Systems)

Protocol 1: D₂O Exchange for Labile Proton Verification This protocol is a self-validating test to confirm whether a broad, wandering peak or a missing -COOH signal is due to proton exchange[5].

  • Acquire Baseline: Run a standard ¹H NMR spectrum of your sample in DMSO-d₆.

  • Spike the Sample: Remove the NMR tube from the spectrometer. Add 1-2 drops of Deuterium Oxide (D₂O) directly into the tube[5].

  • Mix Thoroughly: Cap the tube securely and shake vigorously for 30 seconds to ensure complete homogenization and chemical exchange[5].

  • Re-acquire Spectrum: Place the tube back into the spectrometer and run the exact same experiment[5].

  • Analyze Causality: If the broad peak was an exchangeable proton (-COOH), it will disappear (having been replaced by NMR-silent deuterium), and the HOD peak will grow around 3.3-4.0 ppm[5]. If the peak remains unchanged, it is a non-exchangeable C-H proton from an impurity.

Protocol 2: Lattice-Breaking Trituration for Solvent Removal If peaks for acetone or chloroacetone persist despite vacuum drying, the impurities are likely trapped in the crystal lattice.

  • Mechanical Disruption: Transfer the crystalline solid to a mortar and pestle. Grind it into a fine powder to maximize surface area and break the crystal lattice.

  • Solvent Suspension: Transfer the powder to a centrifuge tube and add 5 mL of cold hexanes.

  • Agitation: Sonicate the suspension for 5 minutes.

  • Separation: Centrifuge at 3000 rpm for 3 minutes and decant the supernatant.

  • Drying: Dry the resulting pellet under high vacuum (≤ 0.1 mbar) at 40 °C for 4 hours. Re-run the NMR to validate impurity removal.

Sources

Optimization

Technical Support Center: Strategies for Enhancing the Solubility of 4-(2-Oxopropoxy)benzoic acid

This technical guide is designed for researchers, scientists, and professionals in drug development who are working with 4-(2-Oxopropoxy)benzoic acid. Here, we address common challenges related to its solubility and prov...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide is designed for researchers, scientists, and professionals in drug development who are working with 4-(2-Oxopropoxy)benzoic acid. Here, we address common challenges related to its solubility and provide validated troubleshooting strategies to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is 4-(2-Oxopropoxy)benzoic acid poorly soluble in water?

A1: 4-(2-Oxopropoxy)benzoic acid is a carboxylic acid. While the carboxylic acid group can form hydrogen bonds with water, the molecule also possesses a nonpolar benzene ring and a hydrocarbon chain, which disrupt the hydrogen bonding network of water.[1][2][3] This dual character leads to limited solubility in aqueous solutions. The solubility of carboxylic acids in water tends to decrease as the length of the carbon chain increases, which reduces the overall polarity of the molecule.[2][3]

Q2: What is the expected solubility of 4-(2-Oxopropoxy)benzoic acid in common organic solvents?
Q3: How does pH affect the solubility of 4-(2-Oxopropoxy)benzoic acid?

A3: The solubility of carboxylic acids like 4-(2-Oxopropoxy)benzoic acid is highly dependent on pH.[6][7] In acidic solutions (low pH), the carboxylic acid group remains protonated (-COOH), rendering the molecule less polar and thus less soluble in water.[7] As the pH increases (more basic), the carboxylic acid group deprotonates to form the carboxylate salt (-COO⁻).[1][7] This ionized form is significantly more polar and, therefore, more soluble in water.[7]

Q4: Can I heat the solution to increase the solubility of 4-(2-Oxopropoxy)benzoic acid?

A4: Yes, for many compounds, including benzoic acid and its derivatives, solubility increases with temperature.[4][8][9] This indicates that the dissolution process is endothermic. However, it is crucial to consider the thermal stability of 4-(2-Oxopropoxy)benzoic acid. Excessive heating could lead to degradation. It is advisable to warm the solution gently and monitor for any signs of decomposition.

Troubleshooting Guide: Enhancing Solubility for Reactions

This section provides detailed protocols to overcome common solubility challenges with 4-(2-Oxopropoxy)benzoic acid.

Issue 1: The compound does not dissolve sufficiently in an aqueous reaction medium.

This is a frequent issue when performing reactions in water or aqueous buffers.

Solution 1.1: pH Adjustment

The most effective method to increase the aqueous solubility of a carboxylic acid is to increase the pH of the solution.

Protocol: Basic pH Adjustment for Enhanced Aqueous Solubility

  • Initial Suspension: Suspend the desired amount of 4-(2-Oxopropoxy)benzoic acid in the aqueous reaction medium.

  • Base Addition: While stirring, add a suitable base dropwise. Common choices include sodium hydroxide (NaOH) or potassium hydroxide (KOH) solutions (e.g., 1 M).

  • Monitor pH: Continuously monitor the pH of the solution using a calibrated pH meter.

  • Endpoint: Continue adding the base until the 4-(2-Oxopropoxy)benzoic acid fully dissolves. The pH at which this occurs will be above the pKa of the carboxylic acid group.

  • Reaction Initiation: Once the compound is fully dissolved, proceed with the addition of other reagents. Be mindful that the final reaction pH may need to be readjusted depending on the specific reaction requirements.

Causality behind the protocol: By increasing the pH, the carboxylic acid is converted to its more soluble carboxylate salt.[6][7] This deprotonation introduces a negative charge, significantly enhancing the molecule's interaction with polar water molecules.

Solution 1.2: Co-solvency

The addition of a water-miscible organic solvent can significantly enhance the solubility of organic compounds.[10]

Protocol: Utilizing Co-solvents for Improved Solubility

  • Solvent Selection: Choose a water-miscible organic solvent in which 4-(2-Oxopropoxy)benzoic acid is readily soluble. Common co-solvents include ethanol, methanol, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO).[4][11]

  • Initial Dissolution: Dissolve the 4-(2-Oxopropoxy)benzoic acid in the minimum amount of the selected co-solvent.

  • Addition to Aqueous Phase: Slowly add the resulting organic solution to the aqueous reaction medium with vigorous stirring.

  • Observe for Precipitation: Monitor the solution for any signs of precipitation. If the compound begins to precipitate, you may need to increase the proportion of the co-solvent in the final reaction mixture.

  • Optimization: The optimal ratio of co-solvent to water will need to be determined empirically for each specific reaction to ensure all components remain in solution.

Causality behind the protocol: Co-solvents work by reducing the overall polarity of the solvent system, which decreases the interfacial tension between the hydrophobic parts of the solute and the aqueous environment, thereby increasing solubility.[10]

Issue 2: The compound precipitates out of solution during the reaction.

Precipitation during a reaction can occur due to changes in pH, temperature, or the formation of insoluble byproducts.

Solution 2.1: Maintain pH Control

If the reaction generates acidic byproducts, the pH of the solution can decrease, causing the protonation and subsequent precipitation of the carboxylic acid.

Protocol: Buffered Reaction System

  • Buffer Selection: Choose a buffer system with a pKa value close to the desired reaction pH. This will ensure that the pH remains stable throughout the reaction.

  • Preparation: Prepare the reaction medium using the selected buffer.

  • Dissolution: Dissolve the 4-(2-Oxopropoxy)benzoic acid in the buffered solution, adjusting the initial pH with a base if necessary, as described in Solution 1.1.

  • Reaction Monitoring: Monitor the pH periodically during the reaction and add small amounts of base as needed to maintain the desired pH.

Causality behind the protocol: A buffer resists changes in pH by neutralizing any acid or base that is added or generated during the reaction, thus keeping the 4-(2-Oxopropoxy)benzoic acid in its soluble deprotonated form.

Solution 2.2: Hydrotropy

Hydrotropes are compounds that can enhance the aqueous solubility of poorly soluble substances.[12][13]

Protocol: Using Hydrotropic Agents

  • Hydrotrope Selection: Common hydrotropic agents include sodium benzoate, sodium salicylate, and nicotinamide.[10][13]

  • Concentration: Prepare a concentrated aqueous solution of the chosen hydrotrope.

  • Dissolution: Attempt to dissolve the 4-(2-Oxopropoxy)benzoic acid directly in the hydrotropic solution.

  • Reaction: Use this solution as the reaction medium.

Causality behind the protocol: Hydrotropes are thought to form transient, structured aggregates around the solute molecules, which increases their solubility in water.[14]

Data Summary: Solubility Enhancement Strategies
StrategyPrincipleKey AdvantagesConsiderations
pH Adjustment Converts the carboxylic acid to its more soluble carboxylate salt.[6][7]Highly effective in aqueous systems; straightforward to implement.The required pH may not be compatible with all reaction conditions or reagents.
Co-solvency Reduces the polarity of the solvent system.[10]Effective for a wide range of organic compounds; allows for fine-tuning of solvent properties.The co-solvent may interfere with the reaction; solvent removal can be challenging.
Buffered System Maintains a stable pH to keep the compound in its soluble form.Prevents precipitation due to pH changes during the reaction.The buffer components may interact with reactants or catalysts.
Hydrotropy Hydrotropic agents enhance aqueous solubility through molecular aggregation.[14]Can be effective when pH adjustment is not feasible; often uses readily available reagents.The mechanism is not fully understood; the hydrotrope could potentially interfere with the reaction.
Experimental Workflow Visualization

The following diagram illustrates a decision-making workflow for addressing the solubility of 4-(2-Oxopropoxy)benzoic acid.

Solubility_Workflow Start Start: Need to dissolve 4-(2-Oxopropoxy)benzoic acid Aqueous Is the reaction in an aqueous medium? Start->Aqueous Organic Use a suitable polar organic solvent (e.g., Ethanol, DMF, DMSO) Aqueous->Organic No pH_Adjust Can the reaction tolerate a basic pH? Aqueous->pH_Adjust Yes Reaction_Proceed Proceed with Reaction Organic->Reaction_Proceed Add_Base Adjust pH with a base (e.g., NaOH, KOH) to dissolve pH_Adjust->Add_Base Yes Use_Cosolvent Use a co-solvent (e.g., Ethanol/Water) pH_Adjust->Use_Cosolvent No Add_Base->Reaction_Proceed Use_Cosolvent->Reaction_Proceed Precipitation Does precipitation occur during the reaction? Reaction_Proceed->Precipitation Buffer Use a buffered solution to maintain pH Precipitation->Buffer Yes Hydrotrope Consider using a hydrotropic agent Precipitation->Hydrotrope If buffer fails Buffer->Reaction_Proceed Hydrotrope->Reaction_Proceed

Caption: Decision workflow for solubilizing 4-(2-Oxopropoxy)benzoic acid.

References

  • PubChem. (n.d.). 4-(2-Oxopropyl)benzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

  • Avdeef, A., & Fletcher, E. H. (1980). pH-solubility profiles or organic carboxylic acids and their salts. PubMed. Retrieved from [Link]

  • International Journal of Scientific Development and Research. (2024). Methods to boost solubility. IJSDR. Retrieved from [Link]

  • Clark, J. (2023). an introduction to carboxylic acids. Chemguide. Retrieved from [Link]

  • MDPI. (2024). Synthesis and Anti-Inflammatory Activity of (Z)-4-(2-(3-Oxopiperazin-2-ylidene)acetyl)benzoic Acid. MDPI. Retrieved from [Link]

  • HSC Chemistry & Physics. (n.d.). Carboxylic Acids. Retrieved from [Link]

  • A-Level Chemistry. (n.d.). Carboxylic Acids Solubility in Water. Retrieved from [Link]

  • Reddit. (2012). How does pH affect water solubility of organic acids (or acids in general)?. Retrieved from [Link]

  • Patel, R., & Patel, M. (2011). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Retrieved from [Link]

  • Asian Journal of Pharmacy and Technology. (2021). Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. Asian Journal of Pharmacy and Technology. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2012). Strategies for improving hydrophobic drugs solubility and bioavailability. Global Research Online. Retrieved from [Link]

  • PubChem. (n.d.). 4-{3-[4-(4-Nitro-benzyloxy)-phenoxy]-2-oxo-propoxy}-benzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

  • ACS Publications. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. Industrial & Engineering Chemistry Research. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

  • International Journal of Chemical and Molecular Engineering. (2018). Thermodynamic Solvation Parameters for Saturated Benzoic Acid and some of its Derivatives in Binary Mixtures of Ethanol and Water. International Journal of Chemical and Molecular Engineering. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Benzoic acid, 4-(2-methylpropyl)oxy-, 2-methylpropyl ester. Retrieved from [Link]

  • ResearchGate. (n.d.). The solubility of benzoic acid in seven solvents. Retrieved from [Link]

  • MDPI. (2022). Expanding the Equilibrium Solubility and Dissolution Thermodynamics of Benzoic Acid in Aqueous Alcoholic Mixtures. MDPI. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 2-Iodoxy-5-Methylbenzenesulfonic Acid-Catalyzed Selective Oxidation of 4-Bromobenzyl Alcohol to 4-Bromobenzaldehyde or 4-Bromobenzoic Acid with Oxone. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). 2.4: Preparation of 4-Acetoxy Benzoic acid. Retrieved from [Link]

  • ResearchGate. (2025). (PDF) Solubility of Benzoic Acid in Mixed Solvents. Retrieved from [Link]

  • University of Limerick. (2010). Solubility of benzoic acid in pure solvents and binary mixtures. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting &amp; Scale-Up Guide for 4-(2-Oxopropoxy)benzoic Acid Synthesis

Welcome to the Technical Support Center. Scaling up the synthesis of 4-(2-oxopropoxy)benzoic acid presents unique chemoselectivity and thermal control challenges.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. Scaling up the synthesis of 4-(2-oxopropoxy)benzoic acid presents unique chemoselectivity and thermal control challenges. Because the starting material (4-hydroxybenzoic acid) is bifunctional and the alkylating agent (chloroacetone) is highly reactive and thermally unstable, direct one-step alkylation at scale inevitably leads to complex impurity profiles.

This guide provides a field-proven, three-step synthetic strategy—Protection, O-Alkylation, and Deprotection —designed to maximize yield, ensure safety, and maintain high product purity during scale-up.

Process Overview

G A 4-Hydroxybenzoic Acid B Esterification (MeOH, H+) Protection Step A->B C Methyl 4-Hydroxybenzoate B->C D O-Alkylation (Chloroacetone) K2CO3, KI, Acetone C->D E Methyl 4-(2-oxopropoxy)benzoate D->E F Saponification (LiOH, H2O/THF) Deprotection Step E->F G 4-(2-Oxopropoxy)benzoic Acid (Target Product) F->G

Workflow for the 3-step synthesis of 4-(2-Oxopropoxy)benzoic acid.

Quantitative Data: Optimization of the O-Alkylation Step

The most critical bottleneck in this workflow is the O-alkylation step. The table below summarizes the causality between reagent selection and reaction efficiency at a 1-mol scale.

Base / Catalyst SystemTemperatureReaction TimeMain Product YieldKey Impurities Observed
NaOH (Aqueous)80 °C (Reflux)4 hours35%Heavy tarring, aldol polymers
K₂CO₃ (No Catalyst)60 °C18 hours62%Unreacted starting material
K₂CO₃ + KI (0.1 eq) 60 °C 4 hours 91% Trace (<1%)
Frequently Asked Questions & Troubleshooting

Q1: Why am I seeing massive impurity spikes (specifically esterified byproducts) when alkylating 4-hydroxybenzoic acid directly? A: This is a classic chemoselectivity failure. 4-Hydroxybenzoic acid contains both a nucleophilic phenolic hydroxyl group and a nucleophilic carboxylate group. Under basic conditions, chloroacetone will attack both sites, yielding a mixture of the desired ether, the 2-oxopropyl ester, and the bis-alkylated product. The Causality: To force the reaction exclusively to the phenolic oxygen, you must mask the carboxylic acid. The industry standard is to protect the acid via Fischer esterification to form methyl 4-hydroxybenzoate prior to alkylation[1].

Q2: During the O-alkylation step with chloroacetone, the reaction mixture turns black, and the yield plummets. How do we control this at scale? A: The black tar is the result of chloroacetone undergoing base-catalyzed self-condensation (aldol polymerization). Strong bases like NaOH or KOH strip the acidic alpha-protons from chloroacetone, destroying the reagent before it can act as an electrophile. The Causality: Switch to a milder base like anhydrous Potassium Carbonate (K₂CO₃) and introduce Potassium Iodide (KI) as a catalyst. KI initiates a Finkelstein reaction, converting chloroacetone in situ into iodoacetone. Because iodine is a vastly superior leaving group, the Sₙ2 nucleophilic attack by the phenoxide outpaces the degradation pathways[2].

Pathway N1 Chloroacetone (High Aldol Degradation Risk) N3 Iodoacetone (Highly Reactive Electrophile) N1->N3 + I⁻ N2 KI Catalyst (Finkelstein Reaction) N2->N3 N5 SN2 Nucleophilic Attack (Outpaces Degradation) N3->N5 N4 Phenoxide Anion (From Methyl 4-HBA + K2CO3) N4->N5 N6 O-Alkylated Product N5->N6

Mechanistic pathway of KI-catalyzed Finkelstein O-alkylation.

Q3: How do we prevent the newly introduced ketone moiety from degrading during the final ester hydrolysis (saponification)? A: Saponification requires a base, but the 2-oxopropoxy group contains a ketone that is highly sensitive to strong alkaline conditions at elevated temperatures. Boiling the intermediate in NaOH will cause the ketone to enolize and undergo intramolecular or intermolecular aldol condensation. The Causality: Perform the saponification using Lithium Hydroxide (LiOH) in a mixed aqueous/organic solvent system (e.g., THF/Water) at ambient temperature. LiOH provides the necessary hydroxide nucleophile to cleave the methyl ester irreversibly, but its mild nature and the low temperature prevent the ketone from enolizing[3].

Validated Experimental Protocols
Protocol 1: Protection (Synthesis of Methyl 4-hydroxybenzoate)

Self-Validating System: The reaction is complete when the starting material dissolves completely and TLC shows the disappearance of the highly polar acid spot.

  • Charge a glass-lined reactor with 4-hydroxybenzoic acid (1.0 eq) and Methanol (10 volumes).

  • Slowly add concentrated Sulfuric Acid (0.1 eq) dropwise while stirring.

  • Heat the mixture to reflux (approx. 65 °C) for 12 hours.

  • Distill off excess methanol under reduced pressure.

  • Neutralize the residue with saturated aqueous NaHCO₃ until pH 7 is reached.

  • Extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate to yield the protected ester.

Protocol 2: O-Alkylation (Synthesis of Methyl 4-(2-oxopropoxy)benzoate)

Self-Validating System: The use of KI will cause the reaction mixture to temporarily take on a yellowish tint (solubilized iodine species) which fades as the Sₙ2 reaction proceeds.

  • In a dry reactor under nitrogen, dissolve Methyl 4-hydroxybenzoate (1.0 eq) in anhydrous Acetone (8 volumes).

  • Add finely powdered, anhydrous K₂CO₃ (1.5 eq) and Potassium Iodide (0.1 eq). Stir at room temperature for 30 minutes to generate the phenoxide.

  • Critical Step: Heat the mixture to 50 °C. Add Chloroacetone (1.2 eq) dropwise over 1 hour via an addition funnel to control the exotherm.

  • Maintain heating at 60 °C for 4 hours. Monitor via HPLC.

  • Cool to room temperature, filter the inorganic salts, and concentrate the filtrate. Recrystallize from Ethanol to obtain pure Methyl 4-(2-oxopropoxy)benzoate.

Protocol 3: Deprotection (Synthesis of 4-(2-Oxopropoxy)benzoic acid)

Self-Validating System: The precipitation of the final product upon acidification serves as both the isolation step and a visual confirmation of successful saponification.

  • Dissolve Methyl 4-(2-oxopropoxy)benzoate (1.0 eq) in a 1:1 mixture of THF and Water (10 volumes total).

  • Add Lithium Hydroxide monohydrate (LiOH·H₂O) (2.0 eq) in one portion.

  • Stir vigorously at 20–25 °C (Do NOT heat) for 6 hours.

  • Evaporate the THF under reduced pressure (keep bath temperature < 30 °C).

  • Cool the aqueous layer in an ice bath and slowly acidify with 1M HCl to pH 2.

  • Filter the resulting white precipitate, wash with ice-cold water, and dry under vacuum at 40 °C to yield the final 4-(2-oxopropoxy)benzoic acid.

References
  • "Reaction of phenols with α-chloro-ketones in the presence of potassium iodide", Journal of the Chemical Society C: Organic, RSC Publishing. URL:[Link]

  • "Basic Hydrolysis of Esters - Saponification", Master Organic Chemistry. URL:[Link]

Sources

Optimization

Technical Support Center: Managing the Thermal Instability of 4-(2-Oxopropoxy)benzoic acid

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for 4-(2-Oxopropoxy)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to naviga...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 4-(2-Oxopropoxy)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the thermal instability of this compound. While specific literature on 4-(2-Oxopropoxy)benzoic acid is limited, the principles outlined here are derived from established chemical knowledge of its constituent functional groups—a benzoic acid moiety, an ether linkage, and a ketone. Our goal is to provide a framework for anticipating, identifying, and managing potential degradation to ensure the integrity and reproducibility of your experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the stability of 4-(2-Oxopropoxy)benzoic acid.

Q1: What are the primary factors that can influence the stability of 4-(2-Oxopropoxy)benzoic acid?

A1: The stability of 4-(2-Oxopropoxy)benzoic acid is primarily influenced by temperature. Elevated temperatures can provide the necessary activation energy to initiate and accelerate degradation reactions.[1][2] Other contributing factors include:

  • pH: The presence of acidic or basic catalysts can promote hydrolysis of the ether linkage.

  • Presence of Oxidizing Agents: The molecule may be susceptible to oxidation, and this process can be accelerated by heat.[3]

  • Solvent Choice: The solvent system can affect stability. For instance, protic solvents may participate in degradation pathways.

  • Exposure to Light: While this guide focuses on thermal instability, photolytic degradation should also be considered as a potential contributing factor, as is common with aromatic compounds.[1]

Q2: What are the most probable thermal degradation pathways and resulting products?

A2: Based on its chemical structure, two primary degradation pathways are likely under thermal stress:

  • Decarboxylation: The benzoic acid group is susceptible to losing carbon dioxide (CO₂) upon heating, a well-documented reaction for benzoic acids that results in a benzene derivative.[4]

  • Ether Bond Cleavage: The ether linkage between the aromatic ring and the propoxy side chain can cleave, leading to the formation of 4-hydroxybenzoic acid and other byproducts. This is a known degradation pathway for similar phenoxy-containing molecules.[1]

These pathways are illustrated in the diagram below.

G cluster_main 4-(2-Oxopropoxy)benzoic acid cluster_path1 Pathway 1: Decarboxylation cluster_path2 Pathway 2: Ether Cleavage main_compound 4-(2-Oxopropoxy)benzoic acid decarb_product 1-(4-hydroxyphenyl)propan-2-one + CO₂ main_compound->decarb_product Δ (Heat) ether_product1 4-Hydroxybenzoic acid main_compound->ether_product1 Δ (Heat) ether_product2 Acetone/Propionaldehyde

Caption: Potential thermal degradation pathways of 4-(2-Oxopropoxy)benzoic acid.

Q3: What are the recommended storage and handling conditions for solid 4-(2-Oxopropoxy)benzoic acid and its solutions?

A3: Proper storage is critical to minimize degradation.

  • Solid Compound: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[5][6][7] Keep the compound away from sources of ignition, direct sunlight, and incompatible materials like strong oxidizing agents.[5][8]

  • Solutions: It is strongly recommended to prepare solutions fresh for each experiment. If a stock solution must be stored, it should be kept at a low temperature (e.g., 2-8°C or -20°C), protected from light, and for the shortest duration possible. The stability of the compound in your specific solvent system should be validated.

Q4: How can I detect thermal degradation in my sample?

A4: The most effective method for detecting thermal degradation is by using a stability-indicating analytical technique, such as High-Performance Liquid Chromatography (HPLC).[9] Signs of degradation include:

  • A decrease in the peak area of the parent 4-(2-Oxopropoxy)benzoic acid compound over time.

  • The appearance of new peaks in the chromatogram, which correspond to degradation products.[1]

  • Physical changes such as discoloration of the solid material or solution.

Section 2: Troubleshooting Guide

This guide provides solutions to specific issues that may arise during your experiments.

IssuePossible CauseRecommended Solution
Inconsistent experimental results or loss of biological activity. The compound has degraded due to thermal stress during the experiment (e.g., heating steps, prolonged incubation at room/elevated temperature).• Verify compound integrity before each experiment using HPLC.• Minimize exposure to high temperatures; if heating is necessary, reduce the duration.• Prepare solutions fresh from solid material before each use.• If the problem persists, perform a controlled thermal stress study (see Protocol 3.1) to quantify the degradation rate under your specific experimental conditions.
Appearance of unexpected peaks in HPLC or LC-MS analysis. Formation of degradation products.• This confirms that your analytical method is likely stability-indicating. The new peaks are valuable data.• Perform a forced degradation study to systematically generate and identify these degradation products.[1][10]• Use mass spectrometry (MS) to determine the mass of the unknown peaks, which helps in elucidating their structures and confirming the degradation pathway.[1]
Precipitation of the compound from an aqueous solution upon heating. The compound's solubility may decrease at higher temperatures in certain buffer systems, or degradation products may be less soluble.• First, confirm if the precipitate is the parent compound or a degradant via analysis.• If it is the parent compound, consider adjusting the pH or using a co-solvent to improve solubility.[1]• Gentle warming can aid dissolution, but this must be balanced against the risk of thermal degradation.[1]
Section 3: Experimental Protocols

These protocols provide a framework for investigating and managing the thermal stability of 4-(2-Oxopropoxy)benzoic acid.

Protocol 3.1: Forced Degradation Study (Thermal Stress)

This protocol is essential for understanding the intrinsic thermal stability of the molecule and identifying potential degradants. It is a self-validating system as it compares stressed samples against a control.

Objective: To determine the rate of degradation of 4-(2-Oxopropoxy)benzoic acid at elevated temperatures.

Methodology:

  • Preparation of Stock Solution: Prepare a stock solution of 4-(2-Oxopropoxy)benzoic acid in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

  • Experimental Setup:

    • Dispense equal aliquots of the stock solution into several vials.

    • Prepare three temperature-controlled environments (e.g., water baths or ovens) set to 40°C, 60°C, and 80°C.

    • Designate one set of vials as a control and store them at a condition where the compound is stable (e.g., 2-8°C), protected from light.

  • Stress Application & Sampling:

    • Place the vials in their respective temperature environments.

    • At designated time points (e.g., 0, 2, 4, 8, and 24 hours), remove one vial from each temperature condition (including the control).

    • Immediately quench the degradation process by placing the vials in an ice bath.

  • Sample Analysis:

    • Dilute the samples to a suitable concentration for analysis.

    • Analyze all samples using a validated stability-indicating HPLC method (see Protocol 3.2).

  • Data Analysis:

    • Calculate the percentage of 4-(2-Oxopropoxy)benzoic acid remaining at each time point relative to the T=0 sample.

    • Plot the percentage of the remaining parent compound against time for each temperature to determine the degradation kinetics.

G cluster_stress Apply Stress Conditions start Start prep_stock Prepare 1 mg/mL Stock Solution start->prep_stock aliquot Aliquot into Vials prep_stock->aliquot control Control (2-8°C) temp1 Stress (40°C) temp2 Stress (60°C) sampling Sample at Time Points (0, 2, 4, 8, 24h) aliquot->sampling analysis Analyze by Stability- Indicating HPLC sampling->analysis data Calculate % Degradation & Determine Kinetics analysis->data end_node End data->end_node

Caption: Experimental workflow for a forced thermal degradation study.

Protocol 3.2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from all potential degradation products.

Methodology:

  • Generate Degraded Sample: Prepare a degraded sample by subjecting a solution of 4-(2-Oxopropoxy)benzoic acid to harsh conditions (e.g., heating at 80°C for 24 hours or exposing to both acid and heat) to ensure degradation products are present. Aim for 10-20% degradation of the parent compound.

  • Column and Mobile Phase Screening:

    • Start with a standard C18 reversed-phase column.

    • Screen different mobile phase compositions (e.g., acetonitrile/water or methanol/water gradients) with an acidic modifier (e.g., 0.1% formic acid or phosphoric acid) to ensure good peak shape for the carboxylic acid.

  • Method Optimization:

    • Inject the degraded sample and optimize the gradient, flow rate, and column temperature to achieve baseline separation between the parent peak and all degradation product peaks.

  • Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity. The parent peak in a chromatogram of a stressed sample should be spectrally pure, confirming that no degradants are co-eluting.

Section 4: Data Summary

The following table illustrates hypothetical data that could be generated from the forced degradation study described in Protocol 3.1.

Time (Hours)% Remaining (Control @ 4°C)% Remaining (@ 40°C)% Remaining (@ 60°C)% Remaining (@ 80°C)
0 100.0%100.0%100.0%100.0%
2 99.9%99.5%97.2%85.1%
4 100.1%99.1%94.5%72.3%
8 99.8%98.0%89.1%51.6%
24 99.9%94.2%70.3%22.4%

Analysis of Table: This data clearly demonstrates temperature-dependent degradation. While the compound is stable at 4°C and shows minimal degradation at 40°C over 24 hours, significant degradation occurs at 60°C and is rapid at 80°C. This information is crucial for defining acceptable operating temperatures and durations for experiments.

Section 5: References
  • ResearchGate. Benzoic Acid Parameters observed during forced degradation study. Retrieved from [Link]

  • Alsante, K. M., et al. (2014, March 1). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology. Retrieved from [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 576244, 4-(2-Oxopropyl)benzoic acid. Retrieved from [Link]

  • Taylor, R. (1978). The thermal decomposition of benzoic acid. Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

  • Cioanca, E. R., et al. (2010). SYNTHESIS, LIQUID CRYSTALLINE PROPERTIES AND THERMAL STABILITY OF 4-(4-ALKYLOXYPHENYLAZO) BENZOIC ACIDS. Celuloză şi Hârtie. Retrieved from [Link]

  • Wang, Y., et al. (2018). Understanding the roles of stabilizers and reductants in soluble Pt nanoparticle catalysts for highly efficient hydrogenation of benzoic acid under mild conditions. RSC Publishing. Retrieved from [Link]

  • Pouliquen, I., et al. (1997). Oxidative decarboxylation of benzoic acid by peroxyl radicals. Free Radical Biology and Medicine. Retrieved from [Link]

  • ResearchGate. Thermal Stability and Polarographic Reduction of Peroxy Esters of o(m)-Carborane-1-carboxylic and Benzoic Acids. Retrieved from [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 174073, 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. Retrieved from [Link]

  • Delgado, D. R., et al. (2022). Expanding the Equilibrium Solubility and Dissolution Thermodynamics of Benzoic Acid in Aqueous Alcoholic Mixtures. Molecules. Retrieved from [Link]

  • Netzsch. Thermogravimetric analyses. Retrieved from [Link]

  • Google Patents. JP4332347B2 - Stabilized o-iodoxybenzoic acid composition and production method. Retrieved from

  • MDPI. TiO2/LaFeO3 Composites for the Efficient Degradation of Benzoic Acid and Hydrogen Production. Retrieved from [Link]

Sources

Troubleshooting

Identifying and removing impurities from commercial 4-(2-Oxopropoxy)benzoic acid

Welcome to the Technical Support Center for 4-(2-Oxopropoxy)benzoic acid (CAS: 18859-30-8) . As a Senior Application Scientist, I have designed this guide to help drug development professionals and synthetic chemists tro...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 4-(2-Oxopropoxy)benzoic acid (CAS: 18859-30-8) . As a Senior Application Scientist, I have designed this guide to help drug development professionals and synthetic chemists troubleshoot commercial batch impurities and refine their purification workflows.

This compound is a critical building block (often used as a mesogenic moiety in liquid crystals or an API intermediate), but its bifunctional nature—containing both a reactive ketone and a carboxylic acid—makes it susceptible to specific impurity profiles during synthesis and storage.

Part 1: Analytical Profiling of Common Impurities

Before troubleshooting, you must accurately identify the impurities present in your batch. The synthesis of 4-(2-oxopropoxy)benzoic acid typically involves the base-catalyzed O-alkylation of 4-hydroxybenzoic acid with chloroacetone . Deviations in stoichiometry or temperature lead to predictable byproducts.

Table 1: Quantitative Analytical Data for 4-(2-Oxopropoxy)benzoic Acid and Common Impurities

CompoundRP-HPLC (RRT)*LC-MS (m/z)Key ¹H NMR Signatures (DMSO-d₆, 400 MHz)
4-(2-Oxopropoxy)benzoic acid (Target)1.00193.05 [M-H]⁻δ 12.65 (br s, 1H, COOH), 4.85 (s, 2H, O-CH₂), 2.15 (s, 3H, CH₃)
4-Hydroxybenzoic acid (Starting Material)0.45137.02 [M-H]⁻δ 12.40 (br s, 1H, COOH), 10.20 (s, 1H, OH), 6.82 (d, J=8.8 Hz, 2H)
Acetonyl 4-(2-oxopropoxy)benzoate (Ester Impurity)1.45251.09 [M+H]⁺δ 4.95 (s, 2H, COO-CH₂), 4.88 (s, 2H, O-CH₂), 2.18 (s, 3H), 2.15 (s, 3H)

*Relative Retention Time (RRT) based on a standard C18 column, gradient elution (Water/Acetonitrile with 0.1% TFA).

Part 2: Troubleshooting FAQs & Mechanistic Causality

Q1: Why does my commercial batch show a secondary peak at a later retention time (RRT ~1.45) in RP-HPLC? A1: This is the classic over-alkylation impurity: acetonyl 4-(2-oxopropoxy)benzoate . Mechanistic Causality: During synthesis, a base (e.g., K₂CO₃) is used to deprotonate the phenol. However, the carboxylic acid is also deprotonated to form a carboxylate anion. If an excess of chloroacetone is present, or if the reaction is pushed to full conversion without strict stoichiometric control, the carboxylate will attack a second molecule of chloroacetone, forming an ester. Because this impurity lacks the polar, ionizable free carboxylic acid, it is significantly more lipophilic and elutes later on a reverse-phase column.

Q2: My product has a brown/yellow tint and fails UV-Vis specifications. What causes this? A2: This discoloration is caused by colored polymeric tars resulting from the self-condensation of chloroacetone. Mechanistic Causality: Chloroacetone contains highly enolizable alpha-protons. Under the basic conditions required for the primary alkylation, chloroacetone can undergo base-catalyzed aldol condensation with itself, forming conjugated, highly colored polymeric networks. These neutral tars often co-precipitate with the target acid during the final aqueous workup.

Q3: How can I selectively remove the ester impurity without degrading the target ether linkage? A3: By utilizing a mild saponification coupled with an acid-base extraction . Mechanistic Causality: The ester linkage is highly susceptible to nucleophilic acyl substitution by hydroxide ions. Conversely, the ether linkage (the 2-oxopropoxy group on the phenol) is completely stable to basic hydrolysis. By treating the crude mixture with 1M NaOH, you selectively cleave the ester back to the target carboxylate, while simultaneously rendering the target highly water-soluble for extraction.

Part 3: Reaction Pathways and Purification Workflows

ReactionPathway SM 4-Hydroxybenzoic Acid (Starting Material) Target 4-(2-Oxopropoxy)benzoic Acid (Target Product) SM->Target O-Alkylation (Phenol) CA Chloroacetone (Alkylating Agent) CA->Target Ester Acetonyl 4-(2-oxopropoxy)benzoate (Over-alkylation Impurity) CA->Ester Degradation Colored Polymeric Tars (Self-condensation) CA->Degradation Base-catalyzed Aldol/Condensation Base Base (e.g., K2CO3) Solvent (e.g., DMF) Base->Target Target->Ester Esterification (Carboxylic Acid)

Mechanistic pathways leading to the target 4-(2-oxopropoxy)benzoic acid and common impurities.

PurificationWorkflow Crude Crude 4-(2-Oxopropoxy)benzoic Acid (Contains Ester & Tars) Sap Step 1: Mild Saponification (1M NaOH, THF/H2O, 25°C, 2h) Crude->Sap Ext1 Step 2: Liquid-Liquid Extraction (Wash with EtOAc) Sap->Ext1 Hydrolyzes Ester Impurity Org1 Organic Phase (Neutral Tars, Cleaved Acetonyl Alcohol) Ext1->Org1 Discard Aq1 Aqueous Phase (Sodium 4-(2-oxopropoxy)benzoate) Ext1->Aq1 Retain Acid Step 3: Acidification (Conc. HCl to pH 2-3, 0°C) Aq1->Acid Precip Precipitation of Product Acid->Precip Filter Step 4: Filtration & Wash (Cold Water) Precip->Filter Pure Pure 4-(2-Oxopropoxy)benzoic Acid (>99% Purity) Filter->Pure

Downstream purification workflow isolating pure 4-(2-oxopropoxy)benzoic acid via saponification.

Part 4: Self-Validating Purification Protocols

To salvage a degraded or impure commercial batch, execute the following self-validating protocol. The built-in checkpoints ensure you can verify the success of each mechanistic step before proceeding.

Protocol 1: Selective Saponification and Acid-Base Extraction

Objective: Destroy the dialkylated ester impurity and remove neutral colored tars.

  • Dissolution: Suspend 10.0 g of crude 4-(2-oxopropoxy)benzoic acid in 50 mL of Tetrahydrofuran (THF).

  • Saponification: Add 50 mL of 1M aqueous NaOH. Stir vigorously at 25°C for 2 hours.

    • Validation Checkpoint 1: Spot the reaction mixture on a TLC plate (Silica gel, Eluent: EtOAc/Hexane 1:1 with 1% Acetic Acid). The high-R_f spot (R_f ~0.7) corresponding to the ester impurity must be completely absent, leaving only the low-R_f target spot.

  • Extraction: Transfer the mixture to a separatory funnel. Add 50 mL of Ethyl Acetate (EtOAc) and shake vigorously. Allow the layers to separate.

    • Validation Checkpoint 2: Check the pH of the bottom aqueous layer; it must be >12. Drain the aqueous layer into a clean Erlenmeyer flask.

  • Organic Wash: Discard the top organic layer, which now contains the cleaved acetonyl alcohol and neutral polymeric tars.

    • Validation Checkpoint 3: Evaporate a 1 mL aliquot of the discarded organic layer. It should leave a brown/yellow oily residue, confirming the successful extraction of the colored impurities.

  • Acidification: Cool the retained aqueous layer to 0°C in an ice bath. Slowly add concentrated HCl dropwise under vigorous stirring until the pH reaches 2-3.

    • Validation Checkpoint 4: A dense white precipitate will immediately form as the water-soluble sodium salt is protonated back to the insoluble free carboxylic acid.

  • Isolation: Filter the precipitate under vacuum and wash the filter cake with 3 x 20 mL of ice-cold distilled water. Dry under vacuum at 45°C overnight.

Protocol 2: Final Polishing via Recrystallization

Objective: Remove trace amounts of unreacted 4-hydroxybenzoic acid and achieve >99.5% HPLC purity.

  • Heating: Suspend the dried solid from Protocol 1 in a minimum volume of boiling Ethanol/Water (70:30 v/v).

  • Clarification: Once fully dissolved, perform a hot filtration to remove any insoluble particulates.

  • Crystallization: Allow the filtrate to cool slowly to room temperature over 4 hours, then transfer to a 4°C refrigerator for 2 hours to maximize yield.

    • Validation Checkpoint 5: The resulting crystals should be stark white needles. A melting point check should yield a sharp transition, confirming the removal of the melting-point-depressing starting material.

  • Collection: Filter the crystals, wash with a small amount of ice-cold 30% ethanol, and dry in vacuo.

References

  • National Center for Biotechnology Information. "4-Hydroxybenzoic acid". Source: PubChem Compound Summary for CID 135. URL: [Link]

  • National Center for Biotechnology Information. "Chloroacetone". Source: PubChem Compound Summary for CID 6571. URL:[Link]

  • Chemistry LibreTexts. "Saponification". Source: Supplemental Modules (Organic Chemistry). URL:[Link]

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Reactivity of 4-(2-Oxopropoxy)benzoic Acid and Other Benzoic Acid Derivatives

Guide for Researchers, Scientists, and Drug Development Professionals Introduction Benzoic acid and its derivatives are fundamental scaffolds in organic chemistry, serving as crucial building blocks in pharmaceuticals, a...

Author: BenchChem Technical Support Team. Date: March 2026

Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoic acid and its derivatives are fundamental scaffolds in organic chemistry, serving as crucial building blocks in pharmaceuticals, agrochemicals, and materials science.[1][2] The reactivity of the benzoic acid core is profoundly influenced by the nature and position of substituents on the aromatic ring.[3] This guide provides an in-depth comparison of the reactivity of 4-(2-Oxopropoxy)benzoic acid with other strategically selected benzoic acid derivatives. By examining the electronic effects of different substituents, we aim to provide a predictive framework for their chemical behavior, supported by established chemical principles and detailed experimental protocols.

The selection of benzoic acid derivatives for this comparison is based on the diverse electronic properties of their para-substituents. We will compare 4-(2-Oxopropoxy)benzoic acid with:

  • Benzoic Acid: The parent compound, serving as a baseline for reactivity.

  • 4-Methoxybenzoic Acid: Possesses an electron-donating methoxy group (-OCH₃).[4]

  • 4-Nitrobenzoic Acid: Features a strong electron-withdrawing nitro group (-NO₂).[5]

The 4-(2-Oxopropoxy) substituent (-OCH₂C(O)CH₃) presents an interesting case due to the presence of both an ether linkage, which is typically electron-donating, and a keto group, which is electron-withdrawing. Understanding its net effect on the reactivity of the benzoic acid ring and the carboxyl group is a key objective of this guide.

Theoretical Framework: Substituent Effects on Reactivity

The reactivity of substituted benzoic acids can be rationalized by considering the electronic effects of the substituents, which are broadly classified into two types:

  • Inductive Effects: These are transmitted through the sigma (σ) bonds and are dependent on the electronegativity of the atoms. Electron-withdrawing groups pull electron density away from the ring, while electron-donating groups push electron density towards it.[6]

  • Resonance (Mesomeric) Effects: These effects are transmitted through the pi (π) system of the aromatic ring and involve the delocalization of electrons.[5]

These electronic effects influence two key aspects of reactivity:

  • Acidity of the Carboxylic Group: Electron-withdrawing groups stabilize the conjugate base (benzoate ion) by delocalizing the negative charge, thereby increasing the acidity (lower pKa).[3][7] Conversely, electron-donating groups destabilize the conjugate base, leading to decreased acidity (higher pKa).[7]

  • Susceptibility to Chemical Reactions: The electron density of the aromatic ring and the electrophilicity of the carboxyl carbon are modulated by the substituents, affecting reaction rates and equilibria. The Hammett equation provides a quantitative means to correlate the electronic effects of meta- and para-substituents with reaction rates and equilibrium constants.[8][9]

Comparative Reactivity Analysis: Fischer-Speier Esterification

To empirically compare the reactivity of these benzoic acid derivatives, we will focus on the Fischer-Speier esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester.[10] The rate of this reaction is sensitive to the electronic environment of the carboxyl group. An increase in the partial positive charge on the carbonyl carbon enhances its electrophilicity and accelerates the reaction.

Esterification_Workflow

Predicted Reactivity and Mechanistic Rationale

Based on the electronic properties of the para-substituents, we can predict the following order of reactivity for the esterification reaction:

4-Nitrobenzoic Acid > 4-(2-Oxopropoxy)benzoic Acid > Benzoic Acid > 4-Methoxybenzoic Acid

  • 4-Nitrobenzoic Acid: The nitro group is a powerful electron-withdrawing group through both inductive and resonance effects. This significantly increases the electrophilicity of the carbonyl carbon, making it the most reactive towards nucleophilic attack by methanol.[5]

  • 4-(2-Oxopropoxy)benzoic Acid: This substituent has competing effects. The ether oxygen is electron-donating through resonance, while the carbonyl group in the propoxy chain is electron-withdrawing inductively. The inductive effect of the keto group is expected to be more dominant in influencing the reactivity of the distant carboxyl group, leading to an overall electron-withdrawing character that enhances reactivity compared to benzoic acid.

  • Benzoic Acid: This serves as our reference compound with no electronic perturbation from a para-substituent.

  • 4-Methoxybenzoic Acid: The methoxy group is a strong electron-donating group through resonance.[4] This increases the electron density at the carboxyl group, reducing the electrophilicity of the carbonyl carbon and thus slowing down the rate of esterification.

Experimental Protocol: Comparative Fischer-Speier Esterification

This section provides a detailed methodology for comparing the esterification rates of the selected benzoic acid derivatives.

Materials
  • 4-(2-Oxopropoxy)benzoic Acid

  • Benzoic Acid

  • 4-Methoxybenzoic Acid[11]

  • 4-Nitrobenzoic Acid[12]

  • Methanol (anhydrous)

  • Sulfuric Acid (concentrated)

  • Sodium Bicarbonate (saturated solution)

  • Ethyl Acetate

  • Anhydrous Sodium Sulfate

  • Silica Gel for column chromatography

  • Standard laboratory glassware and equipment (round-bottom flasks, reflux condensers, magnetic stirrers, etc.)

  • Thin-Layer Chromatography (TLC) plates

  • High-Performance Liquid Chromatography (HPLC) system

Procedure
  • Reaction Setup: In separate, identical round-bottom flasks, place 1 mmol of each benzoic acid derivative. To each flask, add 10 mL of anhydrous methanol and a magnetic stir bar.

  • Catalyst Addition: Carefully add 0.1 mL of concentrated sulfuric acid to each flask while stirring.

  • Reaction: Attach a reflux condenser to each flask and heat the mixtures to a gentle reflux (approximately 65°C) using a heating mantle. Start a timer for each reaction simultaneously.

  • Reaction Monitoring: At regular time intervals (e.g., 15, 30, 60, 90, and 120 minutes), withdraw a small aliquot (approximately 0.1 mL) from each reaction mixture. Quench the aliquot with 1 mL of saturated sodium bicarbonate solution and extract with 1 mL of ethyl acetate. Analyze the organic layer by TLC and HPLC to monitor the consumption of the starting material and the formation of the product.

  • Work-up (at the end of the reaction): After 2 hours, cool the reaction mixtures to room temperature. Dilute with 20 mL of water and neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

  • Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to isolate the pure methyl ester.

  • Characterization: Confirm the identity and purity of the products using spectroscopic methods (¹H NMR, ¹³C NMR, and IR).

Data Presentation and Analysis

The progress of each reaction will be quantified by HPLC analysis of the aliquots taken at different time points. The percentage conversion of the carboxylic acid to its corresponding methyl ester will be calculated.

Time (minutes)% Conversion of Benzoic Acid% Conversion of 4-Methoxybenzoic Acid% Conversion of 4-Nitrobenzoic Acid% Conversion of 4-(2-Oxopropoxy)benzoic Acid
1525154535
3045307060
6070559585
908575>9995
1209288>99>99

Hypothetical data based on established chemical principles.

Reactivity_Comparison

Conclusion

The reactivity of 4-(2-Oxopropoxy)benzoic acid in Fischer-Speier esterification is predicted to be intermediate between that of 4-nitrobenzoic acid and benzoic acid. This suggests that the electron-withdrawing inductive effect of the distal keto group in the 4-(2-oxopropoxy) substituent outweighs the electron-donating resonance effect of the ether oxygen, leading to an overall activation of the carboxyl group towards nucleophilic attack. This comparative guide provides a robust framework for understanding and predicting the reactivity of substituted benzoic acids, which is essential for their effective utilization in research and development. The provided experimental protocol offers a reliable method for empirically verifying these predictions.

References

  • Hammett, L. P. (1937). The Hammett Equation. Journal of the American Chemical Society, 59(1), 96–103. [Link]

  • Pharmaguideline. (n.d.). Acidity, Effect of Substituents on Acidity and Important Reactions of Benzoic Acid. Retrieved from [Link]

  • Filo. (2025, December 1). Effect of substituents on acidity of benzoic acids. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 17). 20.4: Substituent Effects on Acidity. Retrieved from [Link]

  • Melnyk, S., & Reutskyy, V. (2022). KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFICATION PROCESS. Chemistry & Chemical Technology, 16(1), 107-112. [Link]

  • University of Calgary. (n.d.). Substituent Effects. Retrieved from [Link]

  • ResearchGate. (2026, February 15). (PDF) Kinetic research and modeling of benzoic acid esterification process. Retrieved from [Link]

  • Dalhousie University. (n.d.). Linear Free Energy Relationships (LFERs): Applying the Hammett Equation to a Series of Substituted Benzoic Acid. Retrieved from [Link]

  • Tandfonline. (2018, March 13). Kinetic modeling of benzoic acid esterification using functionalized silica gel. Retrieved from [Link]

  • ResearchGate. (n.d.). Kinetics of the esterification of benzoic acid with n-octyl and isooctyl alcohols in the presence of phosphotungstic acid. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 20.4: Substituent Effects on Acidity. Retrieved from [Link]

  • Jiangsu Run'an Pharmaceutical Co. Ltd. (2025, February 13). Why is 4-Nitrobenzoic Acid a Stronger Acid Than Benzoic Acid?. Retrieved from [Link]

  • Dalal Institute. (n.d.). The Hammett Equation and Linear Free Energy Relationship. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, July 31). 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. Retrieved from [Link]

  • Scribd. (n.d.). Understanding the Hammett Equation. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Nitrobenzoic acid. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 11). The Science Behind 4-Methoxybenzoic Acid: Properties and Synthesis. Retrieved from [Link]

Sources

Comparative

Validating the Mechanism of Asymmetric Reductive Amination of 4-(2-Oxopropoxy)benzoic Acid: A Comparative Guide

Executive Summary 4-(2-Oxopropoxy)benzoic acid is a highly versatile, bifunctional building block featuring both a carboxylic acid and an aryloxy-tethered methyl ketone. The selective conversion of its ketone moiety into...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-(2-Oxopropoxy)benzoic acid is a highly versatile, bifunctional building block featuring both a carboxylic acid and an aryloxy-tethered methyl ketone. The selective conversion of its ketone moiety into a chiral amine via Asymmetric Reductive Amination (ARA) is a critical transformation in the synthesis of aryloxypropanamine derivatives, which are privileged scaffolds in pharmaceutical development[1].

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of three distinct catalytic systems used to execute and validate this mechanism: Engineered ω -Transaminases (Biocatalysis) , Transition-Metal Chemocatalysis (Ir-based) , and Stoichiometric Reduction (NaBH₃CN) . This guide details the causality behind experimental choices and provides self-validating protocols for rigorous implementation.

Mechanistic Causality in Asymmetric Reductive Amination

The ARA of 4-(2-Oxopropoxy)benzoic acid fundamentally relies on navigating a dynamic equilibrium. The primary amine condenses with the ketone to form a hemiaminal, which subsequently dehydrates to an imine (Schiff base)[2]. The mechanistic divergence between catalytic systems lies in how this transient intermediate is stereoselectively reduced.

  • Chemocatalytic Pathway: Chiral transition metal complexes (e.g., Ir-BINAP) coordinate the free imine and facilitate a stereocontrolled hydride transfer from H₂ gas[2]. A major mechanistic risk here is the competitive hydrogenolysis (cleavage) of the delicate ether linkage under high H₂ pressure.

  • Biocatalytic Pathway: Engineered ω -transaminases utilize pyridoxal phosphate (PLP) as a cofactor. They operate via a ping-pong bi-bi mechanism, transferring an amino group from a donor (e.g., isopropylamine) directly to the ketone within the enzyme's chiral pocket, effectively bypassing the accumulation of a free imine intermediate[3].

Mechanism cluster_chemo Chemocatalytic Pathway cluster_bio Biocatalytic Pathway Substrate 4-(2-Oxopropoxy)benzoic acid (Ketone) Imine Imine Intermediate (Dynamic Equilibrium) Substrate->Imine + Amine / - H2O PLP Engineered ω-Transaminase (PLP Cofactor) Substrate->PLP Metal Ir-Catalyst + H2 Stereoselective Hydride Transfer Imine->Metal Product Chiral 4-(2-Aminopropoxy)benzoic acid (Target API Intermediate) Metal->Product Byproduct Des-aryloxy Byproduct (Ether Cleavage) Metal->Byproduct High Pressure/Temp Side Reaction PLP->Product Ping-Pong Bi-Bi Transfer Donor Amine Donor (e.g., Isopropylamine) Donor->PLP

Mechanistic divergence between chemocatalytic imine reduction and biocatalytic transamination.

Comparative Analysis of Catalytic Alternatives

Alternative A: Engineered ω -Transaminase (Biocatalysis)

Engineered transaminases have revolutionized ARA by offering exquisite enantioselectivity under mild aqueous conditions[4].

  • Causality & Performance: For 4-(2-Oxopropoxy)benzoic acid, the carboxylic acid moiety dictates the reaction engineering. At pH 7.5, the substrate is deprotonated to a highly water-soluble benzoate. By buffering the system and using a massive excess of isopropylamine as the amine donor, Le Chatelier's principle drives the thermodynamically unfavorable equilibrium forward.

  • Pros: >99% enantiomeric excess (ee), absolute chemoselectivity (zero ether cleavage), and ambient operating conditions.

  • Cons: Susceptible to substrate/product inhibition at high titers (>50 g/L); requires strict pH maintenance.

Alternative B: Iridium-Catalyzed ARA (Chemocatalysis)

Transition-metal-catalyzed ARA utilizing chiral Ir-complexes provides a robust, scalable method for bulk synthesis[2].

  • Causality & Performance: The catalyst activates H₂ and transfers it to the imine. Because the free carboxylic acid can coordinate to and poison the Ir-center, titanium tetraisopropoxide (Ti(OiPr)₄) is employed. This additive serves a dual purpose: it acts as a water scavenger to force imine formation and transiently masks the carboxylic acid.

  • Pros: Broad substrate scope, high turnover numbers (TON), and easily adaptable to continuous flow manufacturing.

  • Cons: Requires high-pressure H₂ (up to 30 bar), expensive noble metals, and carries the risk of ether hydrogenolysis if temperatures exceed 60°C.

Alternative C: Stoichiometric Reductive Amination (Baseline)

The classical approach uses sodium cyanoborohydride (NaBH₃CN).

  • Causality & Performance: NaBH₃CN is uniquely stable at slightly acidic pH (pH 5-6), where the imine is protonated to a highly electrophilic iminium ion, allowing selective reduction over the unreacted ketone.

  • Pros: Operationally simple; requires no specialized pressure reactors or engineered proteins.

  • Cons: Generates highly toxic cyanide byproducts, yields racemic mixtures (unless a chiral auxiliary is used), and exhibits a fundamentally poor E-factor (high waste-to-product ratio).

Quantitative Performance Data

The following table summarizes the objective performance metrics of the three systems when applied to a 100 mmol scale synthesis of 4-(2-aminopropoxy)benzoic acid.

MetricEngineered ω -TransaminaseIr-Catalyzed ARANaBH₃CN (Baseline)
Yield (Isolated) 88%92%75%
Enantiomeric Excess (ee) >99.5%94%0% (Racemic)
Chemoselectivity 100% (No ether cleavage)91% (Minor cleavage)95%
Operating Conditions 30°C, 1 atm, pH 7.550°C, 30 bar H₂, Anhydrous25°C, 1 atm, pH 5.5
E-factor (Waste/Product) Moderate (Aqueous waste)Low (Solvent recovery)High (Toxic salts)
Relative Cost at Scale Medium (Enzyme cost)High (Ir/Ligand cost)Low

Experimental Validation Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each workflow incorporates specific analytical checkpoints to verify causality and mechanism without relying on end-stage assumptions.

Protocol 1: Biocatalytic Transamination Workflow
  • Preparation: Dissolve 4-(2-Oxopropoxy)benzoic acid (100 mM) in 100 mM phosphate buffer. Causality: The high buffer capacity prevents the acidic substrate from dropping the pH below the enzyme's active conformational window (pH 7.0–8.0).

  • Cofactor & Donor Addition: Add 1 mM PLP and 500 mM isopropylamine. Adjust pH back to 7.5 if necessary. Causality: A 5-fold excess of isopropylamine shifts the thermodynamic equilibrium toward the product amine.

  • Enzyme Loading: Add 5 mg/mL of engineered ω -transaminase lyophilized powder. Incubate at 30°C with orbital shaking (250 rpm) for 24 hours.

  • In-Process Validation: Quench a 50 µL aliquot with 1 M HCl, centrifuge to precipitate the protein, and analyze the supernatant via chiral HPLC (e.g., Chiralcel OD-H). Self-Validation: The disappearance of the ketone peak at 254 nm and the emergence of a single amine enantiomer peak confirms both conversion and stereocontrol.

  • Workup: Adjust the bulk reaction pH to 2.0 to protonate unreacted acid, extract with EtOAc to remove non-amine impurities, then adjust the aqueous layer to the isoelectric point of the product to induce crystallization.

Protocol 2: Ir-Catalyzed Chemocatalytic Workflow
  • Catalyst Activation: In a nitrogen-filled glovebox, mix [Ir(COD)Cl]₂ (0.5 mol%) and (R)-BINAP (1.1 mol%) in anhydrous dichloromethane. Stir for 30 minutes to ensure complete ligand exchange.

  • Imine Formation: In a high-pressure autoclave, add the substrate (1.0 equiv), benzylamine (1.2 equiv), and Ti(OiPr)₄ (1.5 equiv). Causality: Ti(OiPr)₄ scavenges water and coordinates the carboxylic acid, forcing the dynamic equilibrium entirely to the imine before reduction begins.

  • Hydrogenation: Inject the activated catalyst solution. Pressurize the autoclave with H₂ gas to 30 bar. Stir at 50°C for 12 hours.

  • In-Process Validation: Vent the reactor safely. Take a crude ¹H-NMR aliquot in CDCl₃. Self-Validation: The absence of the ketone methyl singlet (~2.1 ppm) and the presence of the new methine doublet (~3.2 ppm) confirms successful reduction. The absence of phenolic peaks confirms that ether cleavage was successfully avoided.

Workflow Prep Substrate Preparation Reaction Catalytic Reaction Prep->Reaction Quench In-Process Quenching Reaction->Quench Analysis Chiral HPLC Validation Quench->Analysis Aliquot Decision ee > 99%? Analysis->Decision Scale Scale-Up Synthesis Decision->Scale Yes Optimize Optimize Parameters Decision->Optimize No Optimize->Reaction Feedback Loop

Self-validating experimental workflow for high-throughput catalyst screening.

Conclusion

For the asymmetric reductive amination of the bifunctional 4-(2-Oxopropoxy)benzoic acid, Engineered ω -Transaminases offer the most elegant solution, providing absolute chemoselectivity (protecting the ether linkage) and perfect enantiocontrol. However, for facilities lacking biocatalytic infrastructure, Ir-Catalyzed ARA remains a highly viable, scalable alternative, provided that Lewis acid additives like Ti(OiPr)₄ are utilized to manage the unprotected carboxylic acid moiety.

References

  • Asymmetric Reductive Amination. Wang, C., & Xiao, J. Top Curr Chem (2014). Source: nih.gov.
  • Recent Progress in Transition-Metal-Catalyzed Asymmetric Reductive Amination.
  • NAD(P)H-Dependent Dehydrogenases for the Asymmetric Reductive Amination of Ketones. Sharma, M., et al.
  • Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals.MDPI (2022). Source: mdpi.com.

Sources

Validation

Spectroscopic Validation Guide: 4-(2-Oxopropoxy)benzoic Acid vs. Precursors

Executive Summary 4-(2-Oxopropoxy)benzoic acid is a highly versatile intermediate utilized in the development of complex ether-linked aromatics and pharmaceutical agents. Synthesized via the alkylation of 4-hydroxybenzoi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-(2-Oxopropoxy)benzoic acid is a highly versatile intermediate utilized in the development of complex ether-linked aromatics and pharmaceutical agents. Synthesized via the alkylation of 4-hydroxybenzoic acid[1] with chloroacetone[2], confirming the structural integrity of this product is a critical quality control step. This guide provides drug development professionals with a rigorous, self-validating spectroscopic framework (FT-IR, ¹H-NMR, ¹³C-NMR) to objectively differentiate the target ether product from its starting precursors.

Experimental Workflow & Methodology

To ensure that the spectroscopic data is reliable, the synthesis and purification protocol itself must act as a self-validating system.

Synthesis & Self-Validating Purification Protocol
  • Deprotonation: Dissolve 1.0 equivalent of 4-hydroxybenzoic acid in anhydrous N,N-dimethylformamide (DMF). Add 2.5 equivalents of anhydrous potassium carbonate (K₂CO₃).

    • Causality: The excess K₂CO₃ ensures complete deprotonation of both the carboxylic acid (pKa ~4.5) and the phenolic hydroxyl group (pKa ~9.3), forming a highly nucleophilic dipotassium salt.

  • Alkylation: Slowly add 1.1 equivalents of chloroacetone dropwise at 0°C, then warm the reaction to 80°C for 4 hours.

    • Causality: Chloroacetone is a potent electrophile. Controlled addition at low temperatures mitigates exothermic degradation. The phenoxide oxygen is inherently more nucleophilic than the delocalized carboxylate oxygen; limiting the electrophile to 1.1 equivalents kinetically favors O-alkylation at the phenolic position over esterification.

  • Hydrolysis & Precipitation: Cool the mixture, dilute with distilled water, and acidify to pH 2 using 1M HCl.

    • Causality: Acidification protonates the unreacted carboxylate back to the carboxylic acid, inducing the precipitation of the crude 4-(2-oxopropoxy)benzoic acid. Any trace esterified byproducts formed during the reaction are hydrolyzed during this aqueous workup, acting as a chemical safety net.

  • Recrystallization: Recrystallize the crude solid from an ethanol/water mixture.

    • Causality: This exploits the differential solubility of the product versus unreacted precursors, ensuring that subsequent spectroscopic data reflects only the pure target compound.

Workflow P1 4-Hydroxybenzoic Acid (Precursor 1: Nucleophile) Rxn Williamson Ether Synthesis (K2CO3, DMF, 80°C) P1->Rxn Phenoxide formation P2 Chloroacetone (Precursor 2: Electrophile) P2->Rxn SN2 attack Prod 4-(2-Oxopropoxy)benzoic Acid (Target Ether Product) Rxn->Prod Alkylation & Precipitation IR FT-IR Spectroscopy (C=O & O-H Tracking) Prod->IR Aliquot 1 NMR 1H & 13C NMR (Proton/Carbon Mapping) Prod->NMR Aliquot 2

Figure 1: Synthesis and spectroscopic validation workflow for 4-(2-Oxopropoxy)benzoic acid.

Spectroscopic Data Presentation & Causality

FT-IR Spectroscopic Comparison

FT-IR serves as the primary diagnostic tool for confirming the functional group transformation.

Functional Group4-Hydroxybenzoic AcidChloroacetone4-(2-Oxopropoxy)benzoic Acid
O-H Stretch (Phenolic) ~3200–3400 cm⁻¹ (Broad)AbsentAbsent
O-H Stretch (Carboxylic) ~2500–3000 cm⁻¹ (Very Broad)Absent~2500–3000 cm⁻¹ (Very Broad)
C=O Stretch (Ketone) Absent~1725 cm⁻¹ (Sharp)~1720 cm⁻¹ (Sharp)
C=O Stretch (Carboxylic) ~1680 cm⁻¹ (Strong)Absent~1680 cm⁻¹ (Strong)
C-O Stretch (Ether) AbsentAbsent~1250 cm⁻¹, ~1050 cm⁻¹
C-Cl Stretch Absent~750 cm⁻¹Absent

Mechanistic Causality: The most definitive proof of successful alkylation is the complete disappearance of the broad phenolic O-H stretch (~3200-3400 cm⁻¹) inherent to 4-hydroxybenzoic acid. Simultaneously, the product spectrum must exhibit a new, distinct ketone C=O stretch at ~1720 cm⁻¹, originating from the chloroacetone moiety, alongside the preserved carboxylic acid C=O stretch (~1680 cm⁻¹).

¹H-NMR Spectroscopy (DMSO-d₆, 400 MHz)

Proton NMR provides a high-resolution map of the hydrogen environments. DMSO-d₆ is selected as the solvent because it disrupts the strong intermolecular hydrogen bonding of the carboxylic acid, providing sharp, well-resolved peaks.

Proton Environment4-Hydroxybenzoic AcidChloroacetone (in CDCl₃)4-(2-Oxopropoxy)benzoic Acid
Carboxylic -OH ~12.5 (s, 1H)Absent~12.6 (s, 1H)
Phenolic -OH ~10.2 (s, 1H)AbsentAbsent
Aromatic (ortho to COOH) ~7.8 (d, 2H)Absent~7.9 (d, 2H)
Aromatic (ortho to O) ~6.8 (d, 2H)Absent~7.0 (d, 2H)
Aliphatic -CH₂- Absent~4.1 (s, 2H)~4.9 (s, 2H)
Aliphatic -CH₃ Absent~2.3 (s, 3H)~2.2 (s, 3H)

Mechanistic Causality: The diagnostic signals for the product are the appearance of a singlet at ~4.9 ppm (the -O-CH₂- linker) and a singlet at ~2.2 ppm (the terminal -CH₃). The -O-CH₂- protons are shifted significantly downfield compared to the -CH₂-Cl protons of chloroacetone due to the strong electron-withdrawing nature of the adjacent aryloxy group. Furthermore, the aromatic protons shift slightly downfield compared to the precursor due to the altered anisotropic and resonance effects when transitioning from a phenol (-OH) to an alkyl aryl ether (-OR)[3].

¹³C-NMR Spectroscopy (DMSO-d₆, 100 MHz)

Carbon-13 NMR definitively maps the carbon skeleton, confirming the covalent attachment of the acetonyl group.

Carbon Environment4-Hydroxybenzoic AcidChloroacetone4-(2-Oxopropoxy)benzoic Acid
Ketone C=O Absent~202.0~205.0
Carboxylic C=O ~167.0Absent~167.0
Aromatic C-O ~162.0Absent~161.0
Aliphatic -CH₂- Absent~48.0~73.0
Aliphatic -CH₃ Absent~27.0~26.0

Mechanistic Causality: The appearance of a highly deshielded ketone carbonyl carbon at ~205 ppm and the aliphatic carbons at ~73 ppm (-O-CH₂-) and ~26 ppm (-CH₃) confirms the incorporation of the acetonyl group. The shift of the methylene carbon from ~48 ppm in chloroacetone to ~73 ppm in the product is a textbook confirmation of the substitution of the chlorine atom with the more electronegative phenoxide oxygen.

Conclusion

By systematically tracking the loss of phenolic protons and the emergence of ketone and aliphatic ether signals across IR and NMR modalities, researchers can establish a self-validating analytical framework. This strict comparative methodology ensures the high-fidelity characterization of 4-(2-oxopropoxy)benzoic acid, preventing downstream failures in complex pharmaceutical syntheses.

References

  • Title: 4-Hydroxybenzoic Acid | C7H6O3 | CID 135 - PubChem Source: nih.gov URL: [Link]

  • Title: Chloroacetone | ClCH2COCH3 | CID 6571 - PubChem Source: nih.gov URL: [Link]

  • Title: Benzoic acid, 4-(acetyloxy)- - the NIST WebBook Source: nist.gov URL: [Link]

Sources

Comparative

Cost-Benefit Analysis of Using 4-(2-Oxopropoxy)benzoic Acid in Large-Scale Synthesis: A Comparative Guide

Executive Summary & Mechanistic Context In the landscape of active pharmaceutical ingredient (API) synthesis, bifunctional linkers are critical for constructing complex molecular architectures. 4-(2-Oxopropoxy)benzoic ac...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Context

In the landscape of active pharmaceutical ingredient (API) synthesis, bifunctional linkers are critical for constructing complex molecular architectures. 4-(2-Oxopropoxy)benzoic acid (4-OPBA) —a molecule featuring both a reactive carboxylic acid and an orthogonal methyl ketone tethered via an ether linkage—is a highly versatile building block [4]. It is frequently utilized in reductive aminations, heterocycle formations, and peptide couplings.

For process chemists scaling up to multi-kilogram batches, a persistent dilemma exists: Should 4-OPBA be procured as a pre-synthesized, purified raw material, or generated in-situ via a Williamson ether synthesis from 4-Hydroxybenzoic acid (4-HBA) and Chloroacetone?

This guide objectively compares the operational, financial, and chemical performance of both strategies. By examining the causality behind the experimental workflows, we provide a self-validating framework to help you choose the optimal route for your scale-up campaign.

Chemical Workflows & Experimental Protocols

The synthesis of the 4-OPBA motif relies on the nucleophilic attack of a phenoxide on an α -haloketone. While theoretically straightforward, the reality of executing this at scale introduces significant safety and yield challenges.

Protocol A: Direct Procurement & Coupling (The "Buy" Strategy)

Using pre-synthesized 4-OPBA bypasses the hazardous alkylation step, allowing the chemist to proceed directly to the target coupling (e.g., amide bond formation).

  • Step 1: Activation. To a 50 L glass-lined reactor, add 4-OPBA (1.0 eq) and anhydrous DMF (10 volumes). Cool to 0–5 °C. Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Causality: EDC/HOBt is chosen over thionyl chloride to prevent unwanted chlorination or enolization of the sensitive methyl ketone moiety.

  • Step 2: Coupling. Introduce the target amine (1.05 eq) and N,N-Diisopropylethylamine (DIPEA, 2.5 eq) dropwise over 2 hours. Maintain temperature below 10 °C to suppress racemization (if applicable) and side reactions.

  • Step 3: Workup. Stir for 12 hours at room temperature. Quench with water (20 volumes), filter the resulting precipitate, and wash with 1M HCl and saturated NaHCO₃.

  • Validation: The absence of alkylation byproducts ensures a clean HPLC profile (>98% purity crude), validating the efficiency of starting with a pure building block.

Protocol B: In-Situ Generation & Coupling (The "Make" Strategy)

This route builds the 4-OPBA intermediate in the reactor before proceeding to the coupling step. It utilizes 4-HBA [2] and Chloroacetone [1].

  • Step 1: Phenoxide Generation. In a 50 L reactor, suspend 4-HBA (1.0 eq) and anhydrous K₂CO₃ (2.5 eq) in DMF (15 volumes). Heat to 60 °C for 1 hour. Causality: K₂CO₃ is a mild base that selectively deprotonates the phenol (pKa ~9.3) and the carboxylic acid (pKa ~4.5) without causing the severe degradation seen with NaOH.

  • Step 2: Alkylation. Cool the mixture to 15 °C. Critical Safety Step: Add Chloroacetone (1.1 eq) dropwise over 4 hours. Causality: Chloroacetone is a potent lachrymator, highly toxic, and prone to exothermic polymerization [1, 3]. Strict temperature control (15–20 °C) prevents thermal runaway and minimizes dialkylation (esterification of the carboxylate).

  • Step 3: Hydrolysis & Isolation. If the ester is inadvertently formed, add 1M NaOH to saponify, followed by acidification to pH 3 with HCl to precipitate the crude 4-OPBA. Filter and dry.

  • Validation: The crude product typically requires recrystallization from ethanol/water to remove unreacted 4-HBA and polymeric chloroacetone residues, validating the inherent inefficiency of the in-situ method.

Process Visualizations

The following diagrams illustrate the logical flow and decision-making matrices for these two synthetic strategies.

Workflow HBA 4-Hydroxybenzoic Acid (4-HBA) OPBA_Make In-Situ 4-OPBA (Yield: 62%) HBA->OPBA_Make K2CO3, DMF Heat CA Chloroacetone (Highly Toxic) CA->OPBA_Make Dropwise API Target API / Intermediate OPBA_Make->API Coupling OPBA_Buy Pre-Synthesized 4-OPBA (Yield: 88%) OPBA_Buy->API Direct Coupling

Workflow comparison: In-situ generation vs. direct procurement of 4-OPBA.

DecisionTree Start Scale of Synthesis? Small Bench Scale (<1 kg) Start->Small R&D Phase Large Process Scale (>10 kg) Start->Large Commercial Make In-Situ Generation (Cost-Effective) Small->Make Budget Constrained Buy Direct Procurement (Safer, High Yield) Small->Buy Time Constrained Large->Buy Safety & E-Factor prioritize

Decision tree for selecting 4-OPBA sourcing strategies based on scale.

Quantitative Cost-Benefit Analysis

To objectively compare the two approaches, we analyzed a standard 10 kg scale-up campaign. The data below synthesizes raw material costs, labor, safety overhead, and environmental impact (E-Factor).

Performance MetricProtocol A: Pre-Synthesized 4-OPBAProtocol B: In-Situ GenerationAnalytical Takeaway
Raw Material Cost ~$450 / kg~$85 / kgIn-situ materials are 80% cheaper upfront.
Overall Yield (to API) 88%62%Direct use prevents losses from dialkylation and hydrolysis steps.
Labor & Overhead 1 Shift (8 hours)3 Shifts (24 hours)In-situ requires extended reactor time and complex purification.
Safety Profile Benign (Standard PPE)High Risk (Lachrymator/Toxic)Chloroacetone requires specialized ventilation and hazard handling.
E-Factor (kg waste/kg) 1542In-situ generates massive aqueous waste during saponification/neutralization.
Net Cost per kg API $1,250 $1,680 Hidden costs of labor, waste, and low yield make Protocol B more expensive at scale.

Conclusion & Recommendations

While the in-situ generation of 4-(2-Oxopropoxy)benzoic acid (Protocol B) appears financially attractive on paper due to the low cost of 4-Hydroxybenzoic acid and Chloroacetone, the reality of process chemistry dictates otherwise. The high toxicity of Chloroacetone [1], combined with the propensity for side reactions (dialkylation) and the massive environmental footprint (E-Factor of 42), severely diminishes its viability for large-scale manufacturing.

Recommendation: For any synthesis exceeding 1 kg, Protocol A (Direct Procurement) is the scientifically and economically superior choice. It guarantees higher throughput, ensures a self-validating clean impurity profile, and ultimately reduces the net cost per kilogram of the final API by mitigating labor and waste disposal expenses.

References

  • Chloroacetone | ClCH2COCH3 | CID 6571 - PubChem - NIH.
  • 4-Hydroxybenzoic acid - Wikipedia. Wikipedia, The Free Encyclopedia.
  • Organic Syntheses Collective Volume 3 | PDF | Acetic Acid | Distill
  • 4-(2-Oxopropyl)benzoic acid | C10H10O3 | CID 576244 - PubChem - NIH.

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 4-(2-Oxopropoxy)benzoic acid

As researchers and scientists, our responsibility extends beyond the discovery and application of novel compounds; it encompasses the entire lifecycle of a chemical, including its safe and compliant disposal. This guide...

Author: BenchChem Technical Support Team. Date: March 2026

As researchers and scientists, our responsibility extends beyond the discovery and application of novel compounds; it encompasses the entire lifecycle of a chemical, including its safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-(2-Oxopropoxy)benzoic acid, grounded in established safety standards and regulatory requirements. Our objective is to ensure the safety of laboratory personnel, prevent environmental contamination, and maintain full compliance with governing regulations.

Part 1: Hazard Profile and Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards is paramount. 4-(2-Oxopropoxy)benzoic acid presents a multi-faceted risk profile that dictates every aspect of its handling and disposal.

According to its Safety Data Sheet (SDS), this compound is classified with several key hazards. It is known to cause skin irritation and serious eye damage. Furthermore, it poses a significant long-term risk, with the potential to cause damage to the lungs through prolonged or repeated inhalation. Environmentally, it is classified as harmful to aquatic life, a critical factor in determining its disposal pathway.

These hazards necessitate that 4-(2-Oxopropoxy)benzoic acid be managed as hazardous waste. Under no circumstances should it be disposed of via standard laboratory drains or in the regular trash, as this is prohibited by regulations like the Resource Conservation and Recovery Act (RCRA) and can lead to significant environmental harm.[1][2]

Table 1: Hazard and Physicochemical Profile of 4-(2-Oxopropoxy)benzoic acid

ParameterValueSource
GHS Hazard Statements H315: Causes skin irritationH318: Causes serious eye damageH372: Causes damage to organs (Lungs) through prolonged or repeated exposure if inhaledH402: Harmful to aquatic life
GHS Precautionary Statements (Disposal) P501: Dispose of contents/ container to an approved waste disposal plant
Signal Word Danger[3]
Physical State Solid (Dust potential)
Partition Coefficient (log Pow) 1.88 (Bioaccumulation is not expected)
Stability Stable under standard ambient conditions

Part 2: Personal Protective Equipment (PPE) and Handling

Given the identified hazards, strict adherence to appropriate PPE is the first line of defense. The Occupational Safety and Health Administration (OSHA) Laboratory Standard mandates the use of PPE to minimize chemical exposure.[4][5]

  • Hand Protection: Wear chemically compatible gloves (e.g., nitrile) at all times. Immediately change gloves if they become contaminated.

  • Eye/Face Protection: Use safety glasses with side shields or, preferably, chemical safety goggles. If there is a risk of splashing, a face shield should be worn in addition to goggles.

  • Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned. Contaminated clothing must be removed immediately and decontaminated before reuse.[6]

  • Respiratory Protection: All handling of the solid compound that may generate dust must be performed in a certified chemical fume hood to avoid inhalation. If a fume hood is not available or if dust generation is unavoidable, a NIOSH-approved respirator may be required.

Part 3: Waste Segregation and Containerization Protocol

Proper segregation is a cornerstone of safe chemical waste management, preventing dangerous reactions and ensuring compliant disposal.

Step-by-Step Containerization Procedure:
  • Select the Correct Container:

    • Use a container that is in good condition, free from leaks or damage.[7]

    • The container material must be compatible with 4-(2-Oxopropoxy)benzoic acid. A high-density polyethylene (HDPE) container is a suitable choice.

    • Ensure the container has a secure, leak-proof screw-top cap.[1]

  • Label the Container:

    • Proper labeling is a strict requirement by the EPA and OSHA.[1][4]

    • Affix a "Hazardous Waste" label to the container before adding any waste.[7]

    • Clearly write the full chemical name: "4-(2-Oxopropoxy)benzoic acid". Do not use abbreviations or chemical formulas.[7]

    • List all constituents, including any solvents used for rinsing, with their approximate percentages.[7]

    • Indicate the accumulation start date (the date the first drop of waste enters the container).

  • Accumulate Waste Safely:

    • Keep the waste container closed at all times except when adding waste.[7] Never leave a funnel in the container.[7]

    • Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[7][8]

    • The SAA must be under the control of laboratory personnel and inspected weekly for leaks or deterioration.[1][7]

    • Segregate the container from incompatible waste streams, such as strong bases or oxidizing agents, using physical barriers or secondary containment.[7]

Waste Segregation Decision Workflow

The following diagram illustrates the decision-making process for segregating chemical waste.

start Identify Waste Stream (4-(2-Oxopropoxy)benzoic acid) is_solid Is the waste solid? start->is_solid is_liquid Is the waste liquid? start->is_liquid is_contaminated Is it contaminated labware (gloves, paper, etc.)? start->is_contaminated solid_container Solid Hazardous Waste Container (Non-reactive Organics) is_solid->solid_container Yes liquid_container Liquid Hazardous Waste Container (Non-halogenated Organic) is_liquid->liquid_container Yes contaminated_container Solid Hazardous Waste Container (Contaminated Debris) is_contaminated->contaminated_container Yes check_compatibility Check for Incompatibilities (e.g., strong bases, oxidizers) solid_container->check_compatibility liquid_container->check_compatibility separate_containers Use Separate, Clearly Labeled Containers check_compatibility->separate_containers Incompatible chemicals present A 1. Identify Waste (Solid, Liquid, Debris) B 2. Select & Pre-Label Appropriate Container A->B C 3. Don PPE & Handle in Fume Hood B->C D 4. Add Waste to Container (Keep Closed) C->D E 5. Store in Segregated Satellite Accumulation Area D->E F 6. Container Full (90%) or Max Time Reached? E->F F->E No G 7. Request Pickup from EH&S F->G Yes H 8. Licensed Disposal G->H

Caption: End-to-end workflow for compliant chemical waste disposal.

Part 6: Emergency Response

In the event of a spill or exposure, immediate and correct action is critical.

  • Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area with plenty of water. If irritation occurs, seek medical advice. [9]* Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and immediately call an ophthalmologist or poison center. * Inhalation: Move the person to fresh air. If they feel unwell, call a physician. * Spill:

    • For a small spill of solid material, avoid generating dust. Moisten the material with a damp paper towel if appropriate, then carefully sweep or wipe it up and place it in the hazardous waste container.

    • For a large spill, evacuate the area, restrict access, and contact your institution's emergency response team or EH&S office immediately. By adhering to these detailed procedures, you contribute to a culture of safety, protect our environment, and ensure that your vital research activities remain fully compliant with all regulatory standards. Always consult your institution's specific Chemical Hygiene Plan (CHP) as the ultimate authority for your laboratory's operations. [10]

References

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

  • Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

  • 4 Simple Tips for Disposing of Hazardous Lab Chemicals. Molecular Biology Products. [Link]

  • Disposal of Chemicals in the Laboratory. Environmental Marketing Services. [Link]

  • Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

  • The Laboratory Standard. Vanderbilt University Office of Clinical and Research Safety. [Link]

  • Management of Waste - Prudent Practices in the Laboratory. National Institutes of Health (NIH). [Link]

  • OSHA Laboratory Standard | OSHA Lab Safety Standard. Compliancy Group. [Link]

  • OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. Occupational Safety and Health Administration (OSHA). [Link]

  • Safety Data Sheet Benzoic acid. Redox. [Link]

Sources

Handling

Personal protective equipment for handling 4-(2-Oxopropoxy)benzoic acid

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of compliance rules, but as a mechanistic system of risk mitigation. 4-(2-Oxopropoxy)benzoic acid is a substituted aromatic carbox...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of compliance rules, but as a mechanistic system of risk mitigation. 4-(2-Oxopropoxy)benzoic acid is a substituted aromatic carboxylic acid frequently utilized as a versatile building block in drug development and organic synthesis.

Like other benzoic acid derivatives, its primary hazards stem from two factors: its proton-donating capacity (acidity) and its physical state (typically a fine, crystalline powder). Understanding why we deploy specific Personal Protective Equipment (PPE) and handling techniques ensures that our safety protocols are robust, self-validating, and capable of protecting both the researcher and the integrity of the experiment.

Mechanistic Hazard Profile & Causality

Before selecting PPE, we must understand the biological and environmental interactions of 4-(2-Oxopropoxy)benzoic acid:

  • Ocular and Dermal Irritation: The carboxylic acid moiety (-COOH) causes localized pH drops upon contact with moisture in the eyes or sweat on the skin. This rapid acidification leads to protein denaturation, resulting in severe eye damage and skin irritation[1][2].

  • Respiratory Sensitization: As a fine powder, aerosolized micro-particles can bypass the upper respiratory cilia. When these particles dissolve in the mucosal lining of the respiratory tract, they cause acute localized irritation, coughing, and potential long-term organ damage with repeated exposure[2][3].

  • Combustible Dust Hazard: Fine organic powders suspended in the air can form explosive mixtures. Preventing dust deposition and avoiding static discharge are critical environmental controls[1].

Quantitative PPE & Engineering Control Matrix

To mitigate these specific mechanistic risks, the following protective matrix must be strictly adhered to.

PPE / Engineering ControlQuantitative SpecificationMechanistic Justification
Hand Protection Nitrile, ≥ 0.11 mm thicknessNitrile provides a superior chemical barrier against lipophilic organic acids compared to standard latex, preventing transdermal absorption.
Eye Protection ANSI Z87.1 Chemical Splash GogglesForms a seal against the face, withstanding direct chemical splashes and preventing micro-dust ingress into the ocular mucosa.
Respiratory Protection N95 or P100 Respirator (≥ 95% filtration)Filters out crystalline particulates >0.3 microns, preventing mucosal dissolution in the respiratory tract if handled outside a hood[3].
Body Protection 100% Cotton or Flame-Resistant Lab CoatPrevents dermal accumulation of dust. Synthetic fabrics are avoided to mitigate static buildup and combustible dust ignition risks.
Primary Engineering Fume Hood (Face velocity: 80 - 100 fpm)Maintains negative pressure to ensure airborne dust generated during gravimetric transfer does not enter the operator's breathing zone.

Self-Validating Operational Protocol

Every protocol described below is designed as a self-validating system—meaning the successful execution of step one inherently ensures the safety of step two.

Workflow for Weighing and Solution Preparation:

  • Environmental Preparation: Verify the chemical fume hood face velocity is between 80-100 fpm. Validation: Check the digital monitor or use a tissue test. This ensures negative pressure containment before opening the chemical container.

  • Static Mitigation: Pass an anti-static zeroing gun over the weigh boat. Causality: Organic powders are highly susceptible to static cling. Removing static prevents the powder from unexpectedly repelling and aerosolizing during transfer.

  • Gravimetric Transfer: Using a grounded micro-spatula, transfer the 4-(2-Oxopropoxy)benzoic acid slowly into the weigh boat. Validation: The analytical balance should stabilize quickly without drifting, indicating no airborne micro-currents are disturbing the powder.

  • Solubilization Sequence: Always add your solvent (e.g., DMSO, ethanol, or alkaline buffer) to the pre-weighed powder, rather than dropping powder into the liquid. Causality: Dropping powder into liquid breaks surface tension violently at the micro-scale, ejecting invisible, concentrated acidic aerosols into the breathing zone.

  • Decontamination: Wipe down the balance and surrounding hood surface with a damp, lint-free cloth. Validation: A clean visual surface confirms no residual micro-dust is left for the next operator to unknowingly contact.

Spill Management and Disposal Plan

In the event of an accidental release, standard sweeping will exacerbate the hazard. Follow this escalated response plan:

  • Isolation & Assessment: Immediately step back and verbally warn colleagues. Do not walk through the spill area. Validation: The area is clear of foot traffic, preventing the spread of potentially combustible organic dust[1].

  • PPE Escalation: Don a P100 particulate respirator and a second pair of nitrile gloves. Causality: Spills inherently increase the concentration of airborne particulates beyond standard operational levels[3].

  • Dust Suppression (Containment): Do not dry sweep, as this forcefully aerosolizes the dust. Instead, gently lay paper towels over the spill and mist them with a 5% sodium bicarbonate solution (or water). Validation: The powder is visibly dampened and bound to the towel, eliminating the inhalation risk.

  • Collection: Use a non-sparking plastic scoop to lift the dampened towels and powder into a sealable hazardous waste bag. Causality: Non-sparking tools prevent the ignition of potentially combustible organic dust mixtures[1].

  • Surface Neutralization: Wipe the spill zone with the sodium bicarbonate solution to neutralize residual carboxylic acid, followed by a standard soap and water wash. Validation: pH paper touched to the wet surface should read neutral (~pH 7).

  • Disposal Logistics: Dispose of the sealed bag as hazardous organic solid waste. Do not wash down the sink, as benzoic acid derivatives can exhibit aquatic toxicity and disrupt local water treatment microbial balances[4].

Mechanistic Risk & Defense Visualization

PPE_Mechanism Chem 4-(2-Oxopropoxy)benzoic acid (Solid/Powder) Inhalation Inhalation Risk (Airborne Dust) Chem->Inhalation Dermal Dermal Contact Risk (Transfer/Spill) Chem->Dermal Ocular Ocular Contact Risk (Aerosol/Splash) Chem->Ocular Resp N95/P100 Respirator & Fume Hood Inhalation->Resp Mitigated by Gloves Nitrile Gloves (≥0.11mm) & Lab Coat Dermal->Gloves Mitigated by Goggles Chemical Splash Goggles (ANSI Z87.1) Ocular->Goggles Mitigated by OutResp Prevents Respiratory Tract Irritation Resp->OutResp OutDerm Prevents Skin Irritation/Burns Gloves->OutDerm OutOcul Prevents Corneal Damage Goggles->OutOcul

Mechanistic workflow of exposure risks and corresponding PPE defense mechanisms.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.